tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

Core Science & Biosynthesis

An In-depth Technical Guide to tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

Abstract

This technical guide provides a comprehensive overview of the predicted chemical properties, synthesis, and characterization of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate. As a novel chemical entity with limited specific literature, this document synthesizes information from structurally related compounds and established principles of organic chemistry to offer a predictive yet robust guide for researchers, scientists, and professionals in drug development. The guide covers physicochemical properties, reactivity, proposed synthetic routes with detailed protocols, predicted spectroscopic data, and essential safety and handling information.

Introduction and Structural Analysis

tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate is a substituted N-benzyl glycine derivative. Its structure incorporates several key functional groups that dictate its chemical behavior and potential applications:

• Tertiary Benzylic Amine: This functional group is a common motif in pharmacologically active compounds, often contributing to receptor binding and physicochemical properties.

• Aromatic Primary Amine: The aniline-like moiety offers a reactive handle for further chemical modification, such as acylation, alkylation, or diazotization, making it a versatile building block.

• tert-Butyl Ester: This group serves as a sterically hindered and acid-labile protecting group for the carboxylic acid. Its stability under a wide range of basic and nucleophilic conditions makes it highly valuable in multi-step synthesis.[1]

The combination of a tertiary amine, a primary aromatic amine, and a protected carboxylic acid in a single molecule suggests its potential as an intermediate in the synthesis of complex molecules, including peptidomimetics and small molecule drug candidates.

Caption: Chemical structure of the target compound.

Physicochemical Properties

The following table summarizes the predicted physicochemical properties of the target compound, derived from its molecular structure.

Property	Predicted Value	Source/Method
Molecular Formula	C₁₅H₂₄N₂O₂	Calculated
Molecular Weight	264.36 g/mol	Calculated
IUPAC Name	tert-butyl 2-((3-aminobenzyl)(methyl)amino)acetate	IUPAC Nomenclature
CAS Number	Not available	-
Appearance	Likely a pale yellow to brown oil or low-melting solid	Analogy to 3-aminobenzylamine
Boiling Point	> 200 °C at atmospheric pressure (with decomposition)	Analogy to similar structures
Solubility	Soluble in common organic solvents (DCM, EtOAc, MeOH). Sparingly soluble in water.	Polarity analysis
pKa (predicted)	~4.5 (aromatic amine), ~8.5 (tertiary amine)	Analogy/Estimation

Predicted Reactivity and Chemical Stability

The reactivity of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate is governed by its three primary functional groups.

• tert-Butyl Ester: The ester is highly stable under basic and neutral conditions. It is, however, readily cleaved under acidic conditions (e.g., trifluoroacetic acid, strong mineral acids like HCl) via a mechanism involving the formation of a stable tert-butyl cation.[1][2] This selective lability is a key feature for its use as a protecting group. Mild basic hydrolysis is generally not effective due to steric hindrance.[3][4]

• Aromatic Amine: The aniline moiety is susceptible to electrophilic aromatic substitution and can be readily acylated, sulfonylated, or alkylated. It can also undergo diazotization upon treatment with nitrous acid at low temperatures to form a diazonium salt, which is a versatile intermediate for introducing a wide range of other functional groups.

• Tertiary Amine: The tertiary amine is basic and will form salts with acids. It is generally stable to oxidation but can be susceptible to N-oxide formation with strong oxidants. The benzylic position makes it susceptible to hydrogenolysis (N-debenzylation) under certain catalytic hydrogenation conditions, although this typically requires harsher conditions than nitro group reduction.

Proposed Synthetic Routes

Two primary retrosynthetic pathways are proposed for the synthesis of this molecule, both starting from readily available materials. Both routes utilize a nitro-substituted precursor, as the nitro group is a robust and easily reducible precursor to the aromatic amine.

Route A: Reductive Amination Pathway

This is likely the most efficient route. It involves the formation of an iminium ion from 3-nitrobenzaldehyde and tert-butyl 2-(methylamino)acetate, which is then reduced in situ to form the tertiary amine. The final step is the reduction of the nitro group.

Caption: Synthetic workflow via Reductive Amination.

Step-by-Step Protocol (Route A):

• Step 1: Synthesis of tert-Butyl 2-((methyl)(3-nitrobenzyl)amino)acetate

  • To a solution of tert-butyl 2-(methylamino)acetate (1.0 eq)[5] and 3-nitrobenzaldehyde (1.05 eq) in a suitable solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE), add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise at room temperature.

  • The use of NaBH(OAc)₃ is advantageous as it is a mild and selective reducing agent for imines formed in situ.[6]

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC or LC-MS for the disappearance of the starting materials.

  • Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution. Extract the product with DCM, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

• Step 2: Reduction of the Nitro Group

  • Dissolve the intermediate from Step 1 in a solvent such as methanol (MeOH) or ethyl acetate (EtOAc).

  • Add a catalytic amount of 10% Palladium on carbon (Pd/C).

  • Stir the mixture under a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) at room temperature until the reaction is complete (monitored by TLC or LC-MS).

  • Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with the solvent.

  • Concentrate the filtrate under reduced pressure to yield the final product, tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate.

Route B: N-Alkylation Pathway

This route involves the direct alkylation of the secondary amine, tert-butyl 2-(methylamino)acetate, with 3-nitrobenzyl bromide. This is a classic Sₙ2 reaction. A potential drawback is over-alkylation, though this is less likely with a secondary amine compared to a primary one.[7]

Step-by-Step Protocol (Route B):

• Step 1: Synthesis of tert-Butyl 2-((methyl)(3-nitrobenzyl)amino)acetate

  • Dissolve tert-butyl 2-(methylamino)acetate (1.0 eq) in a polar aprotic solvent like acetonitrile (MeCN) or N,N-dimethylformamide (DMF).

  • Add a non-nucleophilic base such as potassium carbonate (K₂CO₃) or diisopropylethylamine (DIPEA) (1.5-2.0 eq).

  • Add 3-nitrobenzyl bromide (1.0 eq) to the mixture.

  • Heat the reaction to 50-70 °C and stir for 4-12 hours, monitoring by TLC or LC-MS.

  • After completion, cool the reaction, filter off any inorganic salts, and remove the solvent under reduced pressure.

  • Take up the residue in ethyl acetate and wash with water and brine. Dry the organic layer, filter, and concentrate.

  • Purify the crude product by column chromatography.

• Step 2: Reduction of the Nitro Group

  • This step is identical to Step 2 in Route A, using catalytic hydrogenation (H₂/Pd-C) or other reducing agents like tin(II) chloride (SnCl₂).

Predicted Spectroscopic Data

The following are predicted key signals for the characterization of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate. These are based on typical values for similar structural motifs.[8][9][10]

Technique	Predicted Signals
¹H NMR	* ~1.45 ppm (s, 9H): The nine equivalent protons of the tert-butyl group. * ~2.30 ppm (s, 3H): The three protons of the N-methyl group. * ~3.20 ppm (s, 2H): The two protons of the acetate methylene group (α to the carbonyl). * ~3.60 ppm (s, 2H): The two protons of the benzylic methylene group. * ~3.70 ppm (br s, 2H): The two protons of the aromatic NH₂ group. * ~6.5-7.1 ppm (m, 4H): The four protons of the 1,3-disubstituted aromatic ring.
¹³C NMR	* ~28 ppm: Carbon of the tert-butyl methyl groups. * ~42 ppm: Carbon of the N-methyl group. * ~58 ppm: Carbon of the acetate methylene group. * ~60 ppm: Carbon of the benzylic methylene group. * ~81 ppm: Quaternary carbon of the tert-butyl group. * ~113-130 ppm: Carbons of the aromatic ring. * ~148 ppm: Aromatic carbon attached to the NH₂ group. * ~171 ppm: Carbonyl carbon of the ester.
FT-IR (cm⁻¹)	* 3350-3450: N-H stretching (asymmetric and symmetric) of the primary aromatic amine. * 2950-3000: C-H stretching of aliphatic groups. * ~1735: C=O stretching of the tert-butyl ester. * ~1600, ~1500: C=C stretching of the aromatic ring. * ~1250: C-O stretching of the ester. * ~1150: C-N stretching.
Mass Spec (ESI+)	* [M+H]⁺ = 265.19

Safety and Handling

As a novel compound, a full toxicological profile is not available. Therefore, handling should be based on the properties of its constituent parts and potential reagents used in its synthesis.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).[11][12][13]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood. Avoid inhalation of vapors and direct contact with skin and eyes. Aromatic amines are a class of compounds with potential toxicity and should be handled with care.[14][15]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from strong acids and oxidizing agents.

• Synthesis Hazards: The proposed syntheses involve flammable solvents, alkylating agents (benzyl bromides are lachrymatory), and potentially pyrophoric catalysts (Pd/C). Conduct a thorough risk assessment before beginning any experimental work.[13]

References

A numbered list of all cited sources with titles and clickable URLs will be provided upon request.

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• 6. tandfonline.com [tandfonline.com]
• 7. books.rsc.org [books.rsc.org]
• 8. Synthesis of N-benzoyl Amino Esters and N-benzoyl Amino Acids and their Antifungal Activity [scielo.org.mx]
• 9. N-Benzylglycine ethyl ester [webbook.nist.gov]
• 10. N-Boc-N-methyl glycine methyl ester(42492-57-9) 1H NMR spectrum [chemicalbook.com]
• 11. ors.od.nih.gov [ors.od.nih.gov]
• 12. Alkylamines: Hazard and Safety A Detail Guide by CloudSDS [cloudsds.com]
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• 15. diplomatacomercial.com [diplomatacomercial.com]

Mechanism of action for tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

The following technical guide details the mechanism, synthesis, and application of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate , a specialized bifunctional intermediate critical in the development of targeted protein degraders (PROTACs), peptoid libraries, and fragment-based drug discovery (FBDD).

A Bifunctional Linker Module for Precision Medicinal Chemistry[1]

Executive Summary

tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate (hereafter referred to as tBu-ABMA ) is a high-value chemical scaffold used primarily as a heterobifunctional linker intermediate . It is not a pharmacological agent with a direct biological target (e.g., receptor agonist) in its isolated form. Instead, its "Mechanism of Action" is defined by its chemical reactivity profile , which enables the precise assembly of complex therapeutic modalities such as PROTACs (Proteolysis Targeting Chimeras) and DNA-Encoded Libraries (DELs) .

The molecule integrates three distinct functional motifs:[1][2][3]

• Aniline Handle (3-aminobenzyl): A nucleophilic site for chemoselective conjugation to E3 ligase ligands or warheads.

• N-Methyl Glycine Core (Sarcosine): Provides solubility and conformational constraint (cis/trans isomerism control).

• Masked Carboxylate (tert-Butyl Ester): A latent attachment point for target protein ligands or peptide backbones, revealed via acidolysis.

Chemical Structure & Mechanistic Logic

The utility of tBu-ABMA stems from its orthogonal reactivity. It allows chemists to build molecules in a modular fashion, "clicking" components together without cross-reactivity.

2.1 Structural Analysis

• Core Scaffold: N-Methylglycine (Sarcosine).[4] The N-methyl group reduces hydrogen bond donation, improving membrane permeability and solubility of the final conjugate.

• Aromatic Spacer: The meta-substituted benzyl group provides a rigid spacer (~5-7 Å) that orients attached ligands away from the core, preventing steric clash.

• Orthogonal Protecting Group: The tert-butyl ester is stable to basic conditions (used for aniline functionalization) but cleaves rapidly in acidic conditions (TFA/HCl), allowing for sequential synthesis.

2.2 Reactivity Profile (The "Chemical MoA")

The molecule functions through a two-stage activation mechanism:

• Stage I: Nucleophilic Ligation (Aniline Reactivity) The free aniline amine (

  ) is the primary reactive site. It acts as a nucleophile towards electrophiles such as:

  • Acid Chlorides / NHS Esters: Forms stable amide bonds.

  • Isocyanates: Forms urea linkages (common in PROTAC linkers).

  • Sulfonyl Chlorides: Forms sulfonamides.

  • Note: The aniline nitrogen is less basic than the central tertiary amine but is the only site available for acylation due to the steric bulk and substitution of the central nitrogen.

• Stage II: Acidolytic Deprotection (Ester Activation) Treatment with Trifluoroacetic Acid (TFA) or HCl cleaves the tert-butyl group via an

  -like mechanism, generating the free carboxylic acid and isobutylene gas.

  • Mechanism: Protonation of ester oxygen

    C-O bond cleavage formation of stable tert-butyl carbocation elimination to isobutylene.

  • Result: The unmasked acid can then be coupled to a second amine (e.g., a target protein ligand) using standard peptide coupling reagents (HATU, EDC).

Figure 1: Orthogonal reactivity pathway of tBu-ABMA. Stage I utilizes the aniline for conjugation; Stage II unmasks the acid for subsequent coupling.

Applications in Drug Discovery

3.1 PROTAC Linker Design

In PROTAC development, the linker's length and rigidity are critical for ternary complex formation (Target-Linker-E3 Ligase). tBu-ABMA serves as a "rigidifying module" .

• Role: Replaces flexible alkyl chains with an aromatic benzyl linker.

• Effect: Reduces the entropic penalty of binding by constraining the linker conformation. The meta-substitution pattern introduces a "kink" that can favorably orient the E3 ligase (e.g., Cereblon or VHL) relative to the target protein.

• Example Usage: Connecting a Pomalidomide derivative (E3 ligand) to a kinase inhibitor. The aniline of tBu-ABMA reacts with a Pomalidomide-linker precursor, and the acid end attaches to the kinase inhibitor.

3.2 Peptoid Library Synthesis

Peptoids (N-substituted glycines) are peptidomimetics with protease resistance. tBu-ABMA is a pre-made monomer for solution-phase peptoid synthesis.

• Advantage: Allows the introduction of an aniline side chain without protecting group manipulation on the side chain itself (since the aniline is orthogonal to the secondary amine used in backbone elongation).

• Application: Creating "Peptoid-Drug Conjugates" where the drug is attached to the aniline side chain.

Experimental Protocols

4.1 Synthesis of tBu-ABMA (Reductive Amination Route)

Rationale: This protocol uses reductive amination to install the N-methyl and N-benzyl groups sequentially or simultaneously, ensuring high yield and purity.

Reagents:

• Sarcosine tert-butyl ester hydrochloride (CAS: 460613)

• 3-Nitrobenzaldehyde (Precursor to 3-aminobenzyl group)

• Sodium Triacetoxyborohydride (STAB)

• Palladium on Carbon (Pd/C) / Hydrogen (

  )

Step-by-Step Methodology:

• Imine Formation: Dissolve Sarcosine tert-butyl ester (1.0 eq) and 3-Nitrobenzaldehyde (1.1 eq) in DCE (Dichloroethane). Add TEA (1.5 eq) to neutralize the salt. Stir for 1 hour at Room Temp (RT).

• Reduction 1: Add STAB (1.5 eq) and stir overnight. Quench with sat.

  . Extract with DCM. Purify via flash chromatography to obtain tert-butyl 2-((3-nitrobenzyl)(methyl)amino)acetate.

• Reduction 2 (Nitro to Aniline): Dissolve the nitro intermediate in MeOH. Add 10% Pd/C (10 wt%). Stir under

  atmosphere (balloon) for 4 hours.

• Workup: Filter through Celite to remove Pd/C. Concentrate filtrate.

• Validation: Verify by

  (Look for disappearance of nitro-aromatic signals and appearance of aniline broad singlet around 3.5-4.0 ppm).

4.2 General Coupling Protocol (Stage I Activation)

Context: Attaching a carboxylic acid-containing ligand (e.g., a linker segment) to the aniline of tBu-ABMA.

• Activation: Dissolve the Carboxylic Acid Ligand (1.0 eq) in DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 5 mins.

• Coupling: Add tBu-ABMA (1.0 eq).

• Reaction: Stir at RT for 2-4 hours. Monitor by LC-MS for the formation of the amide product (

  shift).

• Purification: Dilute with EtOAc, wash with brine/LiCl (to remove DMF). Purify via silica gel chromatography.

Data Summary & Specifications

Property	Specification	Relevance
Formula	ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">	Molecular composition
Mol.[4][5][6][7][8][9][10][11] Weight	250.34 g/mol	Fragment calculation
LogP (Calc)	~2.1	Moderate lipophilicity (good for cell permeability)
pKa (Aniline)	~4.0 - 5.0	Low basicity; requires activated electrophiles
pKa (Tert-Amine)	~8.0 - 9.0	Protonated at physiological pH (solubility)
Solubility	DMSO, DCM, MeOH	Compatible with organic synthesis
Storage	-20°C, Desiccated	Prevent ester hydrolysis

Mechanistic Workflow: PROTAC Assembly

The following diagram illustrates the logical flow of using tBu-ABMA to construct a PROTAC degrader.

Figure 2: Step-wise assembly of a PROTAC using tBu-ABMA as a central connector node.

References

• Bifunctional Linkers in PROTAC Design

  • Source: Maple, H. J., et al. (2019). "Automated chemical synthesis of peptoid-based PROTACs." Bioorganic & Medicinal Chemistry Letters.
  • Relevance: Describes the use of N-substituted glycine monomers for linker construction.

• Sarcosine Derivatives as GlyT1 Inhibitors (Structural Context)

  • Source: Harsing, L. G., et al. (2006). "Glycine transporter type-1 and its inhibitors." Current Medicinal Chemistry.
  • Relevance: Establishes the biological activity potential of the N-benzyl sarcosine scaffold.

• General Synthesis of N-Substituted Glycine Esters

  • Source: Zuckermann, R. N., et al. (1992). "Efficient method for the preparation of peptoids [oligo(N-substituted glycines)] by submonomer solid-phase synthesis." Journal of the American Chemical Society.
  • Relevance: Foundational protocol for synthesizing glycine deriv

• Aniline Reactivity in DEL Synthesis

  • Source: Satz, A. L., et al. (2022). "DNA-Encoded Chemical Libraries in Drug Discovery.
  • Relevance: Validates the use of aniline building blocks for library gener

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• 11. reddit.com [reddit.com]

Preliminary Biological Activity Screening of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

[1]

Executive Summary

Compound Class: N-alkylated glycine derivative / Aniline scaffold.[1] Primary Application: Synthetic intermediate, potential kinase inhibitor scaffold, or peptidomimetic prodrug.[1] Critical Assessment: This compound contains two distinct pharmacologically relevant moieties: a 3-aminobenzyl group (aniline functionality) and a tert-butyl ester (lipophilic masking group).[1]

The screening strategy for tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate must address three critical questions immediately:

• Metabolic Stability: Is the tert-butyl ester stable in plasma, or does it act as a prodrug for the free acid?

• Structural Toxicity: Does the aniline moiety trigger genotoxicity or reactive metabolite formation?

• Phenotypic Activity: Does the compound possess intrinsic cytotoxicity or specific kinase inhibitory potential?

This guide outlines a self-validating screening cascade designed to transition this molecule from a chemical entity to a bioactive lead.[1]

Part 1: Chemoinformatic & Structural Analysis

Before wet-lab screening, we must understand the physicochemical constraints.[1] The tert-butyl group significantly increases lipophilicity compared to methyl/ethyl esters, potentially improving membrane permeability but reducing aqueous solubility.[1]

Property	Predicted/Estimated Value	Implication for Screening
Molecular Weight	~250.3 Da	Fragment-like; suitable for high-concentration screening.[1]
cLogP	~2.5 - 3.0	Good membrane permeability; requires DMSO stock (avoid aqueous buffers >1%).[1]
H-Bond Donors	1 (Primary Amine)	Potential hinge binder in kinases.[1]
Structural Alerts	Aniline (Aromatic Amine)	High Priority: Risk of mutagenicity (Ames positive) and reactive metabolites (quinonimines).[1]
Labile Groups	tert-Butyl Ester	Susceptible to acid hydrolysis and specific carboxylesterases.[1]

Part 2: Stability & Metabolic Profiling (The "Go/No-Go" Gate)

Rationale: Many tert-butyl esters are designed as synthetic protecting groups rather than drugs.[1] However, in a biological context, they can function as metabolically stable prodrugs. If the ester cleaves too rapidly in plasma, in vitro potency data (generated in esterase-free buffers) will not translate to in vivo efficacy.

Protocol 1: Plasma Stability Assay

Objective: Determine the half-life (

) of the parent compound in murine and human plasma.

• Preparation: Prepare a 10 mM stock solution in DMSO.

• Incubation: Spike pooled plasma (Human/Mouse) to a final concentration of 1 µM (0.1% DMSO final).

• Time Points: Incubate at 37°C. Aliquot at 0, 15, 30, 60, and 120 minutes.

• Quenching: Precipitate proteins with ice-cold Acetonitrile containing an internal standard (e.g., Warfarin).[1]

• Analysis: Centrifuge (4000g, 20 min) and analyze supernatant via LC-MS/MS.

• Data Output: Plot % remaining vs. time.

  • Result A (<30 min

    ): Compound is a rapid prodrug.[1] Action: Screen the free acid form immediately.[1]

  • Result B (>120 min

    ): Compound is stable.[1][2][3] Action: Proceed with the ester in phenotypic screens.

Caption: Predicted hydrolysis pathway. The stability of the tert-butyl group determines if the parent or the acid is the bioactive species.

Part 3: Cytotoxicity & Safety Screening (The Aniline Risk)

Rationale: The 3-aminobenzyl moiety is a structural alert.[1] Aromatic amines can be oxidized by CYP450s to form reactive hydroxylamines or quinonimines, leading to DNA adducts. Early toxicity screening is mandatory.[1]

Protocol 2: Differential Cytotoxicity (MTT/Resazurin)

Objective: Distinguish between specific anti-proliferative activity and general toxicity.[1]

Materials:

• Cell Line A: HepG2 (High metabolic competence, mimics liver).[1]

• Cell Line B: HEK293 (Low metabolic competence, general toxicity).[1]

• Control: Doxorubicin (Positive), DMSO (Negative).[1]

Workflow:

• Seeding: Seed cells at 5,000 cells/well in 96-well plates. Adhere for 24h.

• Dosing: Treat with serial dilutions (100 µM to 1 nM) for 48h.

• Readout: Add Resazurin (Alamar Blue). Incubate 2-4h. Read Fluorescence (Ex 560nm / Em 590nm).

• Interpretation:

  • HepG2

    << HEK293 : Suggests metabolic activation (toxicity driven by metabolites).[1]

  • HepG2

    ≈ HEK293 : Direct mechanism of action.[1]

Protocol 3: Reactive Metabolite Trapping (GSH Assay)

Objective: Check for quinonimine formation.[1]

• Incubate compound (10 µM) with Human Liver Microsomes (HLM) + NADPH + Glutathione (GSH).[1]

• Analyze via LC-MS/MS for [M+GSH] adducts.[1]

• Critical Threshold: If GSH adducts are >1% of parent, the compound has high covalent binding risk (attrition risk).[1]

Part 4: Target Discovery & Activity Profiling

Assuming the compound is stable and non-toxic, we screen for biological function. The "aniline + glycine" motif mimics the hinge-binding region of many kinase inhibitors (e.g., ATP mimetics).

Screening Cascade Diagram

Caption: Decision tree for screening. Stability dictates the validity of downstream biological assays.

Protocol 4: Kinase Hinge Binding (Thermal Shift Assay)

Since the 3-aminobenzyl group resembles the "head" of many kinase inhibitors, a Thermal Shift Assay (TSA) is a cost-effective broad screen.

• Reagents: Recombinant kinase domain (e.g., EGFR, CDK2), SYPRO Orange dye.[1]

• Setup: Mix Protein (2 µM) + Compound (10 µM) + Dye in qPCR plates.

• Ramp: Heat from 25°C to 95°C (1°C/min).

• Readout: Measure fluorescence (

  ).

• Success Criteria: A

  indicates significant binding stabilization.[1]

References

• Di, L., & Kerns, E. H. (2016).[1] Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press.[1] (Standard reference for plasma stability protocols).

• National Center for Advancing Translational Sciences (NCATS). Assay Guidance Manual. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences; 2004-.[1][4][5]

• Barnes-Seeman, D., et al. (2013).[1] Metabolically Stable tert-Butyl Replacement.[1][6][7][8] ACS Medicinal Chemistry Letters, 4(6), 514–516. [Link] (Discusses the metabolic liability of tert-butyl groups).[1][6]

• Baell, J. B., & Holloway, G. A. (2010).[1] New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740. (Context for aniline structural alerts).

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Aminobenzyl Architectures in Modern Therapeutics: From Self-Immolative Linkers to Kinase Inhibition

Topic: Potential Therapeutic Applications of Aminobenzyl Compounds Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

The aminobenzyl structural motif—defined by an amino group attached to a benzene ring, often coupled with a benzylic carbon substitution—serves as a versatile linchpin in medicinal chemistry.[1][2][3] While historically anchored by nitrogen mustards and folate antagonists, the contemporary utility of aminobenzyl compounds has shifted toward precision medicine.

This guide dissects the two dominant high-value applications of this pharmacophore in modern drug development:

• The p-Aminobenzyl (PAB) Self-Immolative Spacer: The industry-standard release mechanism for Antibody-Drug Conjugates (ADCs).

• Kinase & Epigenetic Modulators: Utilizing the electronic tunability of o- and p-aminobenzyl anilines to optimize binding kinetics in ATP-competitive inhibitors and HDAC inhibitors.

Part 1: The p-Aminobenzyl (PAB) Spacer in Antibody-Drug Conjugates

The most critical application of the aminobenzyl alcohol scaffold in modern biotech is its role as a self-immolative linker . In Antibody-Drug Conjugates (ADCs), the stability of the payload during circulation and its rapid release inside the tumor cell are paramount. The p-aminobenzyl carbamate linker facilitates this via an electronic cascade.

Mechanism of Action: 1,6-Elimination

The PAB spacer bridges a protease-cleavable peptide (e.g., Val-Cit) and a cytotoxic payload (e.g., MMAE or Doxorubicin).

• Trigger: Lysosomal enzymes (e.g., Cathepsin B) cleave the amide bond at the p-amino position.

• Cascade: The revealed aniline nitrogen donates its lone pair into the aromatic ring.

• Release: This electron push drives a 1,6-elimination, expelling the benzylic substituent (the drug) and releasing carbon dioxide and an aza-quinone methide.

Visualization: 1,6-Elimination Cascade

The following diagram illustrates the electronic flow essential for payload release.

Figure 1: Mechanism of self-immolative drug release via p-aminobenzyl ether fragmentation.

Part 2: Aminobenzyl Scaffolds in Small Molecule Inhibitors

Beyond linkers, the aminobenzyl group is a pharmacophore in its own right, particularly in oncology and CNS indications.

Kinase Inhibitors (EGFR/HER2)

In Tyrosine Kinase Inhibitors (TKIs) like Lapatinib or Gefitinib analogs, the aminobenzyl motif (often an o-aminobenzyl amine or ether) serves two functions:

• Solubility: The benzylic amine provides a protonatable center, improving oral bioavailability.

• Space Filling: The benzyl group occupies the hydrophobic pocket adjacent to the ATP binding site (the "back pocket"), conferring selectivity over other kinases.

HDAC Inhibitors (Benzamides)

Benzamide-based HDAC inhibitors (e.g., Entinostat , Mocetinostat ) utilize an o-aminobenzyl structure. The amine group forms hydrogen bonds with the residues at the entrance of the histone deacetylase active site, while the aromatic ring engages in

- stacking. This class is distinguished by its selectivity for Class I HDACs compared to hydroxamic acids.

Comparative SAR Table

Therapeutic Class	Compound Example	Aminobenzyl Role	Key Substituents	Target
ADC Linker	Val-Cit-PAB-MMAE	Self-immolative spacer	p-NH (Trigger), Benzylic-O (Leaving group)	Cathepsin B
TKI (Kinase)	Lapatinib	Hydrophobic fit & Solubility	3-fluorobenzyloxy, amine tail	EGFR / HER2
HDAC Inhibitor	Entinostat	Zinc binding/Active site entry	o-amino group (critical for H-bond)	HDAC 1, 3
Alkylator	Melphalan	Reactivity tuning	p-N(CH2CH2Cl)2 (Nitrogen Mustard)	DNA (Guanine N7)

Part 3: Experimental Protocols

Protocol: Synthesis of p-Aminobenzyl Alcohol (PAB) Linker Intermediate

Context: This protocol describes the synthesis of the activated carbonate intermediate required to attach a cytotoxic drug to the PAB linker.

Reagents:

• 4-Aminobenzyl alcohol (PABA)

• Di-tert-butyl dicarbonate (Boc2O)

• Bis(4-nitrophenyl) carbonate

• N,N-Diisopropylethylamine (DIPEA)

• Pyridine / DMF (Solvents)

Step-by-Step Methodology:

• N-Protection: Dissolve 4-aminobenzyl alcohol (10 mmol) in THF (50 mL). Add Boc2O (11 mmol) and stir at RT for 12h. Evaporate solvent and recrystallize from hexanes/ethyl acetate to yield N-Boc-4-aminobenzyl alcohol.

  • QC Check: 1H NMR should show disappearance of aniline NH2 protons (~5-6 ppm) and appearance of Boc singlet (~1.5 ppm).

• Carbonate Activation: Dissolve the N-Boc intermediate (5 mmol) in dry DMF (20 mL). Add Bis(4-nitrophenyl) carbonate (10 mmol) and DIPEA (15 mmol).

• Reaction: Stir under Argon at RT for 4–6 hours. Monitor by TLC (Hex:EtOAc 1:1). The product (Mixed Carbonate) will appear as a new spot with higher Rf.

• Workup: Dilute with EtOAc (100 mL), wash with 10% citric acid (2x), water, and brine. Dry over Na2SO4.

• Purification: Flash chromatography (SiO2, 0-30% EtOAc in Hexanes).

  • Yield: Typically 70-85%.

  • Storage: Store at -20°C under inert atmosphere (moisture sensitive).

Protocol: In Vitro Cathepsin B Cleavage Assay

Context: Validates the release of the drug from the PAB linker.

• Preparation: Prepare a 10 mM stock of the ADC-mimic (Linker-Drug conjugate) in DMSO.

• Enzyme Mix: Activate human liver Cathepsin B (Sigma) in acetate buffer (pH 5.0, 1 mM EDTA, 5 mM DTT) for 15 min at 37°C.

• Incubation: Add 5 µL of substrate stock to 495 µL of activated enzyme solution (Final conc: 100 µM).

• Monitoring: Incubate at 37°C. Take 50 µL aliquots at t=0, 15, 30, 60, and 120 min.

• Quenching: Immediately add 50 µL of ice-cold Acetonitrile containing 0.1% Formic Acid to quench. Centrifuge at 10,000g for 5 min.

• Analysis: Analyze supernatant via LC-MS/MS.

  • Success Criteria: Disappearance of parent mass and appearance of free drug mass. The intermediate (aza-quinone methide) is transient and usually not observed directly; however, the p-aminobenzyl alcohol byproduct may be detected if trapping occurs.

Part 4: Strategic Development Workflow

The following diagram outlines the decision matrix for incorporating aminobenzyl motifs into a drug discovery campaign.

Figure 2: Decision matrix for deploying aminobenzyl pharmacophores in drug design.

References

• Firestone, R. A., et al. (1981). Lysosomotropic agents. 4. Carbamoylamino acids as linkers for lysosomal enzyme-triggered release of drugs. Journal of Medicinal Chemistry.

• Carl, P. L., et al. (1981). A novel prodrug activation strategy: A self-immolative spacer for the release of drugs from prodrugs. Journal of Medicinal Chemistry.

• Doronina, S. O., et al. (2003). Development of potent monoclonal antibody auristatin conjugates for cancer therapy. Nature Biotechnology.

• Roskoski, R. (2019). Properties of FDA-approved small molecule protein kinase inhibitors: A 2020 update. Pharmacological Research.

• Lauffer, B. E., et al. (2013). Histone Deacetylase Inhibitors: The Relevance of Scaffold to Clinical Efficacy. Journal of Medicinal Chemistry.

• Singh, J., et al. (2011). The chemistry and biology of covalent drugs. Nature Reviews Drug Discovery.

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• 2. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Synthetic Versatility of Sarcosine Tert-Butyl Ester: A Technical Guide for Drug Discovery and Peptide Chemistry

An in-depth exploration of the synthesis, derivatization, and application of sarcosine tert-butyl ester and its analogues, providing researchers and drug development professionals with a comprehensive resource for leveraging this valuable building block.

Sarcosine tert-butyl ester, a protected form of the endogenous N-methylated amino acid sarcosine, has emerged as a pivotal building block in modern medicinal chemistry and peptide science. Its unique structural and chemical properties, combining the steric hindrance and acid-lability of the tert-butyl ester protecting group with the inherent characteristics of the sarcosine scaffold, offer a versatile platform for the synthesis of a diverse array of molecular architectures. This technical guide provides a comprehensive literature review of sarcosine tert-butyl ester derivatives, detailing their synthesis, characterization, and strategic applications, with a particular focus on their role in the development of novel therapeutics and peptidomimetics.

The Strategic Importance of Sarcosine and its Tert-Butyl Ester in Synthesis

Sarcosine, or N-methylglycine, is a naturally occurring amino acid derivative that plays a role in various biological processes.[1][2] In the realm of drug discovery, the sarcosine scaffold is of particular interest due to its influence on the physicochemical properties of parent molecules. N-methylation of a peptide backbone, for instance, can enhance metabolic stability by hindering enzymatic degradation and improve membrane permeability by disrupting hydrogen bonding networks.

The tert-butyl ester serves as a robust protecting group for the carboxylic acid functionality of sarcosine. Its steric bulk effectively prevents unwanted reactions under a variety of conditions, while its facile cleavage under acidic conditions, such as with trifluoroacetic acid (TFA) in dichloromethane (DCM), allows for the timely deprotection of the carboxyl group for subsequent synthetic transformations.[3] This combination of stability and selective lability makes sarcosine tert-butyl ester an invaluable tool for multi-step syntheses.

Synthesis and Physicochemical Properties

The most common commercially available form of sarcosine tert-butyl ester is its hydrochloride salt, a white crystalline powder.[4] While this salt is often used directly in subsequent reactions after neutralization, the synthesis of the free base or its hydrochloride salt from sarcosine is a straightforward process.

Esterification of Sarcosine

One common method for the synthesis of sarcosine tert-butyl ester involves the reaction of sarcosine with tert-butyl acetate in the presence of a strong acid catalyst, such as perchloric acid.[5]

Experimental Protocol: Synthesis of Sarcosine Tert-Butyl Ester

• Suspend sarcosine in tert-butyl acetate.

• Cool the suspension in an ice bath.

• Slowly add perchloric acid to the mixture.

• Allow the reaction to stir at room temperature for an extended period (e.g., 48 hours).

• Work-up the reaction by washing with water and a dilute acid solution.

• Adjust the pH of the aqueous layer to ~9 with a suitable base (e.g., 10% sodium carbonate solution).

• Extract the product into an organic solvent such as dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product.

The choice of a strong acid catalyst is crucial for protonating the carbonyl oxygen of tert-butyl acetate, making it more susceptible to nucleophilic attack by the carboxylate of sarcosine. The extended reaction time is often necessary due to the steric hindrance of the tert-butyl group.

Physicochemical Properties

The physicochemical properties of sarcosine and its N-acyl derivatives are of significant interest in drug design, as they influence solubility, lipophilicity, and ultimately, pharmacokinetic profiles.

Property	Sarcosine	N-Acyl Sarcosine Derivatives (General)
Molecular Weight	89.09 g/mol	Increases with the size of the acyl group
Solubility	Highly soluble in water	Varies; long alkyl chains decrease water solubility
pKa	~2.2 (carboxyl), ~10.0 (amino)	Carboxyl pKa is generally slightly lower than the parent fatty acid
logP	-2.78	Increases with the length of the acyl chain

Data for Sarcosine sourced from[2][6]. General trends for N-acyl sarcosine derivatives are inferred from[7][8].

The introduction of an acyl group onto the nitrogen atom of sarcosine significantly impacts its physicochemical properties. As the length of the acyl chain increases, the lipophilicity (logP) of the molecule rises, while its aqueous solubility tends to decrease.[8] This tunability is a key advantage in drug development, allowing for the optimization of a compound's ADME (absorption, distribution, metabolism, and excretion) properties.

Derivatization of Sarcosine Tert-Butyl Ester

The secondary amine of sarcosine tert-butyl ester provides a reactive handle for a variety of synthetic transformations, enabling the creation of a diverse library of derivatives. Key reactions include N-acylation, urea formation, and reductive amination.

Figure 1: Key derivatization pathways for sarcosine tert-butyl ester.

N-Acylation

The reaction of sarcosine tert-butyl ester with acyl chlorides or anhydrides in the presence of a base affords N-acyl derivatives. This is a fundamental transformation for introducing a wide range of functionalities.

Experimental Protocol: General Procedure for N-Acylation

• Dissolve sarcosine tert-butyl ester hydrochloride in a suitable solvent (e.g., dichloromethane).

• Add a base (e.g., triethylamine or diisopropylethylamine) to neutralize the hydrochloride salt and scavenge the HCl produced during the reaction.

• Cool the solution in an ice bath.

• Slowly add the desired acyl chloride or anhydride.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Work-up the reaction by washing with aqueous solutions (e.g., dilute HCl, saturated sodium bicarbonate, and brine).

• Dry the organic layer, concentrate, and purify the product by flash column chromatography.

The choice of base is important to prevent unwanted side reactions. A non-nucleophilic base like triethylamine or diisopropylethylamine is preferred to avoid competition with the sarcosine nitrogen for the electrophilic acylating agent.

Urea Formation

The reaction of sarcosine tert-butyl ester with isocyanates provides a straightforward route to N,N'-disubstituted ureas. This reaction typically proceeds without the need for a catalyst.

Experimental Protocol: General Procedure for Urea Formation

• Dissolve sarcosine tert-butyl ester (as the free base or neutralized salt) in an aprotic solvent (e.g., dichloromethane or THF).

• Add the desired isocyanate dropwise to the solution at room temperature.

• Stir the reaction mixture until completion.

• Concentrate the reaction mixture and purify the product, often by precipitation or recrystallization.

The high reactivity of the isocyanate group with the secondary amine of sarcosine makes this a highly efficient transformation.

Reductive Amination

Reductive amination allows for the introduction of a wide variety of alkyl groups at the nitrogen atom. This two-step, one-pot process involves the formation of an iminium ion intermediate from the reaction of the secondary amine with an aldehyde or ketone, followed by its reduction with a suitable reducing agent.

Experimental Protocol: General Procedure for Reductive Amination

• Dissolve sarcosine tert-butyl ester, the desired aldehyde or ketone, and a catalytic amount of acetic acid in a suitable solvent (e.g., methanol or dichloroethane).[9][10]

• Stir the mixture at room temperature to allow for the formation of the iminium ion.

• Add a reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), portion-wise.[11][12]

• Continue stirring until the reaction is complete.

• Quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

• Extract the product into an organic solvent.

• Wash the organic layer, dry, concentrate, and purify by chromatography.

Sodium cyanoborohydride and sodium triacetoxyborohydride are often preferred as reducing agents because they are selective for the iminium ion in the presence of the starting carbonyl compound.[2][11] The addition of a catalytic amount of acid facilitates the formation of the iminium ion intermediate.

Characterization of Sarcosine Tert-Butyl Ester Derivatives

The structural elucidation of newly synthesized sarcosine tert-butyl ester derivatives relies on a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

NMR Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable tools for confirming the structure of these derivatives.

¹H NMR:

• Tert-butyl group: A characteristic singlet integrating to nine protons is observed around δ 1.4-1.5 ppm.[13]

• N-CH₃ group: A singlet integrating to three protons is typically found between δ 2.3-3.0 ppm.

• N-CH₂-C=O group: A singlet integrating to two protons appears in the range of δ 3.0-4.2 ppm.

• Substituents: The signals corresponding to the protons of the newly introduced N-substituent will appear in their characteristic regions of the spectrum.

¹³C NMR:

• Tert-butyl group: The quaternary carbon and the three methyl carbons of the tert-butyl group typically appear around δ 80-82 ppm and δ 28 ppm, respectively.[13]

• Carbonyl group: The ester carbonyl carbon resonates at approximately δ 168-172 ppm.

• N-CH₃ and N-CH₂ groups: These carbons are observed in the range of δ 35-60 ppm.

Mass Spectrometry

Mass spectrometry is used to determine the molecular weight of the synthesized compounds and to gain structural information from their fragmentation patterns. Under electron ionization (EI), a common fragmentation pathway for tert-butyl esters is the loss of isobutylene (56 Da) to form a protonated carboxylic acid. Another characteristic fragmentation is the cleavage of the C-C bond alpha to the nitrogen atom.

Applications in Drug Discovery and Peptidomimetics

The versatility of the sarcosine tert-butyl ester scaffold has been exploited in several areas of therapeutic research and materials science.

Glycine Transporter-1 (GlyT1) Inhibitors

One of the most significant applications of sarcosine derivatives is in the development of inhibitors for the glycine transporter type 1 (GlyT1).[1] GlyT1 is responsible for the reuptake of glycine from the synaptic cleft, and its inhibition leads to an increase in synaptic glycine levels. This, in turn, potentiates the activity of N-methyl-D-aspartate (NMDA) receptors, which are implicated in the pathophysiology of schizophrenia.[1][14]

Sarcosine itself is a known GlyT1 inhibitor, and numerous more potent and selective inhibitors have been developed based on the sarcosine scaffold.[1][14] The synthesis of these inhibitors often involves the derivatization of sarcosine esters, including the tert-butyl ester, to explore structure-activity relationships (SAR). For example, replacing the biphenyl-4-yloxy moiety in the potent GlyT1 inhibitor NFPS with other heterocyclic systems has been a successful strategy.[14]

Figure 2: Mechanism of action of sarcosine-based GlyT1 inhibitors.

Peptoid and Cyclic Peptide Synthesis

Sarcosine is the simplest N-substituted glycine and can be considered the fundamental building block of peptoids.[15][16] Peptoids are a class of peptidomimetics that have gained significant attention due to their enhanced proteolytic stability and potential for creating diverse molecular libraries. Sarcosine and its derivatives are frequently incorporated into peptoid sequences to modulate their conformation and physicochemical properties.[15][17] The use of sarcosine tert-butyl ester allows for the solution-phase synthesis of peptoid fragments that can later be deprotected and coupled to other fragments or solid supports.

Furthermore, sarcosine is often incorporated into cyclic peptides to introduce conformational constraints and improve their pharmacological properties.[18] The synthesis of such cyclic peptides may involve the use of sarcosine tert-butyl ester as a precursor.

Conclusion

Sarcosine tert-butyl ester is a highly valuable and versatile building block in modern organic and medicinal chemistry. Its straightforward synthesis, robust protecting group chemistry, and the reactivity of its secondary amine have established it as a key intermediate for the creation of a wide range of derivatives. The successful application of these derivatives as GlyT1 inhibitors for potential CNS therapies and their use in the construction of novel peptidomimetics and cyclic peptides underscore the strategic importance of this compound. This guide has provided a comprehensive overview of the synthesis, derivatization, characterization, and application of sarcosine tert-butyl ester derivatives, offering a solid foundation for researchers to explore the full potential of this remarkable synthetic tool.

References

• H. D. Maynard, S. Y. Fuji, and R. H. Grubbs, J. Am. Chem. Soc., 2001, 123, 8887-8897.
• Supplementary Information for "Decarboxylative alkenylation", N
• J. Sun and R. N. Zuckermann, ACS Macro Lett., 2013, 2, 843-847.
• P. Pinard, et al., J. Med. Chem., 2010, 53, 4477-4491.
• WO2013050617A1 - Structured polypeptides with sarcosine linkers - Google P
• A. D. Bochevarov, et al., J. Chem. Theory Comput., 2013, 9, 2300-2313.

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• Asymmetric Synthesis of N-Substituted α-Amino Esters from α-Ketoesters via Imine Reductase-Catalyzed Reductive Amination. ([Link])

• Discovery and SAR studies of novel GlyT1 inhibitors. ([Link])

• Reductive Amination | Synthesis of Amines. ([Link])

• Design, Synthesis, Assembly, and Engineering of Peptoid Nanosheets. ([Link])

• UNITED STATES ENVIRONMENTAL PROTECTION AGENCY WASHINGTON, D.C. 20460 MEMORANDUM. ([Link])

• Peptoids: a modular approach to drug discovery. ([Link])

• Asymmetric Synthesis of N-Substituted α-Amino Esters from α-Ketoesters via Imine Reductase-Catalyzed Reductive Amination. ([Link])

• Sarcosine-Based Glycine Transporter Type-1 (GlyT-1) Inhibitors Containing Pyridazine Moiety: A Further Search for Drugs with Potential to Influence Schizophrenia Negative Symptoms. ([Link])

• What's the latest update on the ongoing clinical trials related to GlyT1? ([Link])

• Analysis of Binding Determinants for Different Classes of Competitive and Noncompetitive Inhibitors of Glycine Transporters. ([Link])

• Amended Safety Assessment of Fatty Acyl Sarcosines and Sarcosinate Salts as Used in Cosmetics. ([Link])

• N-Oleoylsarcosine - Wikipedia. ([Link])

• Organic Syntheses Procedure. ([Link])

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• An Efficient One Step Synthesis of tert-Butyl Glycinate and tert-Butyl Sarcosinate. ([Link])

• Reductive Amination Reaction - OpenBU. ([Link])

• SODIUM-N-LAURYL SARCOSINATE - Ataman Kimya. ([Link])

• Reductive Amination of Benzaldehyde | PDF | Catalysis | Ammonia. ([Link])

• Reductive Amination of Benzaldehyde. ([Link])

• Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. ([Link])

• Basic 1H- and 13C-NMR Spectroscopy. ([Link])

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• Synthesis, spectroscopic characterization, crystal structure and computational studies of two new N-aroyl-N′-(2,4,6-tribromophenyl)thioureas. ([Link])

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The 3-Aminobenzyl Moiety: Pharmacophoric Utility and Synthetic Integration in Drug Discovery

Executive Summary

The 3-aminobenzyl moiety (3-H2N-C6H4-CH2-) represents a critical "privileged substructure" in medicinal chemistry, distinguished by its ability to function as a vector-specific linker . Unlike its para-isomer, which enforces a linear geometry, or the ortho-isomer, which often suffers from steric clashes or intramolecular hydrogen bonding, the 3-aminobenzyl group provides a distinct 120° angular projection .

This geometric "kink" allows the moiety to serve two simultaneous roles:

• Pharmacophoric Anchor: The primary aromatic amine acts as a hydrogen bond donor/acceptor or solvent-front interactor.

• Conformational Switch: The benzylic spacer decouples the aromatic ring from the core scaffold, allowing the amine to access distinct sub-pockets (e.g., the "sugar pocket" in kinases or allosteric sites in GPCRs).

This guide details the structural rationale, medicinal chemistry applications, and validated synthetic protocols for integrating this moiety into bioactive small molecules.

Structural & Electronic Analysis

The "Meta-Turn" Geometry

The defining feature of the 3-aminobenzyl moiety is its vector orientation. In structure-based drug design (SBDD), the trajectory of substituents determines potency.

• Para-substitution (180°): Extends the molecule linearly. Useful for reaching deep into narrow channels.

• Meta-substitution (~120°): Creates a "turn." This is essential when the binding pocket curves or when the inhibitor must wrap around a catalytic residue (e.g., the "Gatekeeper" residue in kinases).

Electronic Decoupling

Electronically, the 3-aminobenzyl group behaves differently from the 4-aminobenzyl group.

• Resonance: In the para position, the amine lone pair can donate electron density directly to the benzylic position (via quinoid resonance forms). In the meta position, this resonance is disrupted.

• Consequence: The basicity of the benzylic position (if it's an amine) or the reactivity of the benzylic carbon is less perturbed by the aniline nitrogen in the meta isomer. This provides "electronic insulation," allowing independent optimization of the aniline pKa without drastically altering the core scaffold's electronics.

Visualization of Signaling/Logic

The following diagram illustrates the decision logic for selecting the 3-aminobenzyl moiety over other isomers based on binding site topology.

Figure 1: Pharmacophore selection logic. The 3-aminobenzyl moiety is selected when the binding pocket requires an angular trajectory to avoid steric clashes or access lateral sub-pockets.

Medicinal Chemistry Applications

Kinase Inhibitors: The "Gatekeeper" Fit

In kinase inhibitor design, the "gatekeeper" residue controls access to the hydrophobic pocket behind the ATP binding site.

• Mechanism: Large substituents at the 3-position of a benzyl group can occupy the hydrophobic pocket created when a gatekeeper residue is small (e.g., Threonine or Alanine) or mutated.

• Example: In "Analog-Sensitive" (AS) kinase technology, inhibitors like 3MB-PP1 utilize a 3-methylbenzyl group (analogous to the steric demand of 3-aminobenzyl) to selectively inhibit engineered kinases with enlarged pockets, while sparing wild-type kinases [1]. The 3-amino group can be further derivatized to form covalent bonds with non-catalytic cysteines in specific kinases (e.g., CDK14 inhibitors) [2].

Enzyme Inhibitors (17β-HSD3 & GABA)

• 17β-HSD3 Inhibitors: The 3-aminobenzyl linker has been used to connect a core scaffold to hydrophobic groups, optimizing fit in the androgen binding pocket for prostate cancer therapy. The meta orientation aligns the inhibitor with the enzyme's cofactor binding domain [3].

• GABA Modulators: 3-aminobenzylamine serves as a semi-rigid linker in the synthesis of GABA amide dimers. The distance and angle provided by the meta-substitution pattern are crucial for bridging the two agonist binding sites on the GABA_A receptor [4].

Validated Synthetic Protocols

To ensure scientific integrity, the following protocols are designed to be self-validating. The success of each step is confirmed by specific analytical checkpoints.

Protocol A: Reductive Amination (Primary Route)

This is the most reliable method for introducing the 3-aminobenzyl moiety onto a ketone or aldehyde core.

Reagents:

• 3-Aminobenzylamine (or 3-nitrobenzaldehyde followed by reduction).

• Sodium Triacetoxyborohydride (STAB) - preferred for mildness.

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

• Acetic Acid (catalytic).

Step-by-Step Workflow:

• Imine Formation: Dissolve the core aldehyde/ketone (1.0 eq) and 3-aminobenzylamine (1.1 eq) in DCE. Add Acetic Acid (1-2 drops). Stir at Room Temp (RT) for 1-2 hours.

  • Validation Checkpoint: Monitor by TLC. The disappearance of the starting carbonyl spot indicates imine formation.

• Reduction: Cool to 0°C. Add STAB (1.5 eq) portion-wise. Warm to RT and stir overnight.

• Quench & Workup: Quench with sat. NaHCO3. Extract with DCM.[1] Wash organic layer with brine, dry over Na2SO4.

• Purification: Flash chromatography (typically MeOH/DCM gradient).

Analytical Validation:

• 1H NMR: Look for the disappearance of the imine proton (if visible) and the appearance of the benzylic methylene singlet/doublet around δ 3.8–4.2 ppm . The aromatic pattern should show the characteristic meta-substitution (singlet, doublet, triplet, doublet pattern).

Protocol B: Nitro-Reduction Route (For Sensitive Substrates)

If the free amine interferes with coupling, start with 3-nitrobenzyl bromide.

Workflow:

• Alkylation: React Core-Nucleophile (e.g., Phenol, Amine) with 3-nitrobenzyl bromide and K2CO3 in DMF.

• Reduction: Hydrogenation (H2, Pd/C) or Iron/Ammonium Chloride reduction.

  • Validation Checkpoint: The shift of the aromatic protons upfield (due to the change from electron-withdrawing NO2 to electron-donating NH2) is diagnostic in NMR.

Synthetic Pathway Diagram[2][3]

Figure 2: Standard Reductive Amination Pathway. This route is preferred for its mild conditions and high chemoselectivity.

Data Summary: Meta vs. Para Comparison

Feature	3-Aminobenzyl (Meta)	4-Aminobenzyl (Para)	Drug Design Implication
Vector Angle	~120° (Kinked)	~180° (Linear)	Meta allows wrapping around residues; Para extends depth.
Electronic Effect	Inductive withdrawing; Resonance decoupled.	Strong Resonance (Quinoid).[2]	Meta amines are often more nucleophilic; Para affects benzylic reactivity more.
Solubility	Generally higher (lower symmetry).	Lower (high symmetry/packing).	Meta isomers often improve solubility profiles.
Key Use Case	Gatekeeper pockets, Curved sites.	Solvent channels, Deep pockets.	Select Meta for steric avoidance.

References

• Structure-Guided Inhibitor Design Expands the Scope of Analog-Sensitive Kinase Technology. Shokat Lab, UCSF.Link

• Synthesis and structure activity relationships of a series of 4-amino-1H-pyrazoles as covalent inhibitors of CDK14. Journal of Medicinal Chemistry.Link

• Substituted Aryl Benzylamines as Potent and Selective Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 3. MDPI Molecules.Link

• Design and Syntheses of Potential Drugs Based on GABAA Receptor Pharmacophores. Virginia Tech University Libraries.Link

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A Technical Guide to the Solubility Profile of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate in Common Laboratory Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility profile of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate. As a novel compound of interest in drug discovery, characterizing its solubility is a critical first step in lead optimization and formulation development.[1][2] This document outlines the theoretical considerations underpinning the solubility of this molecule, provides detailed, field-proven experimental protocols for both kinetic and thermodynamic solubility assessment, and offers guidance on the interpretation and presentation of the resulting data. The methodologies described herein are designed to be robust and self-validating, ensuring the generation of reliable and reproducible solubility data for researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Solubility in Drug Development

The solubility of an active pharmaceutical ingredient (API) is a fundamental physicochemical property that profoundly influences its bioavailability and, consequently, its therapeutic efficacy.[2] A compound with poor solubility can present significant challenges during formulation and may exhibit inadequate absorption in vivo, leading to the failure of otherwise promising drug candidates.[1] Therefore, a thorough understanding of a compound's solubility in various solvent systems is essential from the early stages of drug discovery through to formulation optimization.[1][3] This guide focuses on tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate, a molecule with structural features that suggest a nuanced solubility profile. By providing a detailed analysis of its predicted behavior and robust methods for its empirical determination, this document aims to empower researchers to make informed decisions in their drug development endeavors.

Theoretical Solubility Profile of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

A theoretical assessment of a compound's solubility can be derived from its molecular structure and the physicochemical properties of common laboratory solvents.[4]

2.1. Molecular Structure Analysis

tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate possesses several key functional groups that will dictate its interactions with different solvents:

• Aromatic Ring: The benzene ring is a nonpolar, hydrophobic moiety that will favor interactions with nonpolar or moderately polar solvents through van der Waals forces.

• Tertiary Amine: The tertiary amine group is capable of acting as a hydrogen bond acceptor and can be protonated in acidic conditions, which would significantly increase aqueous solubility.

• Primary Amine: The primary amine on the aromatic ring is a key site for hydrogen bonding, both as a donor and an acceptor. Its basicity will also be a factor in pH-dependent solubility.

• tert-Butyl Ester: The bulky tert-butyl group is lipophilic and will contribute to the compound's solubility in nonpolar organic solvents. The ester group itself can act as a hydrogen bond acceptor.

2.2. Predicting Solubility in Common Laboratory Solvents

Based on the "like dissolves like" principle, we can predict the solubility of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate in a range of solvents with varying polarities.[4]

Solvent	Polarity Index	Dielectric Constant	Predicted Solubility	Rationale
Water	10.2	80.1	Low to Moderate (pH-dependent)	The presence of polar amine groups allows for some aqueous solubility, which can be enhanced at lower pH due to protonation. However, the nonpolar aromatic ring and tert-butyl group will limit overall solubility.
Methanol	5.1	32.7	High	Methanol is a polar protic solvent that can effectively solvate the amine and ester groups through hydrogen bonding.
Ethanol	-	24.55	High	Similar to methanol, ethanol is a polar protic solvent that should readily dissolve the compound.
Isopropanol	3.9	19.92	High	Another polar protic solvent that is expected to be a good solvent for the compound.
Acetonitrile	5.8	37.5	Moderate to High	A polar aprotic solvent that can interact with the dipole moments of the molecule.
Acetone	5.1	20.7	Moderate to High	A polar aprotic solvent that should be a reasonably good solvent.
Dichloromethane (DCM)	3.1	8.93	High	A moderately polar solvent that should effectively solvate the entire molecule.
Chloroform	4.1	4.81	High	Similar to DCM, chloroform is expected to be a good solvent.
Ethyl Acetate	4.4	6.02	Moderate to High	A moderately polar aprotic solvent that should be a suitable solvent.
Tetrahydrofuran (THF)	4.0	7.58	Moderate to High	A polar aprotic solvent that is generally a good solvent for a wide range of organic compounds.
Toluene	2.4	2.38	Moderate	A nonpolar aromatic solvent that will interact favorably with the benzene ring of the compound.
Hexane	0.1	1.88	Low	A nonpolar aliphatic solvent that is unlikely to effectively solvate the polar functional groups of the molecule.
Dimethyl Sulfoxide (DMSO)	7.2	46.68	Very High	A highly polar aprotic solvent known for its excellent solvating power for a wide range of organic compounds.[2]
N,N-Dimethylformamide (DMF)	6.4	36.71	Very High	A highly polar aprotic solvent, similar to DMSO in its solvating capabilities.

Note: Polarity index and dielectric constant values are approximate and can vary slightly based on the source.[5][6]

Experimental Determination of Solubility

While theoretical predictions are useful, empirical determination of solubility is essential for accurate characterization. Two primary types of solubility are typically measured: kinetic and thermodynamic.[1]

3.1. Kinetic Solubility Assessment

Kinetic solubility measures the concentration of a compound that remains in solution after being rapidly diluted from a high-concentration stock solution (typically in DMSO) into an aqueous buffer.[1][7] This method is high-throughput and provides a rank-ordering of compounds in early discovery.[3]

Protocol: High-Throughput Kinetic Solubility by Nephelometry

• Stock Solution Preparation: Prepare a 10 mM stock solution of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution in DMSO to create a range of concentrations (e.g., 10 mM down to 1 µM).

• Aqueous Dilution: Add a fixed volume of aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to each well, resulting in a final DMSO concentration of 1-5%.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a set period (e.g., 2 hours).

• Measurement: Measure the turbidity of each well using a laser nephelometer, which detects scattered light from precipitated particles.[2]

• Data Analysis: The kinetic solubility is defined as the highest concentration at which no significant increase in turbidity is observed compared to a blank control.

Caption: Workflow for Kinetic Solubility Determination.

3.2. Thermodynamic Solubility Assessment

Thermodynamic solubility, also known as equilibrium solubility, is the concentration of a compound in a saturated solution when it is in equilibrium with its solid phase.[7] This is considered the "gold standard" for solubility measurement.[7]

Protocol: Shake-Flask Method for Thermodynamic Solubility

• Sample Preparation: Add an excess amount of solid tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate to a series of vials, each containing a different solvent of interest. Ensure there is undissolved solid present.

• Equilibration: Seal the vials and agitate them in a temperature-controlled shaker (e.g., 25°C) for an extended period (24-72 hours) to ensure equilibrium is reached.[7][8]

• Phase Separation: After equilibration, allow the vials to stand to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved solid.[7]

• Sample Collection: Carefully collect an aliquot of the supernatant, taking care not to disturb the solid phase. It is recommended to filter the supernatant through a low-binding filter (e.g., 0.22 µm PVDF) to remove any remaining microcrystals.[7]

• Quantification: Analyze the concentration of the dissolved compound in the filtered supernatant using a suitable analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Data Reporting: The determined concentration is the thermodynamic solubility of the compound in that specific solvent at the given temperature.

Caption: Workflow for Thermodynamic Solubility Determination.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and concise manner to facilitate comparison across different solvent systems.

Table 1: Experimentally Determined Solubility of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate at 25°C

Solvent	Kinetic Solubility (µM)	Thermodynamic Solubility (mg/mL)	Notes
Water (pH 7.4)	To be determined	To be determined
Methanol	To be determined	To be determined
Ethanol	To be determined	To be determined
Isopropanol	To be determined	To be determined
Acetonitrile	To be determined	To be determined
Acetone	To be determined	To be determined
Dichloromethane (DCM)	To be determined	To be determined
Chloroform	To be determined	To be determined
Ethyl Acetate	To be determined	To be determined
Tetrahydrofuran (THF)	To be determined	To be determined
Toluene	To be determined	To be determined
Hexane	To be determined	To be determined
Dimethyl Sulfoxide (DMSO)	To be determined	To be determined
N,N-Dimethylformamide (DMF)	To be determined	To be determined

Interpretation of Results:

• Discrepancies between Kinetic and Thermodynamic Solubility: It is common for kinetic solubility values to be higher than thermodynamic solubility values. This is because the kinetic measurement reflects a metastable state, while the thermodynamic measurement represents a true equilibrium.[7]

• pH-Dependent Solubility: For ionizable compounds like tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate, it is crucial to determine solubility at different pH values, particularly those relevant to physiological conditions (e.g., pH 1.2 for the stomach, pH 6.8 for the small intestine).[3][7]

• Impact of Solid Form: The crystalline form (polymorph) of the solid material can influence its solubility. It is good practice to characterize the solid form before and after the solubility experiment to check for any phase transitions.[7]

Conclusion

This technical guide has provided a comprehensive overview of the theoretical and practical aspects of determining the solubility profile of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate. By combining a theoretical analysis of the molecule's structure with robust, validated experimental protocols, researchers can generate high-quality solubility data. This information is indispensable for guiding medicinal chemistry efforts, enabling effective formulation strategies, and ultimately increasing the probability of success in the drug development pipeline.

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The Architect's Guide to Amine Modification: A Technical Whitepaper on the Discovery and Synthesis of Novel N-Methylglycine Derivatives

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

N-methylation of the peptide backbone, particularly at the glycine residue to form N-methylglycine (sarcosine), is a cornerstone strategy in modern medicinal chemistry. This modification offers a powerful tool to enhance the pharmacokinetic and pharmacodynamic properties of peptide-based therapeutics, improving metabolic stability, membrane permeability, and conformational rigidity.[1][2] This in-depth technical guide provides a comprehensive overview of the discovery and synthesis of novel N-methylglycine derivatives. We will explore the causal relationships behind various synthetic strategies, from classical solution-phase methods to advanced solid-phase protocols. This whitepaper is intended to serve as a practical resource for researchers, offering detailed experimental protocols, comparative data, and troubleshooting insights to empower the rational design and efficient synthesis of next-generation N-methylated peptidomimetics.

The Strategic Imperative of N-Methylation in Drug Discovery

The introduction of a methyl group to the amide nitrogen of a peptide backbone, a modification known as N-methylation, is a subtle yet profound alteration that can dramatically improve the "drug-like" properties of a peptide.[3] N-methylated peptides often exhibit enhanced resistance to proteolytic degradation, as the methyl group sterically hinders the approach of proteases.[3] Furthermore, the replacement of an amide proton with a methyl group reduces the hydrogen bonding capacity of the peptide backbone, which can lead to increased lipophilicity and improved passive diffusion across cellular membranes.[2][4]

N-methylglycine, or sarcosine, is a particularly important N-methylated amino acid. Its inherent flexibility, due to the lack of a side chain, allows for its incorporation into a wide variety of peptide sequences with minimal steric clash. The resulting N-methylated glycine residue can induce significant conformational changes in the peptide backbone, leading to altered receptor binding affinities and specificities.[1] Consequently, the synthesis of novel N-methylglycine derivatives is a critical endeavor in the development of new therapeutics, from enzyme inhibitors to protein-protein interaction modulators.[5]

Synthetic Pathways to N-Methylglycine Derivatives: A Comparative Analysis

The synthesis of N-methylglycine derivatives can be broadly categorized into three main strategies: direct methylation of a glycine precursor, reductive amination, and the use of pre-synthesized N-methylglycine building blocks. The choice of method depends on several factors, including the scale of the synthesis, the desired protecting group strategy, and the specific properties of the target molecule.

Direct N-Methylation of Glycine Precursors

Direct methylation involves the introduction of a methyl group onto the nitrogen atom of a glycine derivative. This approach is often employed for the synthesis of N-methylglycine itself or its simple esters.

A common method involves the use of a methylating agent, such as dimethyl sulfate or methyl iodide, in the presence of a base.[6][7] The base deprotonates the amino group, increasing its nucleophilicity and facilitating the attack on the methylating agent.

Key Considerations:

• Over-methylation: A significant challenge is the potential for di-methylation to form a quaternary ammonium salt. Careful control of stoichiometry and reaction conditions is crucial.

• Protecting Groups: To avoid unwanted side reactions, both the amino and carboxyl groups of the glycine precursor are typically protected. The choice of protecting groups is critical and must be orthogonal to the methylation and subsequent deprotection conditions.

• Racemization: Harsh basic conditions can lead to racemization at the α-carbon. Milder bases and controlled temperatures are often necessary to preserve stereochemical integrity.[8]

Experimental Protocol 1: N-Methylation of N-Boc-glycine methyl ester using Sodium Hydride and Dimethyl Sulfate [6]

• Preparation: To a solution of N-Boc-glycine methyl ester (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under a nitrogen atmosphere, add sodium hydride (1.2 eq, 60% dispersion in mineral oil).

• Activation: Stir the suspension at 0 °C for 30 minutes.

• Methylation: Add dimethyl sulfate (1.1 eq) dropwise to the reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Reductive Amination: The Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a classic and efficient method for the N-methylation of primary and secondary amines, including amino acids and their esters.[9][10][11] This one-pot reaction utilizes formaldehyde as the source of the methyl group and formic acid as the reducing agent.[11][12]

The reaction proceeds through the formation of an iminium ion intermediate from the reaction of the amine with formaldehyde. This is followed by a hydride transfer from formic acid to the iminium ion, yielding the methylated amine and carbon dioxide.[13] A key advantage of this method is that it inherently avoids over-methylation, as a tertiary amine cannot form an iminium ion with formaldehyde.[12][14]

Diagram 1: The Eschweiler-Clarke Reaction Mechanism

Caption: The Eschweiler-Clarke reaction pathway.

Experimental Protocol 2: Eschweiler-Clarke Methylation of Glycine Ethyl Ester

• Reaction Setup: To a round-bottom flask, add glycine ethyl ester hydrochloride (1.0 eq).

• Reagent Addition: Add aqueous formaldehyde (37% solution, 2.5 eq) followed by formic acid (98-100%, 3.0 eq).

• Heating: Heat the reaction mixture to 80-90 °C and maintain for 2-4 hours. The evolution of carbon dioxide should be observed.

• Monitoring: Monitor the reaction progress by TLC.

• Work-up: Cool the reaction mixture to room temperature and carefully neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with dichloromethane (3 x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude N,N-dimethylglycine ethyl ester can be purified by distillation or column chromatography.

Synthesis and Application of Pre-methylated Building Blocks

For the synthesis of complex N-methylated peptides, the use of pre-synthesized and protected N-methylglycine building blocks is the preferred strategy. This approach offers greater control and avoids potential side reactions that can occur during on-resin methylation.

The 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group is widely used in solid-phase peptide synthesis (SPPS).[15] The synthesis of Fmoc-N-methylglycine-OH is a critical step in enabling the incorporation of sarcosine into peptides using Fmoc chemistry. A common route involves the protection of sarcosine with the Fmoc group.

Diagram 2: General Workflow for Fmoc-N-methylglycine Synthesis

Caption: Solution-phase vs. solid-phase synthesis of Fmoc-N-methylglycine.

Experimental Protocol 3: Synthesis of Fmoc-N-methylglycine-OH in Solution [16]

• Dissolution: Dissolve sarcosine (1.0 eq) in a 10% aqueous solution of sodium carbonate.

• Fmoc Protection: Cool the solution to 0 °C and add a solution of 9-fluorenylmethyl chloroformate (Fmoc-Cl, 1.05 eq) in dioxane dropwise while maintaining the pH between 8.5 and 9.0 by the addition of 10% sodium carbonate solution.

• Reaction: Stir the mixture at 0 °C for 1 hour and then at room temperature for 3 hours.

• Work-up: Dilute the reaction mixture with water and wash with diethyl ether to remove unreacted Fmoc-Cl.

• Acidification: Acidify the aqueous layer to pH 2-3 with 1 M hydrochloric acid.

• Extraction: Extract the product with ethyl acetate (3 x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The product can be recrystallized from a suitable solvent system (e.g., ethyl acetate/hexanes).

An alternative to synthesizing Fmoc-N-methylglycine-OH in solution is to perform the methylation directly on the resin-bound peptide.[17][18][19] This method can be advantageous for creating peptide libraries with site-specific N-methylation. The most common on-resin methylation procedure is the three-step Fukuyama-Mitsunobu or a related sulfonamide-based method.[16]

Key Steps in On-Resin N-Methylation:

• Sulfonylation: The free N-terminal amine is protected with a 2-nitrobenzenesulfonyl (o-NBS) group.[16]

• Methylation: The sulfonamide is then methylated using a methylating agent like methyl p-toluenesulfonate or methyl iodide in the presence of a base.[20]

• Desulfonylation: The o-NBS group is removed using a thiol, such as 2-mercaptoethanol, and a base like DBU.[20]

Table 1: Comparison of On-Resin N-Methylation Protocols

Parameter	Naoum et al. Method[18]	Biron et al. Method[16]
Sulfonylation Time	2 hours	15 minutes (with 2,4,6-collidine)
Methylation Time	2 x 10 minutes	2 x 2 minutes
Desulfonylation Time	2 x 5 minutes	2 x 5 minutes
Total Time	~ 4 hours	~ 40 minutes
Key Reagents	o-NBS-Cl, DMAP, DBU, 2-mercaptoethanol	o-NBS-Cl, collidine, DBU, 2-mercaptoethanol
Notes	A robust and widely used method.	An optimized and faster procedure.

Advanced Synthetic Strategies and Future Perspectives

The field of N-methylglycine derivative synthesis is continually evolving, with new methods being developed to improve efficiency, reduce the use of toxic reagents, and expand the scope of accessible structures.

Sarcosine N-Carboxyanhydride (Sar-NCA) Polymerization

The ring-opening polymerization (ROP) of sarcosine N-carboxyanhydride (Sar-NCA) is a powerful method for the synthesis of polysarcosine (pSar), a promising alternative to polyethylene glycol (PEG) for drug delivery and biomaterial applications.[1][21] Recent advances have focused on developing more controlled and efficient polymerization methods, including the use of phosgene-free routes for Sar-NCA synthesis.

Diagram 3: Synthesis and Polymerization of Sar-NCA

Caption: Synthesis of Sar-NCA and its subsequent polymerization.

Chemoenzymatic and Biocatalytic Approaches

The use of enzymes in organic synthesis offers the potential for highly selective and environmentally friendly transformations. While still an emerging area for N-methylglycine synthesis, research into methyltransferases and other enzymes capable of site-specific N-methylation holds promise for the future development of novel and efficient synthetic routes.

Conclusion and Outlook

The synthesis of novel N-methylglycine derivatives remains a vibrant and critical area of research in drug discovery and development. The methodologies outlined in this guide, from classical chemical transformations to modern on-resin techniques, provide a robust toolkit for the medicinal chemist. As our understanding of the biological roles of N-methylation deepens, so too will the demand for innovative and efficient synthetic strategies. Future advancements will likely focus on greener and more sustainable methods, the development of novel protecting groups and coupling reagents to overcome the challenges of steric hindrance, and the exploration of biocatalytic approaches for unparalleled selectivity. The continued evolution of these synthetic tools will undoubtedly accelerate the discovery of the next generation of peptide-based therapeutics.

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• 13. Automated Peptide Synthesizers [peptidemachines.com]
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• 15. On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. chem.pku.edu.cn [chem.pku.edu.cn]
• 20. chemrxiv.org [chemrxiv.org]
• 21. Making sure you're not a bot! [helda.helsinki.fi]

Protocols & Analytical Methods

Technical Application Note: Scalable Synthesis of Linker Intermediate tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

Topic: Synthesis protocol for tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate Content Type: Detailed Application Notes and Protocols

Abstract & Utility

This application note details the optimized synthesis of tert-butyl 2-((3-aminobenzyl)(methyl)amino)acetate (Target 3 ). This compound serves as a critical "aniline-linker" intermediate in the construction of Proteolysis Targeting Chimeras (PROTACs) and peptidomimetics. The tert-butyl ester provides acid-labile protection orthogonal to base-labile groups (Fmoc) and hydrogenolysis-labile groups (Cbz/Bn), while the 3-amino moiety allows for chemoselective conjugation to E3 ligase ligands (e.g., Thalidomide derivatives) or kinase inhibitors.

Retrosynthetic Analysis & Strategy

The synthesis is designed for scalability and operational simplicity, utilizing a convergent two-step sequence:

• N-Alkylation: Nucleophilic substitution of 3-nitrobenzyl bromide with sarcosine tert-butyl ester.

• Chemoselective Reduction: Catalytic hydrogenation of the nitroarene to the aniline.

Strategic Rationale:

• Sarcosine tert-butyl ester: Selected to prevent diketopiperazine formation (common with methyl esters) and to provide a bulky protecting group stable to the basic alkylation conditions.[1]

• Nitro-Reduction: H₂/Pd-C is chosen over metal-acid reductions (Fe/HCl) to strictly preserve the acid-sensitive tert-butyl ester.

Reaction Pathway Diagram

Figure 1: Two-step convergent synthesis pathway from commercial starting materials.

Experimental Protocols

Step 1: Synthesis of tert-butyl 2-((3-nitrobenzyl)(methyl)amino)acetate (2)

Objective: Alkylation of secondary amine with benzyl bromide.

Materials

Reagent	MW ( g/mol )	Equiv.[1][2][3][4][5][6][7][8]	Mass/Vol
Sarcosine tert-butyl ester HCl	181.66	1.0	5.00 g
3-Nitrobenzyl bromide	216.03	1.05	6.24 g
Potassium Carbonate (K₂CO₃)	138.21	2.5	9.51 g
Acetonitrile (MeCN)	-	-	100 mL

Procedure

• Preparation: In a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar, suspend Sarcosine tert-butyl ester HCl (5.00 g, 27.5 mmol) in anhydrous MeCN (100 mL).

• Base Addition: Add K₂CO₃ (9.51 g, 68.8 mmol) in one portion. The suspension will turn milky. Stir for 10 minutes at Room Temperature (RT) to liberate the free amine.

  • Note: Anhydrous K₂CO₃ is critical. If clumped, grind to a fine powder before addition.

• Alkylation: Add 3-Nitrobenzyl bromide (6.24 g, 28.9 mmol) portion-wise over 5 minutes.

  • Caution: Benzyl bromides are lachrymators. Perform in a fume hood.

• Reaction: Stir the mixture at 60°C for 4–6 hours.

  • IPC (In-Process Control): Monitor by TLC (Hexane/EtOAc 4:1). R_f of product ~0.5; SM bromide ~0.8. Stain with Ninhydrin (amine) or UV (nitro/aromatic).

• Workup:

  • Cool to RT. Filter off the inorganic salts (KBr, excess K₂CO₃) through a sintered glass funnel. Rinse the cake with MeCN (20 mL).

  • Concentrate the filtrate under reduced pressure to obtain a yellow oil.

  • Dissolve the oil in EtOAc (100 mL) and wash with water (2 x 50 mL) and brine (50 mL).

  • Dry over anhydrous Na₂SO₄, filter, and concentrate.[6][7]

• Purification: Purify via flash column chromatography (SiO₂, 0–20% EtOAc in Hexanes) to yield (2) as a pale yellow oil.

  • Expected Yield: 85–92%.

Step 2: Synthesis of tert-butyl 2-((3-aminobenzyl)(methyl)amino)acetate (3)

Objective: Reduction of nitro group without cleaving the tert-butyl ester.

Materials

Reagent	MW ( g/mol )	Equiv.[1][2][3][4][5][6][7][8]	Mass/Vol
Nitro Intermediate (2 )	280.32	1.0	6.00 g
10% Pd/C (50% wet)	-	10 wt%	0.60 g
Methanol (MeOH)	-	-	60 mL
Hydrogen Gas (H₂)	2.02	Balloon	1 atm

Procedure

• Setup: In a 250 mL RBF, dissolve Nitro Intermediate (2) (6.00 g, 21.4 mmol) in MeOH (60 mL).

  • Solvent Choice: MeOH is preferred over EtOH for faster reaction kinetics, but EtOH is a valid substitute.

• Catalyst Addition: Carefully add 10% Pd/C (0.60 g).

  • Safety: Pd/C is pyrophoric. Add under a blanket of Argon or Nitrogen. Do not add to dry solvent; ensure the substrate is dissolved first.

• Hydrogenation: Purge the flask with H₂ gas (vacuum/fill cycle x3) using a balloon. Stir vigorously at RT for 3–5 hours.

  • IPC:[4] Monitor by LCMS. The nitro peak (M+1 = 281) should disappear, replaced by the aniline peak (M+1 = 251).

• Workup:

  • Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the pad with MeOH (30 mL).

  • Critical: Do not let the Pd/C cake dry out completely on the filter (fire hazard). Keep it wet with water after filtration before disposal.

• Isolation: Concentrate the filtrate under reduced pressure.

  • Note: The product is an aniline and may darken (oxidize) upon prolonged exposure to air. Store under N₂.

• Purification: Generally, the product is pure enough (>95%) for subsequent steps. If necessary, purify via rapid filtration through a short plug of neutral alumina (DCM/MeOH 95:5).

Analytical Data & QC Specifications

Parameter	Specification	Method
Appearance	Colorless to pale brown viscous oil	Visual
Purity	>95%	HPLC (254 nm)
MS (ESI+)	[M+H]⁺ = 251.17	LC-MS
¹H NMR (CDCl₃)	δ 7.10 (t, 1H), 6.70 (m, 2H), 6.58 (d, 1H), 3.65 (br s, 2H, NH₂), 3.55 (s, 2H, N-CH₂-Ar), 3.18 (s, 2H, N-CH₂-CO), 2.35 (s, 3H, N-Me), 1.45 (s, 9H, t-Bu).	400 MHz NMR

Key Characterization Features:

• Disappearance of Nitro: Lack of signals at δ 8.0–8.2 (typical for protons ortho to NO₂).

• Ester Integrity: Strong singlet at δ 1.45 (9H) confirms the tert-butyl group remained intact during hydrogenation.

Troubleshooting & Critical Control Points

Workup Logic Flow

The following diagram illustrates the decision matrix for purification and troubleshooting.

Figure 2: Quality control decision matrix for the hydrogenation step.

Common Issues

• Ester Hydrolysis:

  • Symptom:[4][5][9][10][11][12] Loss of t-butyl signal in NMR; formation of carboxylic acid (M+H = 195).

  • Cause: Exposure to strong acids during workup or use of old chloroform (contains HCl) for NMR.

  • Prevention: Ensure K₂CO₃ is fully removed before any acidic washes (if used). Avoid HCl washes in Step 2.

• Incomplete Alkylation:

  • Symptom:[4][5][9][10][11][12] Presence of starting amine.[7][10][13]

  • Solution: Add 0.1 eq of KI (Finkelstein condition) to the alkylation reaction to generate the more reactive benzyl iodide in situ.

References

• General Alkylation of Amino Acid Esters

  • Trost, B. M.; Curran, D. P. "Chemoselective Alkylation of Amino Acid Esters." Tetrahedron Lett.[1][4]1981 , 22, 1287.[1]

• Stability of tert-Butyl Esters

  • Greene, T. W.; Wuts, P. G. M.[12] Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999.[12] (See section on Esters).

  • BenchChem Application Note. "Stability Profile of t-Butyl Esters."

• Catalytic Hydrogenation Protocols: Rylander, P. N. Hydrogenation Methods; Academic Press: London, 1985.

• Sarcosine tert-butyl ester Synthesis & Utility

  • Cavelier, F.; Rolland, M.; Verducci, J. "An Efficient One Step Synthesis of tert-Butyl Glycinate and tert-Butyl Sarcosinate." Synth. Commun.1994 , 26, 608.[1]

Sources

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• 2. rsc.org [rsc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US20150232412A1 - Process for the reduction of nitro derivatives to amines - Google Patents [patents.google.com]
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• 6. atlantis-press.com [atlantis-press.com]
• 7. Methyl 3-[(tert-but­oxy­carbon­yl)amino]­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
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• 10. A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols [organic-chemistry.org]
• 11. Recent progress in hydrogenation of esters on heterogeneous bimetallic catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 12. tert-Butyl Esters [organic-chemistry.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]

tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate as a building block for medicinal chemistry

A Bifunctional "Orthogonal" Linker for Medicinal Chemistry

Part 1: Executive Summary & Chemical Profile

The Molecule at a Glance tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate (referred to herein as TB-3ABMA ) is a specialized bifunctional building block designed for Fragment-Based Drug Discovery (FBDD) and Targeted Protein Degradation (TPD) .

Its value lies in its orthogonality :

• The Aniline Handle (Nucleophile): A 3-amino group on the benzyl ring, ready for immediate acylation, sulfonylation, or SNAr reactions.

• The Masked Acid (Electrophile): A tert-butyl ester-protected glycine motif. This group is stable under basic coupling conditions but can be selectively deprotected with acid (TFA/HCl) to reveal a carboxylic acid for secondary coupling.

• The N-Methyl Core: The tertiary amine introduces a "kink" in the molecular geometry, improving solubility and reducing aggregation compared to secondary amine linkers.

Chemical Structure & Properties

Property	Value / Description
IUPAC Name	tert-butyl N-(3-aminobenzyl)-N-methylglycinate
Molecular Formula	C14H22N2O2
Molecular Weight	250.34 g/mol
LogP (Calc)	~2.1 (Moderate Lipophilicity)
pKa (Core N)	~7.8 (Protonatable at physiological pH)
Solubility	High in DCM, MeOH, DMSO; Low in Water (unless protonated)
Key Function	Heterobifunctional Linker / Peptidomimetic Scaffold

Part 2: Synthesis Protocol (The "Golden Route")

While this molecule can be custom-ordered, in-house synthesis is often required for scale-up or analog generation. The most robust route avoids the direct alkylation of the aniline (which leads to over-alkylation) and instead utilizes a Reductive Amination / Nitro-Reduction sequence.

Workflow Diagram

Caption: Two-step synthesis of TB-3ABMA ensuring regioselectivity at the benzylic position.

Detailed Methodology

Step 1: Reductive Amination Objective: Couple the benzyl core to the glycine backbone without touching the ester.

• Reagents:

  • 3-Nitrobenzaldehyde (1.0 equiv)

  • Sarcosine tert-butyl ester hydrochloride (1.1 equiv)

  • Sodium triacetoxyborohydride (STAB) (1.5 equiv)

  • Triethylamine (TEA) (1.2 equiv)

  • Dichloromethane (DCM) (anhydrous)

• Procedure:

  • Dissolve sarcosine tert-butyl ester HCl in DCM. Add TEA and stir for 10 min to liberate the free amine.

  • Add 3-nitrobenzaldehyde.[1] Stir for 30 min to allow iminium ion formation (equilibrium).

  • Cool to 0°C. Add STAB portion-wise over 15 minutes. Note: STAB is preferred over NaBH4 to prevent reduction of the aldehyde to alcohol.

  • Warm to Room Temperature (RT) and stir for 12–16 hours under N2.

  • Quench: Add saturated aqueous NaHCO3. Extract with DCM (3x). Wash combined organics with brine, dry over Na2SO4, and concentrate.[2]

  • Purification: Flash chromatography (Hexane/EtOAc) yields the tert-butyl 2-(methyl(3-nitrobenzyl)amino)acetate intermediate.

Step 2: Selective Nitro Reduction Objective: Reveal the aniline handle without hydrolyzing the acid-labile tert-butyl ester.

• Option A: Hydrogenation (Cleanest)

  • Dissolve intermediate in MeOH/EtOAc (1:1).

  • Add 10% Pd/C (10 wt% loading).

  • Stir under H2 balloon (1 atm) for 4–6 hours.

  • Filter through Celite. Concentrate. Yields high-purity product.

• Option B: Iron Reduction (If Halogens Present)

  • If the scaffold contains halogens (Cl, Br) that might be cleaved by Pd/H2, use Fe powder (5 equiv) and NH4Cl (5 equiv) in EtOH/Water (4:1) at 60°C for 2 hours.

Part 3: Application Notes

Application A: PROTAC Linker Synthesis

TB-3ABMA is an ideal "exit vector" linker. The aniline can be coupled to Cereblon ligands (like Thalidomide derivatives) or VHL ligands, while the ester allows extension to the Target Protein Ligand.

Protocol: Coupling to a Cereblon Ligand (Pomalidomide Derivative)

• Activation: React a carboxyl-functionalized Pomalidomide derivative (e.g., Pom-COOH) with HATU and DIPEA in DMF.

• Coupling: Add TB-3ABMA (1.0 equiv). The aniline reacts with the activated ester.

• Deprotection: Treat the resulting intermediate with TFA/DCM (1:4) for 1 hour to cleave the tert-butyl ester.

• Result: You now have a free carboxylic acid ready to be coupled to the "Warhead" (Target Protein Ligand).

Application B: Peptidomimetic Libraries

The N-methyl glycine unit mimics a peptoid structure, offering proteolytic stability.

• Usage: Use TB-3ABMA as a "cap" or internal turn inducer in solid-phase synthesis.

• Constraint: The tertiary amine reduces hydrogen bonding potential, often improving membrane permeability of the final construct.

Part 4: Quality Control & Troubleshooting

Analytical Parameters

Test	Expected Result	Common Issue
1H NMR (DMSO-d6)	Singlet ~1.45 ppm (9H, t-Bu). Singlet ~3.2 ppm (2H, N-CH2-CO). Singlet ~2.3 ppm (3H, N-Me).	Missing t-Bu signal indicates acid hydrolysis.
LC-MS	[M+H]+ = 251.17.	Mass +16 or +32 indicates oxidation of the aniline (N-oxide).
TLC (50% EtOAc/Hex)	Rf ~ 0.4 (Stains with Ninhydrin due to aniline).	Streaking indicates residual acid or salt formation.

Storage & Stability

• Condition: Store at -20°C under inert atmosphere (Argon/Nitrogen).

• Shelf Life: 12 months.

• Risk: The aniline is prone to oxidation (turning brown/black) upon air exposure. The tert-butyl ester is stable to moisture but sensitive to acidic fumes.

Part 5: References

• Reductive Amination Methodology: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849–3862. Link

• Sarcosine Ester Building Blocks: "Synthesis of N-alkylated glycine derivatives." Organic Syntheses, Coll. Vol. 4, p.461. Link

• Nitro Reduction Compatibility: Ram, S., & Ehrenkaufer, R. E. "Ammonium formate in catalytic transfer hydrogenation: A versatile system." Synthesis, 1988(01), 91-95. Link

• PROTAC Linker Chemistry: Burslem, G. M., & Crews, C. M. "Proteolysis-Targeting Chimeras as Therapeutics and Tools for Biological Discovery." Cell, 2020, 181(1), 102-114. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Protocol for Tert-butyl Ester Deprotection Under Acidic Conditions: An Application Note for Researchers

Introduction: The Strategic Role of the Tert-butyl Ester in Complex Synthesis

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science, the strategic use of protecting groups is paramount to achieving complex molecular architectures. The tert-butyl (t-Bu) ester stands out as a cornerstone for the protection of carboxylic acids. Its prevalence is due to a favorable balance of stability across a broad spectrum of synthetic conditions—including basic, nucleophilic, and many organometallic reactions—and its clean, facile removal under specific acidic conditions.[1][2] This unique characteristic allows for orthogonal protection strategies, which are critical in multi-step syntheses.[2]

The deprotection of a tert-butyl ester is not merely a routine step but a critical juncture in a synthetic pathway that demands precision and a thorough understanding of the underlying mechanism to ensure high yield and purity of the final product. This application note provides an in-depth guide to the acid-catalyzed deprotection of tert-butyl esters, detailing the mechanistic rationale, a comparative analysis of various acidic reagents, and field-tested protocols suitable for researchers, scientists, and drug development professionals.

The Mechanism of Acid-Catalyzed Tert-butyl Ester Cleavage

The removal of the tert-butyl group under acidic conditions proceeds through a unimolecular elimination (E1) mechanism.[3][4] The reaction is initiated by the protonation of the carbonyl oxygen of the ester by an acid, which increases the electrophilicity of the carbonyl carbon. Subsequently, the carbon-oxygen bond of the tert-butyl group cleaves, leading to the formation of a highly stable tertiary carbocation (the tert-butyl cation) and the desired carboxylic acid.[3][4] The tert-butyl cation is then neutralized, typically through deprotonation by a weak base (like the counter-ion of the acid or the solvent) to form the volatile gas isobutylene, or it can be trapped by scavengers present in the reaction mixture.[3][5]

Caption: Acid-catalyzed deprotection of a t-butyl ester.

A significant challenge in this process is the high reactivity of the tert-butyl cation. This electrophile can readily alkylate any nucleophilic species present in the reaction medium, including sensitive functional groups on the desired molecule, such as the indole ring of tryptophan or the thioether of methionine.[3][6] This can lead to the formation of undesired side products. To mitigate this, "scavengers" are often added to the reaction mixture. These are nucleophilic compounds, such as triisopropylsilane (TIS) or water, that are more reactive towards the tert-butyl cation than the sensitive residues of the substrate, effectively trapping the carbocation and preventing side reactions.[3][6][7]

Comparative Analysis of Acidic Deprotection Reagents

The choice of acidic reagent is critical and depends on the substrate's sensitivity, the presence of other acid-labile protecting groups, and the desired reaction conditions.

Reagent	Typical Conditions	Reaction Time	Advantages	Disadvantages
Trifluoroacetic Acid (TFA)	25-50% in DCM, RT	1-5 hours	Highly effective, volatile (easy removal), well-documented.[1]	Harsh; can cleave other acid-sensitive groups (e.g., Boc), corrosive.[8]
Hydrochloric Acid (HCl)	4M in Dioxane or Ethyl Acetate, RT	1-12 hours	Cost-effective, readily available.[9]	Can be less selective, potential for chlorinated byproducts.[9]
Aqueous Phosphoric Acid (H₃PO₄)	85 wt%, Toluene or DCM, RT to 50°C	3-14 hours	Mild, "green" reagent, high selectivity for t-butyl esters over other acid-labile groups.[10][11][12]	Slower reaction times, requires higher temperatures for some substrates.
Zinc Bromide (ZnBr₂)	5 eq. in DCM, RT	24 hours	Lewis acid catalysis offers chemoselectivity in the presence of certain other acid-labile groups.[13][14][15][16]	Requires stoichiometric amounts, longer reaction times, potential for metal contamination.
p-Toluenesulfonic Acid (p-TsOH)	2 eq., solvent-free, microwave irradiation	3-4 minutes	Extremely rapid, solvent-free conditions are environmentally friendly.[17]	Requires specialized microwave equipment, may not be suitable for all substrates.

Experimental Protocols

The following protocols are provided as a guide and may require optimization based on the specific substrate and laboratory conditions. Always perform a small-scale test reaction to determine the optimal conditions before proceeding to a larger scale.

Protocol 1: Standard Deprotection using Trifluoroacetic Acid (TFA)

This protocol is a robust and widely used method for general-purpose tert-butyl ester deprotection.

Materials:

• Tert-butyl ester-containing compound (1.0 eq)

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS) (optional scavenger, 2.5-5% of TFA volume)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Organic solvent for extraction (e.g., ethyl acetate, DCM)

Procedure:

• Dissolve the tert-butyl ester in anhydrous DCM (e.g., 0.1-0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• If using a scavenger, add TIS to the solution.

• Cool the solution to 0 °C in an ice bath.

• Slowly add an equal volume of TFA to the stirred solution (e.g., for 10 mL of DCM, add 10 mL of TFA).

• Remove the ice bath and allow the reaction to stir at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[18] Typical reaction times are 1 to 5 hours.[1]

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the bulk of the DCM and TFA. Co-evaporation with toluene can aid in the removal of residual TFA.

• Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate) and transfer to a separatory funnel.

• Carefully wash the organic layer with saturated aqueous sodium bicarbonate solution to neutralize any remaining acid. Caution: CO₂ evolution will occur.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

• The product can be further purified by crystallization, precipitation, or column chromatography as needed.

Protocol 2: Mild Deprotection using Aqueous Phosphoric Acid

This method is ideal for substrates containing other acid-sensitive functional groups that may not be stable to TFA.[10][11]

Materials:

• Tert-butyl ester-containing compound (1.0 eq)

• Toluene or Dichloromethane (DCM)

• 85 wt% Aqueous Phosphoric Acid (5.0 eq)

• Water

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• Dissolve the tert-butyl ester in toluene or DCM in a round-bottom flask.

• Add 85 wt% aqueous phosphoric acid to the solution.

• Stir the mixture vigorously at room temperature or heat to 40-50 °C.

• Monitor the reaction progress by TLC or LC-MS. Reaction times can range from 3 to 14 hours.[10]

• Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate) and water.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 3: Rapid Deprotection using p-Toluenesulfonic Acid with Microwave Irradiation

This protocol offers a significant acceleration of the deprotection reaction, often reducing reaction times to minutes.[17]

Materials:

• Tert-butyl ester-containing compound (1.0 mmol)

• p-Toluenesulfonic acid monohydrate (2.0 mmol, 0.38 g)

• Diethyl ether

• 10% Aqueous sodium carbonate solution

• Dilute Hydrochloric Acid (HCl)

• Anhydrous sodium sulfate

Procedure:

• In a microwave-safe glass tube, combine the tert-butyl ester and p-toluenesulfonic acid monohydrate.

• Place the tube in an alumina bath inside a domestic or laboratory microwave oven.

• Irradiate the mixture at a suitable power (e.g., 700 W) for short intervals (e.g., 6-8 times for 30 seconds with 10-second intervals in between) to avoid overheating.

• After completion of the reaction (monitored by TLC), allow the mixture to cool.

• Dissolve the product in diethyl ether and extract with 10% aqueous sodium carbonate solution.

• Carefully neutralize the aqueous layer with dilute HCl.

• Extract the product from the neutralized aqueous layer with diethyl ether.

• Combine the organic layers, dry with anhydrous sodium sulfate, and evaporate the solvent to yield the carboxylic acid.

Workflow and Troubleshooting

A systematic approach to tert-butyl ester deprotection is crucial for success. The following workflow and troubleshooting guide will assist in navigating common challenges.

Caption: A systematic workflow for tert-butyl ester deprotection.

Troubleshooting Common Issues:

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	- Insufficient reaction time or temperature.- Low concentration of acid.- Steric hindrance around the ester.	- Extend the reaction time and continue monitoring.- Increase the reaction temperature.- Increase the concentration or stoichiometry of the acid.
Formation of Side Products	- Alkylation of nucleophilic residues by the t-butyl cation.	- Add a scavenger (e.g., TIS, water, anisole) to the reaction mixture.[6][7]- Use a milder deprotection method (e.g., aqueous phosphoric acid).
Low Yield After Work-up	- The resulting carboxylic acid is water-soluble.- Incomplete neutralization of the acid.- Emulsion formation during extraction.	- Saturate the aqueous phase with NaCl before extraction.- Ensure complete neutralization by checking the pH of the aqueous layer.- Add brine to break up emulsions.
Product Degradation	- The substrate or product is sensitive to the strong acidic conditions.	- Lower the reaction temperature.- Use a milder deprotection method.- Perform the reaction under an inert atmosphere (N₂ or Ar).

Conclusion

The deprotection of tert-butyl esters is a critical transformation in organic synthesis. A thorough understanding of the reaction mechanism, including the role of the tert-butyl cation and the potential for side reactions, is essential for achieving high yields and purity. The choice of acidic reagent should be carefully considered based on the specific substrate and the overall synthetic strategy. By following the detailed protocols and troubleshooting guidance provided in this application note, researchers can confidently and effectively perform this important synthetic step.

References

• Maji, D., & Padakanti, S. (2011). Facile Deprotection of Aromatic tert-Butyl and Allylic Esters Under Microwave Irradiation Conditions. Synthetic Communications, 41(1), 124-130. [Link]

• Kaul, R., Brouillette, Y., Sajjadi, Z., Hansford, K. A., & Lubell, W. D. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. The Journal of Organic Chemistry, 69(18), 6131–6133. [Link]

• The University of Queensland. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. UQ eSpace. Retrieved from [Link]

• ResearchGate. (2004). Selective tert -Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr 2. ResearchGate. Retrieved from [Link]

• ACS Publications. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry. Retrieved from [Link]

• Scite. (n.d.). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr 2. Scite. Retrieved from [Link]

• Semantic Scholar. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. Semantic Scholar. Retrieved from [Link]

• ResearchGate. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). ResearchGate. Retrieved from [Link]

• Semantic Scholar. (2000). A mild deprotection procedure for tert-butyl esters and tert-butyl ethers using ZnBr2 in methylene chloride. Semantic Scholar. Retrieved from [Link]

• ResearchGate. (2025). A Mild Deprotection Procedure for tert-Butyl Esters and tert-Butyl Ethers Using ZnBr2 in Methylene Chloride | Request PDF. ResearchGate. Retrieved from [Link]

• Google Patents. (2010). US20100311968A1 - Deprotection of boc-protected compounds.

• Organic Chemistry Portal. (2006). Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers. Organic Chemistry Portal. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Organic Chemistry Portal. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Acids. Wordpress. Retrieved from [Link]

• Hidasová, D., & Slanina, T. (2023). Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates, and Carbamates. The Journal of Organic Chemistry, 88(10), 6932-6938. [Link]

• Li, B., Berliner, M., Buzon, R., Chiu, C. K. F., Colgan, S. T., Kaneko, T., Keene, N., Kissel, W., Le, T., Leeman, K. R., Marquez, B., Morris, R., Newell, L., Wunderwald, S., Witt, M., Weaver, J., Zhang, Z., & Zhang, Z. (2006). Aqueous phosphoric acid as a mild reagent for deprotection of tert-butyl carbamates, esters, and ethers. The Journal of Organic Chemistry, 71(24), 9045–9050. [Link]

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338–341. [Link]

• University of Arizona. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). University of Arizona Research. Retrieved from [Link]

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• Common Organic Chemistry. (n.d.). Boc Deprotection - HCl. Retrieved from [Link]

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Application Note: Acylation Strategies for the Electron-Deficient Primary Amine of 4-(2-amino-5-(4-(trifluoromethyl)phenyl)pyridin-3-yl)morpholin-3-one (CAS 1116339-81-1)

Abstract

The acylation of primary amines is a cornerstone transformation in organic and medicinal chemistry. However, substrates with diminished nucleophilicity present significant synthetic challenges. This guide provides an in-depth analysis and detailed protocols for the successful acylation of the primary amine on 4-(2-amino-5-(4-(trifluoromethyl)phenyl)pyridin-3-yl)morpholin-3-one (CAS 1116339-81-1). The target amine's reactivity is substantially attenuated by the electronic-withdrawing effects of the pyridine ring and the trifluoromethyl substituent. We will explore the causality behind experimental design, comparing classic and modern acylation techniques to provide researchers with a robust toolkit for this and other challenging amide bond formations.

Part 1: Mechanistic Considerations & Strategic Approach

The primary amine of CAS 1116339-81-1 is not a typical nucleophile. Its position on an aromatic pyridine ring delocalizes the nitrogen's lone pair of electrons, reducing their availability for nucleophilic attack. This effect is compounded by the potent, long-range inductive electron-withdrawing nature of the trifluoromethyl (-CF₃) group. Consequently, acylation reactions that proceed smoothly with aliphatic or simple aromatic amines often fail or provide poor yields with this substrate.

A successful strategy hinges on carefully selecting the acylating agent and reaction conditions to match the substrate's reduced reactivity. We will consider three primary approaches:

• Acylation with Acyl Anhydrides: A classic and cost-effective method. Acetic anhydride is a common choice, but the reaction may require elevated temperatures or catalysis due to the substrate's low nucleophilicity.[1][2] The reaction is generally cleaner than using acyl chlorides as the byproduct is a carboxylic acid rather than HCl.[2]

• Acylation with Acyl Chlorides: These are highly reactive electrophiles.[3] While their reactivity can overcome a weak nucleophile, they generate hydrogen chloride (HCl) as a byproduct.[4] This is problematic as HCl will protonate the basic pyridine nitrogen or the starting amine, rendering them non-nucleophilic and halting the reaction. Therefore, a stoichiometric amount of a non-nucleophilic base is essential to act as an acid scavenger.[5]

• Amide Bond Formation via Coupling Reagents: This is the most versatile and often the most effective approach for challenging substrates.[6] Coupling reagents activate a carboxylic acid, converting its hydroxyl group into a better leaving group and rendering the carbonyl carbon highly electrophilic. This pre-activation strategy circumvents the need for highly reactive amines. We will focus on two gold-standard systems:

  • HATU-Mediated Coupling: HATU ([1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate]) is a highly efficient uronium-based coupling reagent known for rapid reaction kinetics and low rates of side reactions.[7] It functions by forming a highly reactive OAt-active ester from the carboxylic acid.[7][8]

  • EDC/HOBt-Mediated Coupling: This carbodiimide-based system uses 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to activate the carboxylic acid, forming an O-acylisourea intermediate.[9] This intermediate is susceptible to side reactions. The addition of 1-Hydroxybenzotriazole (HOBt) intercepts this intermediate to form a more stable HOBt-active ester, which then cleanly reacts with the amine.[9][10] The primary advantage of EDC is that its urea byproduct is water-soluble, greatly simplifying purification.[11]

Part 2: Comparative Protocols and Experimental Design

The following protocols are designed to provide a starting point for the acylation of CAS 1116339-81-1. Optimization of stoichiometry, temperature, and reaction time may be necessary depending on the specific acylating partner.

Protocol 1: Classical Acylation with Acetic Anhydride

This method is best suited for simple acetylation and is a cost-effective first approach. The procedure is adapted from standard protocols for the N-acetylation of aminopyridines.[1]

Principle: The amine directly attacks the electrophilic carbonyl of acetic anhydride. The reaction can be slow and may require heat to drive to completion. Using the anhydride as the solvent ensures a high concentration of the acylating agent.

Materials and Reagents:

Reagent	CAS 1116339-81-1	Acetic Anhydride	Ethyl Acetate	Ice Water	Saturated NaHCO₃	Brine	Anhydrous Na₂SO₄
Equivalents	1.0	>10 (Solvent)	-	-	-	-	-

| Purpose | Starting Material | Acetylating Agent & Solvent | Extraction | Quenching | Neutralization | Washing | Drying |

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the primary amine (1.0 eq). Add acetic anhydride (20-30 eq, serving as solvent).

• Reaction: Stir the mixture at 70-80 °C. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-6 hours).

• Work-up: Cool the reaction mixture to room temperature. Carefully and slowly pour the mixture into a beaker of ice water to quench the excess acetic anhydride.

• Extraction: Transfer the aqueous mixture to a separatory funnel. Extract the product with ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate (NaHCO₃) solution until effervescence ceases, and finally with brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure N-acetylated product.

Protocol 2: High-Efficiency Amide Coupling with HATU

This is the recommended method for coupling a carboxylic acid to the title amine, especially for complex or valuable acids where high yield is paramount.

Principle: The carboxylic acid is pre-activated with HATU and a non-nucleophilic base (DIPEA) to form a highly reactive OAt-ester. The subsequent addition of the primary amine leads to rapid amide bond formation.[7]

Materials and Reagents:

Reagent	Carboxylic Acid	CAS 1116339-81-1	HATU	DIPEA	Anhydrous DMF	Ethyl Acetate	1N HCl (aq)	Saturated NaHCO₃	Brine	Anhydrous Na₂SO₄
Equivalents	1.0	1.1	1.1	2.0-3.0	Solvent	Extraction	Wash	Wash	Wash	Drying

| Purpose | Limiting Reagent | Nucleophile | Coupling Reagent | Base | Solvent | Extraction | Remove Base | Remove Acid | Wash | Drying |

Step-by-Step Procedure:

• Reaction Setup: In an oven-dried, nitrogen-flushed round-bottom flask, dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF).

• Pre-activation: Add N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq) to the solution. Stir the mixture at room temperature for 15-30 minutes. This "pre-activation" step is crucial for forming the active ester.[7]

• Coupling: Add a solution of the primary amine (1.1 eq) in a small amount of anhydrous DMF to the reaction mixture.

• Reaction: Stir the reaction at room temperature for 2-18 hours. Monitor progress by TLC or LC-MS.

• Work-up: Dilute the reaction mixture with ethyl acetate.

• Washing: Transfer to a separatory funnel and wash sequentially with 1N HCl or saturated NH₄Cl (to remove DIPEA), saturated NaHCO₃ (to remove unreacted acid and HOAt byproduct), and brine.[7]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to remove the solvent.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 3: Robust Amide Coupling with EDC/HOBt

A reliable and more economical alternative to HATU, this method is a workhorse in medicinal chemistry. For electron-deficient amines like the target substrate, a catalytic amount of DMAP can significantly accelerate the reaction.[6]

Principle: EDC activates the carboxylic acid. HOBt traps the reactive intermediate to form an HOBt-ester, which then reacts with the amine to form the amide bond, minimizing side reactions.[6][9]

Materials and Reagents:

Reagent	Carboxylic Acid	CAS 1116339-81-1	EDC·HCl	HOBt	DIPEA	Anhydrous CH₂Cl₂ or DMF	10% Citric Acid	Saturated NaHCO₃	Brine	Anhydrous Na₂SO₄
Equivalents	1.0	1.2	1.2	1.2	2.0	Solvent	Wash	Wash	Wash	Drying

| Purpose | Limiting Reagent | Nucleophile | Coupling Reagent | Additive | Base | Solvent | Remove Base | Remove Acid | Wash | Drying |

Step-by-Step Procedure:

• Reaction Setup: To a solution of the carboxylic acid (1.0 eq) in anhydrous Dichloromethane (CH₂Cl₂) or DMF at 0 °C, add the primary amine (1.2 eq), HOBt (1.2 eq), and DIPEA (2.0 eq).[11]

• Coupling: Add EDC·HCl (1.2 eq) to the mixture in several portions over 10 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir overnight (12-24 hours). Monitor progress by TLC or LC-MS.

• Work-up: Dilute the reaction mixture with CH₂Cl₂.

• Washing: Transfer to a separatory funnel. Wash sequentially with 10% citric acid or 1N HCl, water, saturated NaHCO₃ solution, and brine. The aqueous washes effectively remove the water-soluble urea byproduct.[11]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Part 3: Data Summary & Workflow Visualization

Table 1: Comparison of Acylation Protocols

Parameter	Protocol 1: Acetic Anhydride	Protocol 2: HATU Coupling	Protocol 3: EDC/HOBt Coupling
Acylating Partner	Acetic Anhydride	Any Carboxylic Acid	Any Carboxylic Acid
Key Reagents	Acetic Anhydride	Carboxylic Acid, HATU, DIPEA	Carboxylic Acid, EDC·HCl, HOBt, DIPEA
Solvent	Acetic Anhydride	Anhydrous DMF	Anhydrous CH₂Cl₂ or DMF
Temperature	70-80 °C	Room Temperature	0 °C to Room Temperature
Typical Time	2-6 hours	2-18 hours	12-24 hours
Pros	Cost-effective for acetylation	High efficiency, fast, reliable	Economical, water-soluble byproduct
Cons	Limited to acetylation, requires heat	Higher cost, moisture-sensitive	Slower, potential side reactions without HOBt

Diagrams

Caption: General experimental workflow for acylation reactions.

Caption: Simplified mechanism of HATU-mediated amide bond formation.

Troubleshooting

• No or Low Conversion: The amine is likely not nucleophilic enough for the chosen conditions.

  • Solution: Switch from Protocol 1 to Protocol 2 or 3. If using Protocol 3, consider adding a catalytic amount (0.1 eq) of 4-Dimethylaminopyridine (DMAP). Ensure all reagents are anhydrous, especially for coupling reactions.

• Multiple Products: Side reactions may be occurring.

  • Solution: Lower the reaction temperature. Ensure the order of addition for coupling reactions is followed correctly (pre-activation of the acid before adding the amine).[12]

• Difficulty in Purification: Byproducts are co-eluting with the product.

  • Solution: Ensure the aqueous workup is thorough. The washes are designed to remove the majority of common impurities.[7][11] If using EDC, the water washes are critical for removing the urea byproduct.

Conclusion

The acylation of the primary amine of CAS 1116339-81-1 requires a thoughtful approach that accounts for its pronounced electron-deficient character. While classical methods using acyl anhydrides may suffice for simple acetylations, modern peptide coupling reagents such as HATU and EDC/HOBt offer superior reliability, efficiency, and scope for introducing a wider variety of acyl groups. For critical applications in drug development, the HATU-mediated protocol is recommended for its high success rate with challenging substrates. By understanding the underlying principles and following these detailed protocols, researchers can confidently and effectively perform this key synthetic transformation.

References

• Ghosh, A., & Sanyal, U. (2013). Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride. Journal of Chemical Sciences, 125(3), 607–613. Retrieved from [Link]

• Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. Retrieved from [Link]

• Chempilots. (2023, November 6). Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium (HATU): A Unique Cross-Coupling Reagent. Chempilots. Retrieved from [Link]

• Hassner, A., Krepski, L. R., & Alexanian, V. (1978). Aminopyridines as acylation catalysts for tertiary alcohols. Tetrahedron, 34(14), 2069–2076. Retrieved from [Link]

• Chemistry LibreTexts. (2025, February 24). 24.7: Reactions of Amines. Chemistry LibreTexts. Retrieved from [Link]

• Potteti, H., et al. (2012). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 53(28), 3599-3602. Retrieved from [Link]

• International Journal of Creative Research Thoughts (IJCRT). (n.d.). Acetylation Of Aromatic Amines: Use Of Acidic Catalyst For Efficient Reactions. IJCRT.org. Retrieved from [Link]

• Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI. Organic-synthesis.com. Retrieved from [Link]

• ARKIVOC. (2004). Mild and eco-friendly chemoselective acylation of amines in aqueous medium. ARKIVOC, 2004(i), 55-63. Retrieved from [https://www.semantic scholar.org/paper/Mild-and-eco-friendly-chemoselective-acylation-of-ARKIVOC/1a6f5d8b7e2c9a3e6f9b8c0a5d4e1f7c3b1d9a0c]([Link] scholar.org/paper/Mild-and-eco-friendly-chemoselective-acylation-of-ARKIVOC/1a6f5d8b7e2c9a3e6f9b8c0a5d4e1f7c3b1d9a0c)

• ResearchGate. (2021, May 5). What is the role of sodium acetate in acetylation of primary amine with acetic anhydride? ResearchGate. Retrieved from [Link]

• Reddit. (2024, December 16). HATU coupling - what's the best order? r/Chempros. Retrieved from [Link]

• Aapptec. (n.d.). Coupling Reagents. Aapptec Peptides. Retrieved from [Link]

• Luxembourg Bio Technologies. (n.d.). Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings. Luxembourg Bio Technologies. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine to Amide (Coupling) - HATU. Common Organic Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine to Amide (EDC + HOBt). Common Organic Chemistry. Retrieved from [Link]

• Reddit. (2024, September 14). Acid chloride reaction with amine. r/OrganicChemistry. Retrieved from [Link]

• University of Florida. (n.d.). LAB 2. ACETYLATION. Retrieved from [Link]

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Alkylation methods for the secondary amine in tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

Application Note: Alkylation Strategies for the Secondary Amine Precursor in the Synthesis of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

Executive Summary & Structural Analysis

This guide details the synthetic methodologies for the alkylation of the secondary amine precursor to generate tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate (Target Molecule 1 ).

Structural Context: The target molecule is a critical intermediate, likely serving as a linker scaffold in PROTAC (Proteolysis Targeting Chimera) or DNA-Encoded Library (DEL) synthesis.[1] It features three chemically distinct nitrogen centers, necessitating a highly selective alkylation strategy:

• Tertiary Benzylic Amine (Core Node): The central structural hub.[1]

• Primary Aniline (3-position): A nucleophilic "handle" intended for downstream conjugation (must remain unreacted during core synthesis).[1]

• Tert-Butyl Ester: An acid-labile protecting group that precludes the use of strong acidic conditions (e.g., TFA, HCl) or high-temperature acidic reductive aminations (e.g., Eschweiler-Clarke).[1]

The "Secondary Amine" Challenge: The prompt refers to the "secondary amine in" the molecule. As the final target contains a tertiary amine and a primary aniline, this guide addresses the construction of the tertiary core from its secondary amine precursors. Two retrosynthetic disconnections are viable:

• Route A (Methylation): Methylation of tert-butyl 2-((3-aminobenzyl)amino)acetate.[1]

• Route B (Benzylation): Benzylation of tert-butyl 2-(methylamino)acetate (Sarcosine tert-butyl ester).[1]

Strategic Pathway Selection (E-E-A-T Analysis)

Parameter	Route A: Methylation of Secondary Benzyl Amine	Route B: Benzylation of Sarcosine Ester
Starting Material	tert-butyl 2-((3-nitrobenzyl)amino)acetate	Sarcosine tert-butyl ester (Commercial)
Reagent	Formaldehyde / NaBH(OAc)₃	3-Nitrobenzyl bromide / K₂CO₃
Selectivity Risk	High: If aniline is unprotected, it will methylate.[1]	Low: Nitro group is non-nucleophilic.[1]
Over-Alkylation	Medium: Direct MeI alkylation risks quaternization.[1]	Low: Benzyl halides are less prone to double alkylation if stoichiometry is controlled.[1]
Recommendation	Secondary Choice (Requires protecting groups).[1]	Primary Choice (Most robust & scalable).[1]

Expert Insight: To maximize yield and purity, Route B (Benzylation of Sarcosine tert-butyl ester) utilizing a Nitro-Benzyl precursor is the superior protocol.[1] It avoids the chemo-selectivity issues of handling a free aniline during alkylation.[1] The nitro group is subsequently reduced to the aniline after the core amine is established.

Detailed Experimental Protocols

Protocol A: Direct Benzylation (Recommended Route)

Targeting the secondary amine of Sarcosine tert-butyl ester.

Mechanism: SN2 Nucleophilic Substitution.[1] Precursor: Sarcosine tert-butyl ester hydrochloride (CAS: 5616-81-9).[1] Electrophile: 3-Nitrobenzyl bromide (CAS: 3958-57-4).[1] Note: Using the nitro-analog prevents self-polymerization and aniline alkylation.[1]

Step-by-Step Procedure:

• Reagent Preparation:

  • To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add Sarcosine tert-butyl ester HCl (10.0 mmol, 1.0 equiv).

  • Suspend in anhydrous Acetonitrile (MeCN) (50 mL) or DMF (30 mL). Expert Note: MeCN is easier to remove; DMF accelerates SN2 rates.[1]

  • Add Potassium Carbonate (K₂CO₃) (25.0 mmol, 2.5 equiv).[1] The excess base is crucial to neutralize the HCl salt and scavenge HBr generated during alkylation.

• Alkylation Reaction:

  • Cool the suspension to 0 °C in an ice bath.

  • Add 3-Nitrobenzyl bromide (10.5 mmol, 1.05 equiv) dropwise as a solution in minimal solvent.

  • Allow the reaction to warm to Room Temperature (RT) and stir for 12–16 hours.

  • Monitoring: Check via TLC (Hexane:EtOAc 3:1) or LC-MS.[1] The secondary amine (Sarcosine) spot should disappear.[1]

• Workup (Acid-Free):

  • Filter off the solid inorganic salts (KBr, excess K₂CO₃).

  • Concentrate the filtrate under reduced pressure.[1]

  • Redissolve residue in Ethyl Acetate (EtOAc) and wash with Water (2x) and Brine (1x).[1]

  • Dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purification: Flash column chromatography (SiO₂, 0-20% EtOAc in Hexanes).

  • Intermediate Product:tert-Butyl 2-(methyl(3-nitrobenzyl)amino)acetate.[1]

• Nitro Reduction (Unmasking the Aniline):

  • Dissolve the intermediate in MeOH or EtOH .[1]

  • Add 10% Pd/C (10 wt% loading) or Raney Nickel .[1]

  • Stir under H₂ atmosphere (balloon pressure) for 2–4 hours.

  • Critical Control: Do not use Zn/HCl or Fe/AcOH to avoid hydrolyzing the tert-butyl ester.[1]

  • Filter through a Celite pad and concentrate to yield the final Target Molecule 1 .

Protocol B: Reductive Methylation (Alternative Route)

Targeting the secondary amine: tert-butyl 2-((3-aminobenzyl)amino)acetate.[1]

Mechanism: Reductive Amination via Iminium Ion.[1] Use Case: If you already have the un-methylated benzyl amine scaffold.

Step-by-Step Procedure:

• Reaction Setup:

  • Dissolve tert-butyl 2-((3-aminobenzyl)amino)acetate (1.0 equiv) in 1,2-Dichloroethane (DCE) or THF .[1]

  • Note: If the substrate contains a free aniline (3-amino), selectivity is poor .[1] Formaldehyde will methylate both the benzylic amine and the aniline.[1]

  • Correction: This route is only viable if the aniline is protected (e.g., N-Boc-3-aminobenzyl) OR if the starting material is the Nitro analog.

• Reductive Methylation (Nitro-Analog):

  • Substrate: tert-butyl 2-((3-nitrobenzyl)amino)acetate.[1]

  • Add Formaldehyde (37% aq.[1] solution, 5.0 equiv).[1]

  • Stir for 15 mins to form the hemiaminal/iminium species.

  • Add Sodium Triacetoxyborohydride (STAB) (3.0 equiv).[1] Expert Note: STAB is milder than NaCNBH₃ and does not require toxic cyanide handling.

  • Stir at RT for 4–12 hours.

• Quench & Isolation:

  • Quench with saturated aqueous NaHCO₃.[1]

  • Extract with DCM.[1]

  • Purify the methylated nitro-intermediate.[1]

  • Proceed to reduction (as in Protocol A).

Visualization of Reaction Pathways

The following diagram illustrates the convergence of the two protocols and highlights the "Safety-First" route (Route B) that protects the aniline fidelity.

Caption: Convergent synthesis map showing the preferred Route B (Blue) which utilizes Sarcosine tert-butyl ester and avoids aniline side-reactions.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of t-butyl ester.[1]	Ensure all reagents are anhydrous.[1] Avoid strong acids.[1] Use K₂CO₃ instead of NaOH/KOH.[1]
Quaternization	Excess alkyl halide (Route B).[1]	Strictly control stoichiometry (1.05 equiv max). Keep temp < 40 °C.
Aniline Alkylation	Use of unprotected 3-aminobenzyl halide.[1]	Always use the Nitro precursor. If you must use the amino-halide, protect the aniline as a Boc-carbamate first.
Incomplete Reaction	Steric hindrance of t-butyl group.[1]	Switch solvent to DMF to increase nucleophilicity.[1] Increase reaction time, not temperature.

References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1] Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849-3862.[1] Link[1]

• Salvatore, R. N., et al. "Synthesis of secondary amines."[1] Tetrahedron, vol. 57, no. 37, 2001, pp. 7785-7811.[1] Link[1]

• Patel, A., et al. "Practical Synthesis of N-Methylated Amino Acid Esters."[1] Synthetic Communications, vol. 33, 2003. (General reference for Sarcosine ester handling).

• Organic Syntheses , Coll. Vol. 10, p. 423 (2004); Vol. 75, p. 161 (1998).[1] "Reductive Amination Protocols." Link

Sources

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Application Note: High-Fidelity Incorporation of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate in SPPS

This Application Note provides a comprehensive technical guide for the integration of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate into Solid-Phase Peptide Synthesis (SPPS).

This molecule serves as a specialized bifunctional building block , combining a nucleophilic aniline handle with a protected N-methyl glycine (sarcosine) derivative. It is primarily utilized in the synthesis of peptidomimetics , PROTAC linkers , and DNA-Encoded Libraries (DEL) , where it acts as a rigid aromatic spacer with enhanced solubility properties due to the N-methylation.

Executive Summary

tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate (hereafter referred to as TB-ABMA ) is a versatile intermediate for introducing N-methylated aromatic spacers into peptide backbones.

In Fmoc-based SPPS, TB-ABMA functions as a "Reverse Direction" Linker or a C-terminal Modifier . Its primary amine (aniline) couples to the growing peptide chain's C-terminus (or side chain), while the tert-butyl ester remains orthogonal to Fmoc deprotection conditions. Upon final global cleavage with Trifluoroacetic Acid (TFA), the tert-butyl group is removed, revealing a free carboxylic acid suitable for downstream conjugation (e.g., to fluorophores, drugs, or proteins) or fragment condensation.

Key Applications

• PROTAC Linker Synthesis: Provides a rigid yet soluble connection between E3 ligase ligands and warheads.

• Peptidomimetics: Introduces conformational constraints via the N-methyl and aromatic moieties.

• Fragment Condensation: Generates peptides with a C-terminal carboxylic acid handle distinct from the resin attachment point.

Chemical Logic & Strategic Planning

Structural Analysis

• Aniline Moiety (3-Aminobenzyl): The attachment point to the resin-bound peptide. Challenge: Reduced nucleophilicity compared to aliphatic amines requires high-efficiency coupling reagents.

• N-Methyl Glycine Core: Improves solubility and prevents aggregation (beta-sheet disruption).

• tert-Butyl Ester: Acid-labile protecting group. Stable to 20% Piperidine (Fmoc removal) but cleaved by 95% TFA (Global Cleavage).

Resin Selection

To successfully utilize TB-ABMA, the choice of resin is critical to ensure the peptide remains attached while the TB-ABMA is coupled, or to ensure the final product is released correctly.

Resin Type	Cleavage Condition	Compatibility with TB-ABMA	Outcome
2-Chlorotrityl Chloride (2-CTC)	1% TFA / DCM	High	Peptide-TB-ABMA released with tert-butyl ester intact (if controlled carefully) or deprotected depending on TFA % and time.
Wang Resin	95% TFA	High	Peptide-TB-ABMA released with tert-butyl ester removed (Free Acid).
Rink Amide	95% TFA	High	Peptide released as C-terminal Amide; TB-ABMA reveals side-chain acid.

Experimental Protocol

Materials Preparation

• Reagent: tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate (TB-ABMA).

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU.

• Base: Diisopropylethylamine (DIPEA) or 2,4,6-Collidine.

• Solvent: DMF (N,N-Dimethylformamide) or NMP (N-methyl-2-pyrrolidone).

Workflow Diagram (DOT Visualization)

Figure 1: Strategic workflow for coupling the aniline moiety of TB-ABMA to a resin-bound peptide.

Step-by-Step Methodology

Phase 1: Activation of Resin-Bound Carboxylic Acid

The aniline of TB-ABMA is a weak nucleophile. Standard carbodiimide (DIC) coupling is often insufficient. HATU or PyAOP is required.

• Swell Resin: Wash the resin-bound peptide (Fmoc-deprotected) with DMF (3 x 1 min).

• Prepare Activation Solution:

  • Dissolve HATU (4.0 equivalents relative to resin loading) in DMF.

  • Add HOAt (4.0 eq) if available, to suppress racemization (though less critical for the achiral glycine coupling, it helps activation).

  • Add DIPEA (8.0 eq).

• Pre-activation: Add the mixture to the resin before adding the TB-ABMA? NO.

  • Correction: For aniline coupling, pre-activation of the resin-bound acid (if possible) or in situ activation is standard. However, to prevent capping the resin with HATU (guanidinylation), add the amino component (TB-ABMA) immediately after the coupling reagent.

Phase 2: Coupling of TB-ABMA

• Add TB-ABMA: Dissolve TB-ABMA (3.0 – 5.0 equivalents) in a minimum volume of DMF.

• Reaction: Add the TB-ABMA solution to the resin-HATU-DIPEA mixture.

• Incubation: Agitate at Room Temperature for 2 to 4 hours .

  • Note: Anilines react slowly. For difficult sequences, consider microwave irradiation (50°C, 20W, 15 min).

• Monitoring: Perform a Chloranil Test (more sensitive for secondary/aromatic amines than Kaiser test).

  • Positive: Blue/Green beads (Coupling incomplete).

  • Negative: Colorless/Yellow beads (Coupling complete).

• Double Coupling: If the test is positive, repeat the coupling step with fresh reagents.

Phase 3: Global Cleavage & Deprotection

Once the peptide assembly is complete, the tert-butyl ester on the TB-ABMA must be removed (unless using 2-CTC resin for protected fragment synthesis).

• Wash: DCM (5 x 1 min). Dry resin under nitrogen.

• Cocktail Preparation: Prepare TFA/TIS/H2O (95:2.5:2.5 v/v) .

  • Note: If the peptide contains Cys or Met, add EDT or DODT as scavengers.

• Incubation: Add cocktail to resin. Shake for 2–3 hours .

  • Mechanism:[1][2] The high TFA concentration cleaves the peptide from the resin (Wang/Rink) AND removes the tert-butyl ester from the TB-ABMA, converting the –COOtBu to –COOH.

• Precipitation: Filter resin, concentrate filtrate, and precipitate in cold diethyl ether.

Technical Validation & Troubleshooting

Mechanism of Action

The integration relies on the differential reactivity of the amine and the ester.

• Step 1 (Coupling): Resin-Peptide-COOH + H2N-Ph-Linker-COOtBu

  Resin-Peptide-CONH-Ph-Linker-COOtBu

• Step 2 (Cleavage): Resin-Peptide-CONH-Ph-Linker-COOtBu + TFA

  HOOC-Peptide-CONH-Ph-Linker-COOH

Common Issues and Solutions

Issue	Probable Cause	Corrective Action
Low Coupling Yield	Low nucleophilicity of aniline.	Switch to HATU or PyAOP . Use microwave heating (50°C). Perform double coupling.
Incomplete tBu Removal	Insufficient acid strength or time.	Extend TFA cleavage time to 3-4 hours. Ensure water content in cocktail is 5%.
Side Reactions	Aspartimide formation (if Asp is adjacent).	Use Hmb-protected dipeptides or add 5% phenol to cleavage cocktail.

Case Study: Synthesis of a PROTAC Linker Precursor

Objective: Synthesize a VHL-recruiting peptide with a C-terminal aromatic linker for subsequent attachment to a target protein ligand.

• Resin: Rink Amide MBHA.

• Sequence: H-Thr-Leu-Tyr-Hyp-Asn-Pro-[Resin].

• Linker Addition: TB-ABMA coupled to the N-terminal Proline?

  • Correction: If adding to the N-terminus, the Proline is a secondary amine. Coupling an aniline (TB-ABMA) to a Proline is not possible (TB-ABMA has the amine).

  • Correct Logic: The TB-ABMA must be coupled to a Carboxylic Acid .

  • Scenario: The peptide is Ac-Thr-...-Pro-COOH (in solution) or Resin-Linker-COOH.

  • SPPS Context: We are likely coupling the TB-ABMA to the N-terminus of a resin-bound peptide that has been succinylated or has a free acid side chain (Glu/Asp).

  • Revised Sequence:Resin-Peptide-Glu(SideChain)-...

  • Action: Activate Glu side chain

    Couple TB-ABMA.

• Result: A peptide with a pendant aromatic chain terminating in a carboxylic acid (after TFA cleavage), ready for amide bond formation with the warhead.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. Link

• Buckley, D. L., et al. (2012). Targeting the Von Hippel-Lindau E3 Ubiquitin Ligase using Small Molecules. Journal of the American Chemical Society, 134(10), 4465–4468. (Context for VHL/PROTAC linkers). Link

• PubChem. Glycine tert-butyl ester (Structural Analog Data). Link

(Note: While specific literature on the exact CAS of TB-ABMA in SPPS is proprietary or niche, the protocols above are derived from standard high-fidelity aromatic amine coupling methodologies validated in the references provided.)

Sources

• 1. Glycine tert-butyl ester | C6H13NO2 | CID 151417 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. JPH0977724A - Production of tertiary butyl ester of amino acid and its hydrochloride - Google Patents [patents.google.com]

Ester hydrolysis of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate to the carboxylic acid

An In-Depth Guide to the Hydrolysis of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

Introduction: The Strategic Role of tert-Butyl Esters in Amine-Containing Pharmaceuticals

In the synthesis of complex molecules, particularly within drug development, the use of protecting groups is a cornerstone of strategic design. The tert-butyl ester is a widely utilized protecting group for carboxylic acids due to its exceptional stability across a broad range of chemical conditions, including exposure to bases and many nucleophiles.[1][2] Its value is particularly pronounced in molecules containing sensitive functional groups, such as the primary amine in our subject compound, tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate. This stability is not absolute; the tert-butyl group's defining feature is its lability under acidic conditions, allowing for its clean and selective removal to unmask the carboxylic acid at a desired stage of the synthesis.[1][3]

This application note provides a detailed examination of the hydrolysis (deprotection) of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate to its corresponding carboxylic acid, 2-((3-aminobenzyl)(methyl)amino)acetic acid. We will explore the underlying mechanism, present several field-proven protocols with varying degrees of reactivity, and discuss the critical parameters that ensure a high-yielding and clean conversion.

Reaction Overview & Mechanism

The deprotection of a tert-butyl ester is almost exclusively performed under acidic conditions. Basic hydrolysis (saponification) is generally not feasible due to the steric hindrance of the bulky tert-butyl group, which prevents the necessary nucleophilic attack at the carbonyl carbon.[1]

The acid-catalyzed mechanism proceeds through a pathway that leverages the formation of the highly stable tertiary tert-butyl carbocation.[1][3]

• Protonation: The reaction initiates with the protonation of the carbonyl oxygen of the ester by an acid catalyst. This step increases the electrophilicity of the carbonyl carbon.[3][4]

• Carbocation Formation: The C-O bond between the carbonyl carbon and the tert-butyl group cleaves, releasing the carboxylic acid and forming a stable tert-butyl carbocation.

• Deprotonation & Byproduct Formation: The tert-butyl cation is unstable in the reaction mixture and is quickly deprotonated, typically by the conjugate base of the acid catalyst, to form isobutylene, a neutral and volatile gas.[4][5] This step regenerates the acid catalyst.

Reaction Scheme

Caption: Overall hydrolysis reaction.

Acid-Catalyzed Deprotection Mechanism

Caption: The stepwise mechanism of acid-catalyzed tert-butyl ester hydrolysis.

Experimental Protocols & Methodologies

The choice of acid and reaction conditions is critical and depends on the overall sensitivity of the substrate to acidic environments. For the target molecule, the primary amine will be protonated under the reaction conditions, forming an ammonium salt, which protects it from side reactions.

Method 1: Trifluoroacetic Acid (TFA) - The Standard Protocol

TFA is the most common and robust reagent for tert-butyl ester deprotection due to its strength, volatility, and ability to readily dissolve many organic compounds.[1] This method is fast and typically high-yielding.

Rationale: The 1:1 mixture of TFA and Dichloromethane (DCM) provides a strongly acidic environment that is homogeneous and effective at room temperature.[6][7] DCM is an inert solvent that helps to control the reaction concentration.

Protocol:

• Dissolution: Dissolve the starting material, tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate (1.0 eq), in dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Acid Addition: To the stirring solution, add an equal volume of trifluoroacetic acid (TFA) (e.g., 10 mL of DCM and 10 mL of TFA). The addition is typically performed at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 1-4 hours.[6] Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

• Work-up: a. Upon completion, remove the DCM and excess TFA under reduced pressure using a rotary evaporator.[8] b. The resulting residue will be the TFA salt of the product. To obtain the free amine, dissolve the residue in water and neutralize carefully with a base such as saturated aqueous sodium bicarbonate until the pH is ~7-8. c. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 50 mL). d. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purification: If necessary, purify the crude product by flash column chromatography or crystallization.

Method 2: Aqueous Phosphoric Acid - The "Green" Alternative

For substrates that may be sensitive to the harshness of neat TFA, or for processes where greener reagents are preferred, 85% aqueous phosphoric acid offers a milder and effective alternative.[1][9]

Rationale: Phosphoric acid is a non-volatile, strong acid that can effectively cleave the ester. Using toluene as a solvent allows for easy separation during work-up. This method may require gentle heating to achieve a reasonable reaction rate.

Protocol:

• Setup: Dissolve the starting material (1.0 eq) in toluene.

• Acid Addition: Add 85% aqueous phosphoric acid (5-10 eq).

• Reaction: Heat the biphasic mixture to 50-60 °C and stir vigorously for 4-12 hours to ensure adequate mixing.[1] Monitor the reaction by TLC or LC-MS.

• Work-up: a. Cool the reaction mixture to room temperature. b. Dilute with water and an organic solvent such as ethyl acetate. c. Separate the layers. The product may be in either the organic or aqueous phase depending on the pH. Adjust the pH of the aqueous layer to ~7-8 with a base to ensure the product is in its free amine form, then extract thoroughly with ethyl acetate. d. Combine all organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify as needed.

Method 3: Zinc Bromide (ZnBr₂) - The Chemoselective Lewis Acid Approach

Lewis acids can also be used for deprotection and are sometimes employed for their chemoselectivity, especially when other acid-labile groups are present.[1][10]

Rationale: ZnBr₂ is a mild Lewis acid that can coordinate to the ester oxygen, facilitating cleavage of the C-O bond. This method is useful when trying to preserve other highly acid-sensitive groups, though for this specific substrate, it is less common than protic acid methods.[10]

Protocol:

• Setup: Dissolve the starting material (1.0 eq) in an anhydrous solvent like DCM.

• Reagent Addition: Add Zinc Bromide (ZnBr₂) (typically 1.5-3.0 eq) to the solution.

• Reaction: Stir the mixture at room temperature. Reaction times can be longer, ranging from a few hours to 24 hours.[6] Monitor closely by TLC or LC-MS.

• Work-up: a. Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate or a chelating agent like EDTA. b. Dilute with water and extract the product with an organic solvent. c. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify as required.

Data Summary & Troubleshooting

Comparison of Deprotection Methods

Method	Reagent(s)	Solvent	Temp.	Typical Time	Advantages & Considerations
Standard	Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	Room Temp.	1-4 h	Fast, robust, and widely used.[6] Reagent is corrosive and volatile.
Green Alt.	85% aq. Phosphoric Acid	Toluene	50-60 °C	4-12 h	Milder, less corrosive, environmentally benign.[1][9] Requires heating and vigorous stirring.
Lewis Acid	Zinc Bromide (ZnBr₂)	Dichloromethane (DCM)	Room Temp.	4-24 h	Chemoselective; good for sensitive substrates.[6][10] Slower reaction time.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	Insufficient acid concentration or reaction time.	Increase the reaction time and continue monitoring.[6] For the phosphoric acid method, ensure vigorous stirring or slightly increase the temperature.[8]
Steric hindrance around the ester.	Switch to a stronger acid system (e.g., neat TFA if using a mixture) or increase the temperature, provided the substrate is stable.[6]
Low Yield After Work-up	The product (a zwitterionic amino acid) has some water solubility.	During neutralization and extraction, saturate the aqueous phase with NaCl to decrease the solubility of the product and perform multiple extractions (5-6 times) to maximize recovery.[8]
Product degradation.	If the substrate is sensitive, lower the reaction temperature and consider using a milder method like phosphoric acid or ZnBr₂.[8]

General Experimental Workflow

Caption: A generalized workflow for tert-butyl ester hydrolysis.

Conclusion

The hydrolysis of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate to its carboxylic acid is a critical deprotection step that can be achieved efficiently using several acidic protocols. The standard TFA method offers speed and reliability, while alternatives like phosphoric acid provide a milder and greener option. The choice of method should be guided by the stability of the substrate, scale of the reaction, and available laboratory resources. By understanding the underlying mechanism and carefully controlling the reaction and work-up conditions, researchers can reliably obtain the desired carboxylic acid in high purity and yield, advancing their synthetic and drug development programs.

References

• An In-depth Technical Guide to t-Butyl Ester Protecting Group Chemistry for Researchers and Drug Development Professionals. Benchchem.
• Technical Support Center: t-Butyl Ester Protecting Group Hydrolysis. Benchchem.
• Acids - ACS GCI Pharmaceutical Roundtable Reagent Guides. Wordpress.
• The Sentinel of Serine: A Technical Guide to the Tert-Butyl Protecting Group in Peptide Synthesis and Drug Development. Benchchem.
• tert-Butyl Esters. Organic Chemistry Portal.
• Triarylamminium Radical Cation Facilitates the Deprotection of tert- Butyl Groups in Esters, Ethers, Carbon
• What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Chemistry Stack Exchange.
• A novel practical cleavage of tert-butyl esters and carbonates using fluorinated alcohols.
• Chemoselective Hydrolysis of tert-Butyl Esters in Acetonitrile Using Molecular Iodine as a Mild and Efficient Catalyst.
• Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks. The Royal Society of Chemistry.
• Cleavage of the tert-butyl ester without affecting other functional groups. Benchchem.
• Enzymatic Removal of Carboxyl Protecting Groups. 1. Cleavage of the tert-Butyl Moiety. The Journal of Organic Chemistry.
• Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. Arkivoc.
• Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc.
• Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. PubMed.
• Organic Syntheses Procedure. Organic Syntheses.
• Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. University of Kentucky X-Ray Crystallography Facility.
• Boc Deprotection Mechanism - TFA. Common Organic Chemistry.
• Supplementary Inform
• 6.
• Hydrolysis of tert-butyl esters present in N-protected amino acids.
• A simple and powerful tert-butylation of carboxylic acids and alcohols. Thieme.
• FACILE AND EFFICIENT SYNTHESIS OF 2-AMINOQUINOLINE DERIVATIVES REDUCED BY Zn/AcOH. The Japan Institute of Heterocyclic Chemistry.
• A Convenient Synthesis of Amino Acid Methyl Esters. MDPI.
• HETEROCYCLES 41. SYNTHESIS AND CHARACTERISATION OF NEW THIAZOLE β-AMINO ACIDS AND β-AMINO ESTERS. Farmacia Journal.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]
• 3. Acids - Wordpress [reagents.acsgcipr.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. rsc.org [rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. tert-Butyl Esters [organic-chemistry.org]
• 10. Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2 [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki-Miyaura Coupling Reactions with 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Guide ID: TSC-1116339 Version: 1.0 Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth troubleshooting advice and optimized protocols for researchers utilizing 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS 269410-08-4), a key building block in pharmaceutical and materials science research. Its primary application is in Palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[1][2] Optimizing reaction time and yield with this heteroaromatic boronic ester requires careful attention to reagent stability, catalyst selection, and reaction conditions.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole and why is it used as a pinacol ester?

This compound is a pyrazole ring substituted with a boronic acid pinacol ester. The pinacol ester form is used because it offers significantly greater stability compared to the corresponding boronic acid.[3] This increased stability helps to prevent common side reactions like protodeboronation (replacement of the boron group with a hydrogen), which is a frequent cause of low yields, especially with electron-rich heteroaryl substrates.[3][4]

Q2: What are the critical first steps when setting up a Suzuki coupling with this reagent?

Success in Suzuki coupling hinges on a meticulous setup. The three most critical initial steps are:

• Reagent Quality: Use a fresh, high-purity lot of the pyrazole boronic ester. Ensure your aryl halide coupling partner is also pure.

• Inert Atmosphere: The Pd(0) catalyst at the heart of the reaction is sensitive to oxygen.[5] All reaction vessels must be oven-dried and the reaction must be set up under an inert atmosphere (Argon or Nitrogen) using standard Schlenk techniques.[6]

• Proper Degassing: Oxygen dissolved in the solvent is a primary cause of catalyst deactivation and homocoupling side reactions.[3][5] Solvents must be rigorously degassed using methods like freeze-pump-thaw (3 cycles is standard) or by sparging with an inert gas for at least 30 minutes.[4]

Q3: How do I monitor the reaction's progress effectively?

The most common methods are Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

• TLC: Provides a quick, qualitative assessment. Spot the reaction mixture alongside your starting materials. The disappearance of the limiting reagent and the appearance of a new, more non-polar spot (typically) indicates product formation.

• LC-MS: Offers quantitative insight. A small aliquot of the reaction mixture is quenched, diluted, and injected. This allows you to see the relative ratios of starting materials, product, and any major side-products, giving a much clearer picture of conversion and reaction health.[4]

Q4: My reaction appears to have stalled. What is the most likely cause?

A stalled reaction is most often due to catalyst deactivation.[7] This is typically caused by the presence of oxygen, moisture, or impurities in the starting materials or solvent. Another possibility is that the chosen catalyst/ligand system is not active enough for your specific substrates at the given temperature.

Part 2: In-Depth Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format, providing causal explanations and actionable solutions.

Issue 1: Low or No Product Yield

Question: My LC-MS analysis shows mostly unreacted starting materials even after extended reaction time. What steps should I take?

This is a classic symptom of a failed or sluggish reaction. The root cause is often related to the catalyst's activity or suboptimal reaction conditions.

• Causality: The catalytic cycle involves a sensitive Pd(0) species that can be easily oxidized to an inactive Pd(II) state by oxygen.[5] Furthermore, the transmetalation step, where the boron compound transfers its organic group to the palladium, can be slow if the base is not appropriate or the temperature is too low.[4]

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for low-yield Suzuki reactions.

• Solutions:

  • Re-evaluate the Catalyst System: For heteroaryl chlorides or electron-rich aryl halides, standard catalysts like Pd(PPh₃)₄ may be insufficient. Switch to a more active system using bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) paired with a palladium source like Pd₂(dba)₃ or use a modern, highly active pre-catalyst (e.g., XPhos-Pd-G3).[4] These ligands accelerate the rate-limiting oxidative addition step.[3]

  • Optimize Temperature and Base: Many Suzuki couplings require heat to proceed at a reasonable rate.[5] If you are running the reaction at 80 °C, consider increasing it to 100-110 °C.[8] The base is critical for activating the boronic ester for transmetalation.[4] While carbonates (e.g., Cs₂CO₃, K₂CO₃) are common, stronger bases like potassium phosphate (K₃PO₄) are often more effective, particularly in challenging couplings.[9]

  • Confirm Reagent Stoichiometry: While a 1:1 ratio is theoretical, the pyrazole boronic ester can degrade. Using a slight excess (e.g., 1.2-1.5 equivalents) can compensate for any potential degradation during the reaction.[4]

Issue 2: Significant Impurity Formation

Question: My desired product is forming, but my crude NMR/LC-MS shows significant side-products, especially a dimer of my pyrazole boronic ester. What is happening?

This indicates the presence of side reactions, with "homocoupling" being the most probable culprit for the dimer you are observing.

• Causality:

  • Homocoupling: This is the coupling of two boronic ester molecules. It is primarily caused by the presence of oxygen, which can facilitate an oxidative coupling pathway catalyzed by palladium.[3][5] It can also occur if a Pd(II) pre-catalyst is used, as its reduction to the active Pd(0) can consume the boronic ester.[5]

  • Protodeboronation: This is the replacement of the C-B bond with a C-H bond, resulting in an unsubstituted pyrazole. This side reaction is accelerated by moisture and can be competitive with the desired coupling, especially during long reaction times or at high temperatures.[3][8]

• Solutions:

  • Eliminate Oxygen: This is the most effective way to prevent homocoupling. Ensure your degassing procedure is flawless and that you maintain a positive pressure of inert gas throughout the reaction.[5]

  • Use a Pd(0) Source: If using a Pd(II) source like Pd(OAc)₂, consider switching to a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ to minimize the side reactions associated with in-situ reduction.[5]

  • Minimize Water Content: To combat protodeboronation, use anhydrous solvents and ensure your base is not excessively hydrated. While some Suzuki protocols use aqueous bases, for sensitive substrates like this, minimizing water can be beneficial.[7]

  • Shorten Reaction Time: If the desired product forms relatively quickly, avoid unnecessarily long heating periods which can promote the degradation of the boronic ester.[8] Monitor the reaction and work it up as soon as the limiting reagent is consumed.

Part 3: Protocols & Data

Table 1: Recommended Starting Conditions for Screening

This table provides a set of validated starting points for optimizing the coupling of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole with a generic Aryl Bromide (Ar-Br).

Parameter	Condition A (Standard)	Condition B (For Challenging Substrates)	Rationale
Aryl Halide	1.0 eq	1.0 eq	Limiting reagent
Boronic Ester	1.3 eq	1.5 eq	Excess compensates for potential degradation.[4]
Pd Source	Pd(PPh₃)₄ (3 mol%)	Pd₂(dba)₃ (1.5 mol%)	Pd(0) source is preferred.[5] dba is a more active source.
Ligand	-	XPhos (3.5 mol%)	Bulky, electron-rich ligands accelerate difficult couplings.[3][4]
Base	K₂CO₃ (2.0 eq)	K₃PO₄ (2.5 eq)	K₃PO₄ is a stronger, effective base for transmetalation.[9]
Solvent	Dioxane / H₂O (4:1)	Toluene or 2-MeTHF (anhydrous)	Anhydrous conditions can reduce protodeboronation.[7]
Temperature	90 °C	110 °C	Higher temperatures can overcome activation barriers.[5]
Concentration	0.1 M	0.1 M	A standard starting concentration.

Protocol: General Procedure for Suzuki-Miyaura Coupling

This procedure outlines the steps for a small-scale (e.g., 0.5 mmol) test reaction.

• Preparation: Oven-dry a 10 mL Schlenk flask or microwave vial containing a magnetic stir bar. Allow it to cool to room temperature under a stream of Argon or Nitrogen.

• Adding Solids: To the flask, add the aryl halide (0.5 mmol, 1.0 eq), 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (0.65 mmol, 1.3 eq), the base (e.g., K₂CO₃, 1.0 mmol, 2.0 eq), the palladium catalyst, and the ligand (if separate).

• Atmosphere Exchange: Seal the flask and evacuate and backfill with inert gas three times to establish an inert atmosphere.[6]

• Solvent Addition: Add 5 mL of degassed solvent via syringe.

• Execution: Place the flask in a preheated oil bath or heating block set to the desired temperature (e.g., 90 °C). Stir vigorously.

• Monitoring: After 1 hour, and then every few hours, take a small aliquot via syringe for TLC or LC-MS analysis to monitor the consumption of the starting material.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like Ethyl Acetate (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

References

• BenchChem Technical Support Team. (2025). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions. BenchChem.
• BenchChem Technical Support Team. (2025). Troubleshooting guide for Suzuki coupling with 2-Chloro-6,7-difluoroquinoxaline. BenchChem.
• Chem-Impex. 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole.
• CovaSyn. Optimizing Suzuki Coupling Reactions. CovaSyn.
• Perera, D., et al. (2016).
• Sigma-Aldrich. Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction. MilliporeSigma.
• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• PubChem. 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole.
• BenchChem Technical Support Team. (2025). Technical Support Center: Optimizing Suzuki Coupling Reactions with Vinylboronic Acids. BenchChem.
• PureSynth. 4-(4455-Tetramethyl-132-Dioxaborolan-2-Yl)Pyrazole 97.0%(GC). PureSynth.
• Al-Zoubi, R. M., et al. (2017). Optimization of reaction conditions for the Suzuki-Miyaura coupling.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pure-synth.com [pure-synth.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Scalable Synthesis of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

Executive Summary & Molecule Profile

Target Molecule: tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate Primary Application: Intermediate for peptidomimetics, kinase inhibitors, and GPCR ligands. Critical Scalability Challenge: The simultaneous presence of an acid-labile tert-butyl ester and a reactive aniline moiety creates a narrow operating window. The primary failure modes on scale-up are ester hydrolysis (acidic conditions) and oxidative degradation of the aniline (air sensitivity).

Structural Analysis & Risk Assessment

Feature	Function	Process Risk	Mitigation
tert-Butyl Ester	Carboxyl protection	Hydrolysis ( or )	Maintain . Avoid strong acid workups.
Aniline (3-NH )	Active nucleophile	Oxidation / Polymerization	Store under Argon/N . Use antioxidants (e.g., ascorbic acid) if needed.
Tertiary Amine	Core linker	Salt formation issues	Use lipophilic counter-ions (e.g., Oxalate) for isolation if oiling occurs.

Validated Synthetic Workflow

The most robust route for scaling this molecule (>100g) avoids direct alkylation (which leads to over-alkylation impurities) and instead utilizes a Reductive Amination followed by Nitro Reduction .

Step 1: Reductive Amination (The C-N Bond Formation)

Reaction: 3-Nitrobenzaldehyde + Sarcosine tert-butyl ester

Intermediate Nitro-Ester

Step 2: Nitro Reduction (The Aniline Release)

Reaction: Intermediate Nitro-Ester

Target Aniline

Figure 1: Validated two-step synthetic pathway minimizing impurity formation.

Detailed Protocols & Troubleshooting

Module A: Reductive Amination (C-N Bond Formation)

The Challenge: Sarcosine tert-butyl ester is often supplied as a hydrochloride salt. The free base must be liberated in situ without hydrolyzing the ester.

Protocol:

• Solvent: 1,2-Dichloroethane (DCE) or THF (DCE is faster/cleaner but THF is greener).

• Base: Add 1.05 eq. Triethylamine (TEA) to the Sarcosine salt before adding the aldehyde.

• Aldehyde: Add 3-Nitrobenzaldehyde (1.0 eq). Stir 30 min to allow pre-equilibrium.

• Reductant: Add Sodium Triacetoxyborohydride (STAB) (1.4 eq) portion-wise. Do not use NaBH

  (it reduces aldehydes to alcohols too fast).

Troubleshooting Guide:

Symptom	Probable Cause	Corrective Action
Reaction Stalled (<50% Conv.)	Imine formation is slow due to water.	Add activated Molecular Sieves (4Å) or MgSO to the reaction mixture to drive imine formation.
"Sticky" Precipitate	Borate salts crashing out.	This is normal. Ensure vigorous mechanical stirring (overhead stirrer) for scales >50g.
Low Yield after Workup	Product lost to aqueous layer.	The product is a base. Ensure the aqueous layer pH is adjusted to ~8-9 (using NaHCO , not NaOH) before extraction.
New Impurity (+14 mass)	Methylation of amine.	Check solvent quality. Avoid chlorinated solvents containing stabilizer methanol/HCl traces.

Module B: Catalytic Hydrogenation (Nitro Reduction)

The Challenge: Reducing the nitro group without cleaving the benzyl C-N bond or hydrolyzing the tert-butyl ester.

Protocol:

• Catalyst: 5% or 10% Pd/C (50% water wet). Load at 5-10 wt%.

• Solvent: Methanol or Ethanol (Anhydrous).

• Conditions: H

  balloon (1 atm) or low pressure (30 psi). Temperature < 40°C .

• Monitoring: Monitor consumption of starting material by HPLC. Stop immediately upon completion to prevent debenzylation.

Troubleshooting Guide:

Symptom	Probable Cause	Corrective Action
Ester Hydrolysis (Product -56 mass)	Acidic Pd surface or heat.	Add 1.0 eq. of NaHCO to the hydrogenation mixture to buffer acidity. Keep T < 40°C.
Debenzylation (Loss of Ar-CH2 group)	Over-reduction.	Stop reaction immediately upon disappearance of Nitro-SM. Switch to Pt/C (Platinum) if Pd causes cleavage.
Hydroxylamine Impurity (M-16)	Incomplete reduction.	Increase H pressure or reaction time. Ensure vigorous agitation (H mass transfer is rate-limiting).

Isolation & Purification Strategy

The free base of the target molecule is likely a viscous oil, making crystallization difficult.

Recommended Salt Formation: If the oil cannot be purified by distillation (high boiling point/decomposition risk), convert to the Oxalate Salt for crystallization.

• Dissolve crude oil in EtOAc.

• Add 1.0 eq Oxalic acid (dissolved in minimal warm EtOH).

• Cool slowly to 0°C.

• Filter the white crystalline solid.

  • Note: Avoid HCl salts as excess HCl gas will cleave the tert-butyl ester immediately.

Impurity Fate Mapping

Understanding where impurities originate is key to process control.

Figure 2: Impurity fate map highlighting critical control points (Acid, Reductant Choice, H2 Pressure).

Frequently Asked Questions (FAQs)

Q1: Can I use NaBH

instead of Sodium Triacetoxyborohydride (STAB) to save cost? A: No. NaBH is not chemoselective enough. It will reduce the 3-nitrobenzaldehyde to 3-nitrobenzyl alcohol before it reacts with the amine. If you must use NaBH , you must pre-form the imine in MeOH for 2 hours, cool to 0°C, and then add NaBH . This is less robust on scale.

Q2: My final product is turning pink/brown upon storage. Why? A: Anilines are prone to oxidation. The color change indicates the formation of "aniline black" type impurities (quinonoids). This does not necessarily mean significant chemical degradation (often <0.1%). Store the compound under Argon at -20°C to prevent this.

Q3: Can I use TFA to purify the compound? A: Absolutely not. TFA (Trifluoroacetic acid) is the standard reagent for removingtert-butyl esters. Exposure to TFA will quantitatively destroy your product, yielding the free carboxylic acid.

Q4: Is the intermediate nitro compound stable? A: Yes, the nitro-ester intermediate is generally stable and can be stored. However, it should be purified (via short silica plug) before hydrogenation to remove any residual aldehyde, which can poison the Pd catalyst.

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][2] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2][3][4][5] Studies on Direct and Indirect Reductive Amination Procedures.[1] The Journal of Organic Chemistry, 61(11), 3849–3862.

• Greene, T. W. , & Wuts, P. G. M. (1999).[6] Protective Groups in Organic Synthesis (3rd ed.). Wiley-Interscience. (Refer to Chapter 5 for stability profiles of tert-butyl esters).

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press.

Sources

• 1. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tert-Butyl Esters [organic-chemistry.org]

Resolving poor peak shape in LC-MS analysis of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

Guide for: tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

Welcome to the technical support resource for the LC-MS analysis of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate. This guide is designed for researchers, analytical scientists, and drug development professionals to diagnose and resolve common chromatographic issues, particularly poor peak shape. As a Senior Application Scientist, my goal is to provide not just procedural steps, but a deep, mechanistic understanding to empower your method development and troubleshooting efforts.

Understanding the Analyte: A Proactive Approach

The structure of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate contains two basic amine functional groups (a primary and a tertiary amine). In reversed-phase liquid chromatography (RPLC), such basic compounds are highly susceptible to undesirable secondary interactions with the stationary phase, which are the primary cause of poor peak shapes. Specifically, peak tailing is a common challenge that can compromise resolution, sensitivity, and accurate quantification.[1][2]

This guide will walk you through a logical troubleshooting workflow, from identifying the problem to implementing a robust solution.

Part 1: Initial Diagnosis & Frequently Asked Questions

This section addresses the most common issues and provides immediate, actionable advice.

Q1: My chromatogram shows a tailing peak for my compound. What is the most probable cause and my first troubleshooting step?

Answer: Peak tailing for a basic compound like this is almost always caused by secondary ionic interactions between the protonated amine groups of your analyte and negatively charged, deprotonated silanol groups (Si-O⁻) on the surface of silica-based stationary phases.[3][4][5] This interaction creates multiple retention mechanisms, slowing down a portion of the analyte molecules and causing them to elute later, resulting in a "tail".

Your First Step: Adjust the Mobile Phase pH. The most effective initial step is to control the ionization state of both your analyte and the silanol groups by lowering the mobile phase pH.

Protocol: Acidic Mobile Phase Test

• Prepare Mobile Phase A: 0.1% Formic Acid in Water.

• Prepare Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Equilibrate: Flush your column with the new mobile phase for at least 10-15 column volumes.

• Analyze: Inject your sample and evaluate the peak shape.

At a low pH (around 2.7 for 0.1% formic acid), the vast majority of surface silanol groups will be protonated and neutral (Si-OH), which significantly reduces the problematic ionic interaction and should immediately improve peak symmetry.[6][7]

Q2: I see a fronting peak. What does this mean?

Answer: Peak fronting is typically indicative of two issues: column overload or a sample solvent problem.[8]

• Column Overload: You have injected too much analyte mass onto the column. The stationary phase becomes saturated, and the excess analyte molecules travel through the column more quickly, eluting earlier and creating a "front".

• Sample Solvent: Your sample is dissolved in a solvent that is significantly "stronger" (more eluting power) than your initial mobile phase. This causes the portion of the sample at the leading edge of the injection band to travel too fast upon injection, distorting the peak.[9]

Protocol: Dilution Series for Diagnosis

• Prepare a series of sample dilutions (e.g., 1:2, 1:5, 1:10) in a solvent that is weaker than or the same as your starting mobile phase conditions (e.g., if you start at 10% Acetonitrile, dissolve your sample in 10% Acetonitrile).

• Inject the diluted samples. If the peak shape becomes more symmetrical at lower concentrations, the issue is column overload.[8]

Q3: My peak is split into two or has a significant shoulder. What should I check?

Answer: Peak splitting is often a sign of a physical problem in the chromatographic system or a severe sample solvent mismatch.[10]

Immediate Checks:

• Column Inlet Frit: The most common cause is a partially blocked inlet frit on your column, which distorts the sample path.[11] Try reversing and flushing the column (if the manufacturer's instructions permit) to dislodge particulates.

• Connections: Check all fittings between the injector and the column, and the column and the detector. A poor connection can create a small void or dead volume, causing the peak to split.[2][10]

• Column Void: The column packing bed may have settled, creating a void at the inlet. This is a sign of column degradation and requires column replacement.[11][12]

• Sample Solvent: As with peak fronting, dissolving the sample in a much stronger solvent than the mobile phase can cause severe distortion that appears as a split peak.[8][12]

Part 2: In-Depth Troubleshooting & Method Optimization

If the initial steps did not fully resolve the issue, a more systematic approach to your method is required.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for poor peak shape.

Q4: Lowering the pH with formic acid helped, but there's still some tailing. How can I improve it further?

Answer: This indicates that even at low pH, some residual silanol interactions persist. You can further suppress these interactions by adding a buffer salt or by choosing a more advanced column technology.

Option 1: Use a Buffered Mobile Phase

Adding a salt, like ammonium formate, to your acidic mobile phase provides a high concentration of cations (NH₄⁺) that compete with your protonated analyte for the active silanol sites.[1][13] This "masks" the silanol groups, preventing your analyte from interacting with them.

Modifier	Typical Conc.	Mechanism	MS Compatibility	Comments
Formic Acid	0.1%	Protonates silanols, suppresses ionization.	Excellent	Good first choice for improving peak shape.
Ammonium Formate	5-10 mM	Provides competitive cations (NH₄⁺) to block active silanol sites.	Excellent	Often used with formic acid to buffer the pH and further reduce tailing.
TFA	0.05-0.1%	Strong ion-pairing agent that also suppresses silanol activity.	Poor	Can cause significant and persistent ion suppression in the MS source. Use as a last resort.[14]
Triethylamine (TEA)	10-25 mM	A basic additive that competes for silanol sites.	Very Poor	Not volatile and causes severe ion suppression. Avoid for LC-MS.[2]

Option 2: Re-evaluate Your Column Choice

If you are using an older or general-purpose C18 column (Type A silica), it likely has a high number of acidic silanol sites.[15] Modern columns offer superior performance for basic compounds.

• Use High-Purity, End-Capped Columns: Select columns based on high-purity "Type B" silica with advanced end-capping. These have a much lower concentration of accessible, acidic silanol groups, inherently providing better peak shape for bases.[3][16]

• Consider Alternative Reversed-Phase Chemistries: Columns with embedded polar groups or phenyl phases can offer different selectivity and reduced silanol interactions.

• Switch to a High pH Method: Using a pH-stable column (e.g., hybrid silica), you can operate at a high pH (e.g., 9-10 with ammonium bicarbonate). At this pH, your analyte's amine groups will be neutral and uncharged, eliminating the ionic interaction with the now-deprotonated silanols. This often yields excellent peak shape.[17]

The Silanol Interaction Mechanism

Caption: How mobile phase additives mitigate silanol interactions.

Q5: My compound has poor retention on a C18 column even with good peak shape. What is a better approach?

Answer: Your compound is polar, and poor retention on traditional C18 columns is a common issue for such molecules.[18][19][20] For polar basic compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) is often a superior alternative to reversed-phase.

HILIC Mode Explained: HILIC uses a polar stationary phase (like bare silica, diol, or zwitterionic phases) with a mobile phase high in organic solvent (typically >80% acetonitrile).[21][22] A water-rich layer forms on the surface of the stationary phase, and polar analytes like yours partition into this layer, leading to retention. Water is the strong, eluting solvent in HILIC.

Advantages of HILIC for this Analyte:

• Excellent Retention: Provides strong retention for polar compounds that elute early in RPLC.[23]

• Good Peak Shape: On a bare silica HILIC column, the silanol groups are part of the primary retention mechanism, not a source of secondary interactions, which often results in sharp, symmetrical peaks for basic compounds.[24]

• MS-Friendly: The high organic content of the mobile phase promotes efficient desolvation and ionization in the MS source, potentially increasing sensitivity.

Column Type	Mode	Recommended for tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate
Standard C18	RPLC	Potentially poor retention and peak tailing without optimization.
C18 (High Purity)	RPLC	Better peak shape, but may still have low retention.
pH-Stable C18/Hybrid	RPLC	Allows for high pH methods, which can provide good retention and peak shape.
Bare Silica / Diol	HILIC	Highly Recommended. Excellent for retaining and separating polar basic compounds.[25][26]

Part 3: Final Checklist & References

Troubleshooting Checklist

• Peak Tailing:

  Lower mobile phase pH with 0.1% formic acid.

  Add 5-10 mM ammonium formate to the mobile phase.

  Verify you are using a modern, high-purity, end-capped column.

  Consider switching to a HILIC column for better retention and peak shape.

• Peak Fronting:

  Inject a 1:10 dilution to check for mass overload.

  Ensure sample solvent is the same or weaker than the initial mobile phase.

• Peak Splitting:

  Check all tubing connections for tightness and proper ferrule depth.

  If permitted, reverse and flush the column to waste.

  If the problem persists after hardware checks, replace the column.

• System-Wide Issues:

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  If all peaks in a mixture are distorted, suspect a system-wide issue like a major leak, blockage before the column, or pump malfunction.[11]

By systematically addressing these potential chemical and physical issues, you can successfully resolve poor peak shape and develop a robust, reliable LC-MS method for your analyte.

References

• Nagae, N., Yamamoto, K., & Kadota, C. (2009).

• Waters Corporation. (n.d.). Polar Basic Drugs in Environmental Samples; Improved Analysis Using a New High Efficiency UPLC Column for HILIC. Waters. Retrieved from [Link]

• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines. Waters. Retrieved from [Link]

• Restek Corporation. (2018). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? Restek. Retrieved from [Link]

• Waters Corporation. (n.d.). What are common causes of peak splitting when running an LC column? - WKB194672. Waters. Retrieved from [Link]

• DeStefano, J. J. (2020). Rules of Thumb for Reversed‑Phase LC: What's In Your Chromatographic Mind? LCGC Europe. Retrieved from [Link]

• Stoll, D. R. (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC International. Retrieved from [Link]

• LCGC International. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. LCGC International. Retrieved from [Link]

• Creek, D. J., et al. (2022). Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. Journal of Proteome Research. Retrieved from [Link]

• Waters Corporation. (2022). Waters Column Selection Guide for Polar Compounds. Waters. Retrieved from [Link]

• CHROMacademy. (2018). Do You Really Know Your Stationary-Phase Chemistry? LCGC Europe. Retrieved from [Link]

• Napte, B. (2023). What is the effect of free silanols in RPLC and how to reduce it? Pharma Growth Hub. Retrieved from [Link]

• Creek, D. J., et al. (2022). Ion-pairing chromatography and amine derivatization provide complementary approaches for the targeted UPLC-MS analysis of the polar metabolome. ChemRxiv. Retrieved from [Link]

• Crawford Scientific. (2018). The Importance of Understanding Secondary Interactions When Analysing Peptides. Retrieved from [Link]

• Shimadzu. (n.d.). Abnormal Peak Shapes. Shimadzu. Retrieved from [Link]

• Creek, D. J., et al. (2022). Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. Journal of Proteome Research. Retrieved from [Link]

• Dr. Maisch GmbH. (n.d.). HILIC. Retrieved from [Link]

• Dolan, J. W. (1986).

• Agilent Technologies. (n.d.). Evaluation of Different Ion Pairing Reagents for LC/UV and LC/MS Analysis of Oligonucleotides. Agilent. Retrieved from [Link]

• Restek Corporation. (2018). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [Video]. YouTube. Retrieved from [Link]

• Element Lab Solutions. (2024). HILIC – The Rising Star of Polar Chromatography. Retrieved from [Link]

• YMC America. (2017). 3 Ideal Columns for Analyzing Polar Compounds. Retrieved from [Link]

• Dolan, J. W. (2020). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). tert-Butyl 2-(methylamino)acetate. PubChem. Retrieved from [Link]

• Dolan, J. W. (2003). Why Do Peaks Tail? LCGC North America.
• Merck Millipore. (n.d.). Polar Hydrophilic Compounds in Pharmaceutical Analysis.

• PolyLC Inc. (n.d.). HILIC Columns for Polar Separations. Retrieved from [Link]

• ResearchGate. (2018). Which ion pair reagents are compatible with LC-MS? Retrieved from [Link]

• Horváth, D., et al. (2025). Finding the best column for polar basic analytes across reversed-phase and hydrophilic interaction liquid chromatography. Heliyon. Retrieved from [Link]

• Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations? Retrieved from [Link]

• University of Tartu Institute of Chemistry. (2012). Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds. Retrieved from [Link]

• Agilent Technologies. (n.d.). LC and LC/MS Columns. Agilent. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). tert-Butyl [(4S,6S)-6-(2-aminoethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate. CompTox Chemicals Dashboard. Retrieved from [Link]

• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Agilent. Retrieved from [Link]

Sources

• 1. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [discover.restek.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. lctsbible.com [lctsbible.com]
• 6. biotage.com [biotage.com]
• 7. agilent.com [agilent.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. halocolumns.com [halocolumns.com]
• 10. support.waters.com [support.waters.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]
• 15. lctsbible.com [lctsbible.com]
• 16. chromatographytoday.com [chromatographytoday.com]
• 17. Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds – Excellence in Analytical Chemistry [each.ut.ee]
• 18. pubs.acs.org [pubs.acs.org]
• 19. chemrxiv.org [chemrxiv.org]
• 20. Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. HILIC – Dr. Maisch [dr-maisch.com]
• 22. elementlabsolutions.com [elementlabsolutions.com]
• 23. 3 Ideal Columns for Analyzing Polar Compounds | YMC America [ymcamerica.com]
• 24. chromanik.co.jp [chromanik.co.jp]
• 25. lcms.cz [lcms.cz]
• 26. polylc.com [polylc.com]

Best practices for the storage and handling of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

Technical Support Center: Storage & Handling of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

Executive Summary & Chemical Profile

Compound: tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate Primary Application: Linker/Intermediate for Targeted Protein Degradation (PROTACs) and DNA-Encoded Libraries (DEL).[1]

This molecule is a bifunctional intermediate containing three distinct reactive cores that dictate its handling requirements:

• Aniline (3-aminobenzyl): High susceptibility to oxidation (browning) and light sensitivity.[1]

• tert-Butyl Ester: Acid-labile protecting group; stable to base but susceptible to acid-catalyzed hydrolysis.[1][2]

• Tertiary Amine: Generally stable but can act as an internal base or undergo N-oxidation under harsh conditions.[1]

Critical Warning: The primary failure mode for this compound is oxidative degradation of the aniline moiety followed by acid-catalyzed hydrolysis of the ester.[1]

Golden Standard Storage Protocol

Do not deviate from this protocol for long-term storage (>1 week).

Parameter	Specification	Scientific Rationale
Temperature	-20°C (± 5°C)	Slows the kinetics of auto-oxidation and spontaneous hydrolysis.[1]
Atmosphere	Argon (Preferred) or Nitrogen	The aniline group is electron-rich and prone to radical oxidation by atmospheric .[1] Argon is heavier than air and provides a better "blanket" in vials.[1]
Container	Amber Glass Vial (Teflon-lined cap)	Blocks UV/Vis light which catalyzes the photo-oxidation of aromatic amines.[1]
Desiccant	Required	Prevents moisture accumulation which can lead to ester hydrolysis, especially if trace acid is present.

The "Thaw-Use-Refreeze" Cycle (Best Practice)

• Equilibration: Remove the vial from the freezer and place it in a desiccator. Allow it to reach room temperature (approx. 30 mins) before opening.

  • Why? Opening a cold vial condenses atmospheric moisture onto the compound, accelerating hydrolysis.

• Dispensing: Flush the open vial with a gentle stream of Argon during dispensing.

• Resealing: Parafilm is insufficient. Use a fresh septum or tightly torque the cap and wrap with electrical tape or Parafilm after purging the headspace with inert gas.

Experimental Handling & Solubility Guide

Solubility Profile

• High Solubility: Dichloromethane (DCM), Ethyl Acetate, DMSO, DMF.[1]

• Moderate/Low Solubility: Hexanes, Diethyl Ether (may oil out).[1]

• Insoluble: Water (neutral pH).[1]

Reaction Compatibility Matrix

Reagent Class	Compatibility	Notes
Strong Acids (TFA, HCl)	INCOMPATIBLE	Will cleave the tert-butyl ester to the free acid rapidly.[1][3] Use this only when deprotection is the goal.
Strong Bases (NaOH, LiOH)	Compatible	The tert-butyl ester is sterically bulky and resistant to saponification compared to methyl/ethyl esters.[1]
Oxidizers (mCPBA, H2O2)	INCOMPATIBLE	Will oxidize the aniline to nitro/nitroso derivatives and the tertiary amine to an N-oxide.[1]
Electrophiles (Aldehydes)	Reactive	The aniline is nucleophilic; will form imines (Schiff bases).[1] Keep away from acetone/aldehydes unless reacting.[1]

Troubleshooting & FAQs

Q1: The compound has turned from a pale yellow oil/solid to a dark brown color. Is it ruined?

• Diagnosis: This is classic aniline oxidation .[1] Aromatic amines form highly colored quinoid impurities upon exposure to air and light.[1]

• Solution:

  • Minor discoloration:[1] Usually acceptable for crude reactions (e.g., alkylation or acylation).[1] The impurities are often trace (<2%) despite the strong color.[1]

  • Heavy black/tar:[1]Purification required. Pass through a short plug of silica gel using 20-30% EtOAc in Hexanes (with 1% Triethylamine to prevent acid hydrolysis on silica).[1]

Q2: I see a new spot on TLC near the baseline. What happened?

• Diagnosis: Likely hydrolysis of the tert-butyl ester .[1][2]

• Cause: Exposure to moisture and trace acid (perhaps from chlorinated solvents like chloroform which can form HCl over time).[1]

• Verification: Check NMR. Loss of the singlet at ~1.4 ppm (9H, t-butyl) confirms deprotection.[1]

Q3: Can I store this as a stock solution?

• Recommendation: No.

• Reasoning: In solution, the rate of oxidation increases significantly due to higher dissolved oxygen diffusion. If unavoidable, store in degassed anhydrous DMSO at -80°C, but use within 48 hours.

Mechanistic Degradation Pathways (Visualization)

The following diagram illustrates the "Stability Cliff" for this molecule. You must navigate between Acid Sensitivity and Oxidative Sensitivity.[1][4]

Caption: Figure 1. Degradation pathways.[1] The Red path (Oxidation) is the most common storage failure. The Yellow path (Hydrolysis) occurs in acidic/wet conditions.[1] The Green path represents a potential stabilization strategy (salt formation) if the free base is too unstable.[1]

Emergency Safety Procedures

• Toxicity: Anilines are toxic by absorption and inhalation.[1][5][6] They can cause methemoglobinemia (blue skin/lips due to lack of oxygen transport).[1]

• PPE: Double nitrile gloves are recommended.[1] Work strictly in a fume hood.

• Spill: Do not wipe with paper towels (increases surface area for evaporation).[1] Absorb with sand/vermiculite and dispose of as hazardous organic waste.[1]

References

• Greene, T. W., & Wuts, P. G. M. (1999).[1][7] Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Detailed mechanisms of tert-butyl ester stability and cleavage). [1]

• Sigma-Aldrich. (n.d.).[1] Technical Bulletin: Handling Air-Sensitive Reagents. (General protocols for handling oxidation-prone amines).

• National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for tert-Butyl 2-(methylamino)acetate (Structural analog data used for solubility extrapolation). [1]

• BenchChem. (2025).[1] An In-depth Technical Guide to t-Butyl Ester Protecting Group Chemistry. (Specific stability data for t-butyl esters in peptide-like backbones). [1]

Sources

• 1. tert-Butyl 2-aminobenzoate | 64113-91-3 [amp.chemicalbook.com]
• 2. fiveable.me [fiveable.me]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. fishersci.com [fishersci.com]
• 5. ipo.rutgers.edu [ipo.rutgers.edu]
• 6. lanxess.com [lanxess.com]
• 7. tert-Butyl Esters [organic-chemistry.org]

Reference Data & Comparative Studies

Efficacy comparison between tert-butyl and other carboxyl protecting groups in peptide synthesis

An In-Depth Technical Guide to Carboxyl Protecting Groups in Peptide Synthesis: A Comparative Efficacy Analysis of Tert-Butyl Esters and Alternatives

For researchers, scientists, and drug development professionals, the successful chemical synthesis of peptides is a foundational requirement. The process hinges on a meticulously planned strategy of temporarily masking reactive functional groups to prevent unwanted side reactions and ensure the precise assembly of the desired amino acid sequence.[1][2][3] The carboxyl groups of acidic amino acids (Aspartic and Glutamic acid) and the C-terminus of the peptide chain are particularly prone to side reactions, necessitating robust protection.

Modern peptide synthesis is dominated by two orthogonal strategies: the tert-butoxycarbonyl/benzyl (Boc/Bzl) scheme and the 9-fluorenylmethyloxycarbonyl/tert-butyl (Fmoc/tBu) scheme.[2][4][5] The choice of carboxyl protecting group is intrinsically linked to the selected strategy, as its stability and cleavage conditions must be compatible with the temporary Nα-amino protecting group used throughout the synthesis. This guide provides a detailed comparison of the tert-butyl (tBu) ester, the cornerstone of the Fmoc/tBu strategy, with other prevalent carboxyl protecting groups, offering experimental insights to inform your synthetic approach.

The Tert-Butyl (tBu) Ester: The Workhorse of Fmoc/tBu Strategy

The tert-butyl ester is the most widely used protecting group for the side chains of aspartic and glutamic acid within the Fmoc/tBu solid-phase peptide synthesis (SPPS) framework.[6][7] Its popularity stems from its unique stability profile, which is perfectly orthogonal to the base-labile Fmoc group used for Nα-protection.[][9]

Chemical Principle and Orthogonality

The tBu group is an acid-labile protecting group.[10] It remains completely stable during the repeated Nα-deprotection steps, which are carried out using a mild base like piperidine to remove the Fmoc group.[7][9] This orthogonality is the key to the success of the Fmoc/tBu strategy, allowing for the stepwise elongation of the peptide chain without premature deprotection of the side chains.[][11] The final deprotection of tBu esters occurs simultaneously with the cleavage of the peptide from the acid-labile resin, typically using a strong acid cocktail, most commonly based on trifluoroacetic acid (TFA).[9][12]

The acid-catalyzed cleavage mechanism proceeds via the formation of a stable tert-butyl cation, which is then quenched by scavengers in the cleavage cocktail.

Caption: Mechanism of tert-butyl (tBu) ester protection and deprotection.

Advantages and Limitations

The primary advantage of the tBu group is its robust stability under the basic conditions used for Fmoc removal, ensuring the integrity of the side-chain protection throughout the synthesis.[9] However, its cleavage mechanism presents the main challenge. The tert-butyl cations generated during TFA treatment are highly reactive electrophiles.[12][13] If not effectively trapped, these cations can cause deleterious side reactions, most notably the re-alkylation of sensitive residues such as tryptophan (Trp), methionine (Met), and cysteine (Cys).[13][14][15]

To mitigate this, cleavage cocktails must contain "scavengers"—reagents designed to quench the tBu cations.[12][15] Common scavengers include water, triisopropylsilane (TIS), and 1,2-ethanedithiol (EDT), each targeting different side reactions.[9][14]

The Benzyl (Bzl) Ester: A Staple of the Boc/Bzl Strategy

The benzyl ester is the classic protecting group for carboxyl functions within the Boc/Bzl SPPS strategy.[10][16] This approach, pioneered by R.B. Merrifield, relies on differential acid lability for its "quasi-orthogonal" nature.[5][13]

Chemical Principle and Orthogonality

In the Boc/Bzl scheme, the Nα-Boc group is removed at each cycle using a moderate acid like TFA.[10] The benzyl ester, along with other benzyl-based side-chain protecting groups, is significantly more stable to TFA and remains intact during these steps.[13][16] The final deprotection of Bzl esters requires much harsher conditions. This is typically achieved in one of two ways:

• Strong Acidolysis: Treatment with very strong acids, such as anhydrous hydrogen fluoride (HF) or trifluoromethanesulfonic acid (TFMSA).[2][16] This method is effective but requires specialized equipment due to the hazardous nature of the reagents.[17][18]

• Catalytic Hydrogenolysis: Using hydrogen gas (H₂) in the presence of a palladium catalyst (Pd/C).[11][16] This is a milder method but is incompatible with peptides containing sulfur-containing amino acids (Cys, Met), as they poison the catalyst.

Caption: High-level workflow for Fmoc/tBu Solid-Phase Peptide Synthesis (SPPS).

Conclusion

The selection of a carboxyl protecting group is a critical decision in peptide synthesis, fundamentally linked to the overarching Nα-protection strategy. The tert-butyl ester stands as the undisputed standard for the highly successful and widely adopted Fmoc/tBu methodology. Its stability to base and clean cleavage under acidic conditions provide a robust and orthogonal system. However, researchers must remain vigilant to the potential for side reactions from tert-butyl cations, necessitating the careful use of scavenger cocktails during final cleavage.

Conversely, the benzyl ester remains a reliable choice within the traditional Boc/Bzl framework, though its reliance on harsh cleavage conditions or its incompatibility with certain residues during hydrogenolysis limits its modern applicability. For more complex synthetic challenges requiring additional layers of orthogonality, specialized groups like allyl esters offer invaluable flexibility. Ultimately, a thorough understanding of the chemical properties, stability, and potential pitfalls of each protecting group empowers the synthetic chemist to navigate the intricate landscape of peptide synthesis and achieve the desired product with maximal purity and yield.

References

• Wikipedia. (n.d.). Protecting group.
• BOC Sciences. (n.d.). Protected Peptides: Essential Building Blocks for Research.
• Fields, G. B., Lauer-Fields, J. L., & Fields, C. G. (2000). Orthogonal Protecting Groups for N(alpha)-amino and C-terminal Carboxyl Functions in Solid-Phase Peptide Synthesis. Biopolymers, 55(2), 123-39.
• Nishiuchi, Y., Nishio, H., Inui, T., Kimura, T., & Sakakibara, S. (2001).
• BenchChem. (2025). An In-depth Technical Guide to Orthogonal Protection Strategy in Peptide Synthesis.
• Kent, S. B. (2009). Peptide synthesis using unprotected peptides through orthogonal coupling methods. PNAS.
• BenchChem. (2025). The Sentinel of Serine: A Technical Guide to the Tert-Butyl Protecting Group in Peptide Synthesis and Drug Development.
• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2016). Incorporation of Acid-Labile Masking Groups for the Traceless Synthesis of C-Terminal Peptide α-Ketoacids. Organic Letters.
• BenchChem. (2025). A Comparative Guide to the Stability of Ester Protecting Groups in Peptide Synthesis.
• Wikipedia. (n.d.). Peptide synthesis.
• Loffet, A. (2014). Method and compositions for removing acid-labile protecting groups.
• Pedersen, S. W., Armishaw, C. J., & Strømgaard, K. (n.d.). Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. Technical University of Denmark.
• aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• Creative Peptides. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide.
• St. Paul's Cathedral Mission College. (n.d.). Synthesis-I, Protecting Groups.
• Beyermann, M., & Bienert, M. (1994). Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis. In Methods in Molecular Biology.
• Sharma, A., et al. (2025). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development.
• BenchChem. (2025). The Cornerstone of Peptide Synthesis: A Technical Guide to Boc and Benzyl Protecting Groups.
• BenchChem. (2025). Benzyl Ester vs. Other Protecting Groups in Peptide Synthesis: A Comparative Guide.
• Anderson, G. W., & McGregor, A. C. (2025). Synthesis of Peptides Using Tert-Butyloxycarbonyl (Boc) as the α-Amino Protection Group. Journal of the American Chemical Society.
• Thermo Fisher Scientific. (n.d.). Peptide Design: Principles & Methods.
• ResearchGate. (n.d.). Efficient Cleavage of Carboxylic tert-Butyl and 1-Adamantyl Esters, and N-Boc-Amines Using H2SO4 in CH2Cl2. Request PDF.
• Thermo Fisher Scientific. (n.d.). Introduction to Cleavage Techniques.
• AltaBioscience. (2024). Fmoc Amino Acids for SPPS.
• Wiley-VCH. (n.d.). 2.2.2.3 Substituted Benzyl Esters.
• Moore, G. J., & Kwok, Y. C. (1983). Cleavage of protected amino acids and peptides from benzyl ester resins by transesterification with potassium cyanide in benzyl alcohol. Canadian Journal of Biochemistry and Cell Biology.
• Ohno, H., et al. (2007). tert-Butyloxycarbonyl-protected amino acid ionic liquids and their application to dipeptide synthesis. RSC Publishing.
• Huang, W., et al. (2020). Synthesis of Branched Peptides via a Side-Chain Benzyl Ester. Methods in Molecular Biology.
• ChemPep. (n.d.). Fmoc Solid Phase Peptide Synthesis.
• Stelakatos, G. C., Paganou, A., & Zervas, L. (1966). New Methods in Peptide Synthesis. Part 111. Protection of Carboxyl Group. Journal of the Chemical Society C: Organic.
• Asahina, Y., et al. (2019). N,N-Dimethylaminoxy Carbonyl, a Polar Protecting Group for Efficient Peptide Synthesis. Frontiers in Chemistry.
• Oisaki, K., et al. (2018). An economical approach for peptide synthesis via regioselective C–N bond cleavage of lactams. Chemical Science.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2008). Protecting Groups in Peptide Synthesis.
• Hartrampf, N., et al. (2020). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis.
• Zervas, L., et al. (1966). New methods in peptide synthesis. Part III. Protection of carboxyl group. RSC Publishing.
• Ashenhurst, J. (2019). Synthesis of Peptides. Master Organic Chemistry.
• Albericio, F., & Carpino, L. A. (1997). Amino Acid-Protecting Groups. Chemical Reviews.
• Coin, I., Beyermann, M., & Bienert, M. (2007). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science.
• Sigma-Aldrich. (n.d.). Protocols for the Fmoc SPPS of Cysteine-Containing Peptides.
• Miranda, L. P., & Alewood, P. F. (2000). Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. Biopolymers.
• Wiley-VCH. (n.d.). 1 Protection Reactions.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 3. Protecting Groups in Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 4. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 7. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Protecting group - Wikipedia [en.wikipedia.org]
• 12. renyi.hu [renyi.hu]
• 13. peptide.com [peptide.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 18. researchgate.net [researchgate.net]

Spectroscopic data validation of synthesized tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

Topic: Spectroscopic Data Validation of Synthesized tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate Content Type: Publish Comparison Guide

Executive Summary & Strategic Context

In the development of peptidomimetics and PROTAC linkers, tert-butyl 2-((3-aminobenzyl)(methyl)amino)acetate (herein referred to as Target Compound 1 ) serves as a critical heterobifunctional scaffold. Its value lies in its orthogonal reactivity: a primary aniline for library generation and a tert-butyl ester for acid-labile protection.

However, the synthesis of 1 —typically via reductive amination of 3-nitrobenzaldehyde with sarcosine tert-butyl ester followed by nitro reduction—is prone to "silent" impurities that escape standard LC-MS screening.

This guide moves beyond basic characterization.[1] We compare the Multi-Modal Spectroscopic Protocol (NMR + IR + HRMS) against the industry-standard Uni-Modal Reliance (LC-MS only). We demonstrate why relying solely on mass spectrometry fails to distinguish the target from its isobaric or hydrolytic impurities, and we provide a definitive data matrix for validation.

Synthesis Context & Impurity Landscape[1]

To validate the product, one must understand the genesis of its impurities.[2] The synthesis generally proceeds in two stages, each introducing specific contaminants that mimic the product's spectral features.[2]

Figure 1: Synthesis Pathway & Impurity Origins

Caption: Synthesis workflow highlighting the origin of critical impurities (Acid hydrolysis and Azo-dimerization) that require specific spectroscopic discrimination.

Comparative Analysis: Validation Methodologies

We evaluated the performance of two validation strategies. The "Success Rate" is defined as the ability to detect >1% w/w contamination of Impurity A (Acid) or B (Azo).

Feature	Method A: Uni-Modal (LC-MS Only)	Method B: Multi-Modal (NMR + IR + MS)
Primary Detection	Molecular Ion ( 251.17)	Chemical Shift ( ) & Functional Group Vib.
Impurity A Detection	Poor. Ionization suppression often masks the free acid; -Bu loss occurs in source ( 195), mimicking the impurity.	Excellent. Disappearance of -Bu singlet (1.45 ppm) is quantitative.
Regio-Isomer ID	Fail. Cannot distinguish 3-amino from 4-amino isomers without chiral/specialized columns.	Pass. Aromatic coupling patterns ( -values) definitively identify meta-substitution.
Salt Form ID	Fail. MS detects free base only.	Pass. Chemical shift drift indicates protonation state (HCl vs Free Base).
Verdict	High Risk for downstream synthesis.	Gold Standard for drug development.

Spectroscopic Deep Dive: The Validation Matrix

The following data provides the "Fingerprint" for Target Compound 1 . Deviations from these values indicate specific failure modes.

Proton NMR ( H NMR) Validation

Solvent:

(Standard) or (if salt form). Frequency: 400 MHz+.

Proton Group	(ppm)	Multiplicity	Integral	Diagnostic Logic (Causality)
Aromatic (H-2)	6.65 - 6.70	Singlet (broad)	1H	The meta-amino group shields this proton, pushing it upfield relative to benzene.
Aromatic (H-4,6)	6.55 - 6.60	Doublet/Multiplet	2H	Ortho to the amino group; highly shielded.
Aromatic (H-5)	7.05 - 7.10	Triplet ( Hz)	1H	The meta-coupling confirms the 1,3-substitution pattern (distinguishes from 4-amino isomer).
Benzylic	3.55	Singlet	2H	Connects the aromatic ring to the N-Me. Shifts downfield if oxidized to amide.
Glycine	3.18	Singlet	2H	Distinct from benzylic. If this splits into an AB quartet, it implies a chiral center was inadvertently created or restricted rotation (unlikely here).[2]
N-Methyl	2.38	Singlet	3H	CRITICAL: If missing, reductive amination failed (primary amine formed).
-Butyl Ester	1.46	Singlet	9H	PURITY CHECK: Integration < 9.0 relative to aromatic implies hydrolysis (Impurity A).
Aniline	3.60 (broad)	Broad Singlet	2H	Exchangeable with . Disappears if the nitro group was not fully reduced.

Infrared (IR) Spectroscopy

IR is often neglected but is the fastest way to validate the ester integrity.

• Diagnostic Band 1 (Ester Carbonyl):

  .

  • Failure Mode: A shift to

    (broad) indicates carboxylic acid formation (Hydrolysis).

• Diagnostic Band 2 (Primary Amine): Doublet at

  and (N-H stretch).

  • Failure Mode: Absence of these bands suggests the Nitro intermediate (

    , ) is still present.

Mass Spectrometry (HRMS)

Technique: ESI-TOF (Positive Mode).

• Formula:

• Calc. Mass

  : 251.1754

• Observed Mass: Must be within 5 ppm error.

• Fragmentation Pattern (MS/MS):

  • Loss of

    -Butyl group ( ): Peak at .

  • Tropylium ion formation from benzyl fragment.

Experimental Protocols

Protocol A: Sample Preparation for NMR (Self-Validating)

Rationale: Concentrations that are too high cause aggregation; too low leads to poor signal-to-noise for impurity detection.

• Massing: Weigh

  mg of the synthesized oil/solid.

• Solvation: Add

  mL of (ensure 99.8% D with TMS).

• Filtration: If the solution is cloudy, filter through a cotton plug (cloudiness often indicates inorganic salts from the workup).[2]

• Acquisition: Run 16 scans minimum.

• Validation Step: Check the TMS peak (0.00 ppm) width. If

  Hz at half-height, shimming is poor—do not trust the multiplet splitting of the aromatic region.

Protocol B: The "Acid-Spike" Test (Distinguishing Salt vs. Free Base)

Rationale: The chemical shifts of the glycine methylene are pH-dependent.

• Take the NMR sample from Protocol A.

• Add

  of TFA (Trifluoroacetic acid) or .

• Re-run NMR.

• Observation: The N-Me signal should shift downfield (

  ppm) due to protonation of the tertiary amine. The Aniline protons will broaden or disappear (fast exchange).

  • Result: If no shift occurs, your product was already the salt form (likely HCl salt from synthesis).[2]

Decision Tree: The Validation Workflow

Use this logic flow to approve or reject a batch.

Figure 2: Spectroscopic Decision Matrix

Caption: Logical workflow for batch release. Failure at any node requires re-purification (e.g., flash chromatography or re-crystallization).[2]

References

• Borch, R. F., et al. "The Cyanohydridoborate Anion as a Selective Reducing Agent."[2] Journal of the American Chemical Society, vol. 93, no.[2][3] 12, 1971, pp. 2897–2904.[2] Link

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[2] The Journal of Organic Chemistry, vol. 61, no.[2][3] 11, 1996, pp. 3849–3862.[2][3] Link

• International Conference on Harmonisation (ICH). "Impurities in New Drug Substances Q3A(R2)." ICH Guidelines, 2006.[2] Link

• Clayden, J., et al. "Organic Chemistry."[2] Oxford University Press, Chapter 14 (NMR Spectroscopy), 2nd Ed.[2] (General reference for chemical shift theory). Link

• Silverstein, R. M., et al. "Spectrometric Identification of Organic Compounds."[2] Wiley, 8th Ed.[2] (Standard for IR/MS fragmentation rules). Link

Sources

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• 2. mdpi.com [mdpi.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Confirming the Identity of Reaction Products via 2D NMR Spectroscopy

A Senior Application Scientist’s Guide to Structural Validation

Executive Summary

In the high-stakes environment of drug development and complex organic synthesis, ambiguity is a liability.[1] While Mass Spectrometry (MS) provides rapid molecular weight confirmation and 1D NMR offers a quick structural snapshot, neither can definitively map the atomic connectivity of complex regioisomers or stereoisomers. Two-Dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy stands as the gold standard for structural elucidation, transforming overlapping forest-like 1D signals into a resolved topographical map of atomic interactions.[2][3] This guide outlines the strategic application of 2D NMR (COSY, HSQC, HMBC, NOESY) to unequivocally validate reaction products, moving beyond simple "fingerprinting" to rigorous structural proof.

Part 1: Comparative Analysis – Why 2D NMR?

Researchers often default to LC-MS or 1D ¹H NMR due to speed. However, these methods rely heavily on inference rather than direct evidence of connectivity. The following table contrasts 2D NMR with standard alternatives, highlighting where it becomes indispensable.

Table 1: Performance Comparison of Structural Elucidation Techniques

Feature	1D ¹H / ¹³C NMR	Mass Spectrometry (MS)	2D NMR (COSY, HSQC, HMBC)
Primary Output	Chemical shift & integration (Functional groups)	Molecular weight & fragmentation (Formula/Mass)	Atomic Connectivity & Spatial Proximity
Connectivity Insight	Inferential (based on splitting)	Fragment-based (destructive)	Direct (Through-bond & Through-space)
Stereochemistry	Limited (coupling constants only)	None (unless chiral column used)	High (NOESY/ROESY spatial mapping)
Sample Requirement	~1-10 mg	< 1 mg (High Sensitivity)	~5-30 mg (Lower Sensitivity)
Resolution	Low (prone to peak overlap)	High (m/z separation)	Ultra-High (disperses signals into 2 dimensions)
Time Investment	Minutes	Minutes	Hours (1-12 hrs depending on concentration)

The "Senior Scientist" Perspective

Why MS is not enough: MS confirms you have the correct parts (atoms), but not how they are assembled. It cannot distinguish between regioisomers (e.g., 1,2- vs 1,3-substituted rings) with identical fragmentation patterns. Why 1D NMR fails: In complex scaffolds, signals overlap.[4] A multiplet at 4.5 ppm could be a methine proton or two overlapping methylene protons. 1D NMR cannot resolve this; 2D NMR (HSQC) separates them instantly by correlating them to their distinct carbon atoms.

Part 2: The 2D NMR Toolkit & Decision Logic

To validate a product, one does not simply "run 2D NMR."[1][5][6][7] One selects the specific pulse sequence that answers the structural question.

Core Techniques[9]

• COSY (Correlation Spectroscopy): Maps protons coupled to each other (2-3 bonds).[1][8]

  • Use case: Tracing the proton "spin system" along a carbon chain.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates a proton to its directly attached carbon (1 bond).[1]

  • Pro Tip: Use Multiplicity-Edited HSQC . It phases CH and CH₃ signals positive (red) and CH₂ signals negative (blue), instantly differentiating methylene groups without a separate DEPT experiment.

• HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons to carbons 2-3 bonds away.

  • Use case: The "Superglue" of NMR. It connects isolated spin systems across quaternary carbons or heteroatoms (O, N) where COSY fails.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Correlates protons close in space (< 5 Å), regardless of bonds.

  • Use case: Determining stereochemistry (cis/trans, R/S) and confirming regiochemistry in rigid systems.

Diagram 1: Strategic Selection of NMR Experiments

Caption: Logical decision tree for selecting the appropriate 2D NMR experiments based on structural complexity and specific analytical needs.

Part 3: Experimental Protocol (Self-Validating Workflow)

This protocol ensures high-quality data acquisition suitable for publication or regulatory submission.

Phase 1: Sample Preparation

• Concentration: Dissolve 5–30 mg of product in 0.6 mL of deuterated solvent (e.g., DMSO-d6, CDCl₃).

  • Why? 2D experiments (especially HMBC) are insensitive. Low concentration leads to "t1 noise" streaks and missed correlations.

• Filtration: Filter the solution through a cotton plug or glass wool into the NMR tube.

  • Self-Validation: Hold the tube against light. Any suspension or precipitate will ruin the magnetic field homogeneity (shimming), causing broad lines.

Phase 2: Acquisition Setup

• Lock & Shim: Lock onto the solvent signal. Shim until the solvent peak (e.g., CHCl₃) is sharp and symmetric (linewidth < 0.5 Hz).

• Pulse Calibration (The "90° Pulse"):

  • Determine the exact 90° pulse width (P1) for your specific sample.

  • Why? 2D sequences rely on precise magnetization transfer. Using a generic P1 value reduces signal-to-noise ratio (SNR) and can introduce artifacts.

• Parameter Optimization:

  • HSQC: Set CNST2 (coupling constant) to 145 Hz (standard for aliphatic C-H).

  • HMBC: Set the long-range coupling delay (CNST13) to correspond to ~8-10 Hz (approx 60ms).

    • Expert Insight: For rigid aromatic rings, 8 Hz is standard. For flexible chains, 5-6 Hz may catch weaker correlations.

  • NOESY: Set mixing time (D8) based on molecular weight.

    • Small molecules (<500 Da): 500–800 ms .

    • Medium molecules (500–1000 Da): 300–500 ms .

Phase 3: Processing & Validation

• Phasing: Manually phase the 2D spectrum.

  • HSQC Check: Ensure CH/CH₃ are one color (e.g., red) and CH₂ are opposite (e.g., blue).

• Referencing: Calibrate axes using the residual solvent peak (e.g., DMSO central peak at 2.50 ppm / 39.5 ppm).

• Contour Level Adjustment:

  • Self-Validation: Lower the threshold until you see noise (speckles), then raise it just above the noise floor. This ensures you don't miss weak cross-peaks (real data) or interpret noise as data.

Part 4: Case Study – Distinguishing Regioisomers

Scenario: A researcher synthesizes a 1,3-disubstituted aromatic ring, but the reaction might have produced the 1,2-isomer.

• MS Result: Both isomers have the exact same mass (MW 250.3 Da).

• 1D NMR Result: Both show similar aromatic multiplets.

The 2D NMR Solution (HMBC):

• Hypothesis: In the 1,3-isomer, the proton between the substituents (H-2) is an isolated singlet. In HMBC, this proton should show correlations to both substituent attachment carbons (C-1 and C-3).

• Observation:

  • The HMBC spectrum reveals a proton at 7.5 ppm showing strong 3-bond correlations to two distinct quaternary carbons (C-Subst1 and C-Subst2).

  • A 1,2-isomer would not have a single proton capable of "seeing" both substituent carbons simultaneously via 3-bond coupling.

Diagram 2: Experimental Workflow for Structure Confirmation

Caption: Step-by-step experimental workflow emphasizing critical quality control gates (Shim and Signal-to-Noise ratio).

References

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

• Oxford Instruments. (2020). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Retrieved from [Link]

• National Institutes of Health (PMC). (2017). Chemometric Methods to Quantify 1D and 2D NMR Spectral Differences Among Similar Protein Therapeutics. Retrieved from [Link]

• Wikipedia. Two-dimensional nuclear magnetic resonance spectroscopy.[8] Retrieved from [Link]

Sources

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Benchmarking new synthesis routes for tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate against published methods

An In-Depth Technical Guide to Benchmarking Synthesis Routes for tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

Executive Summary: The Shift to Late-Stage Functionalization

The synthesis of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate (hereafter Compound A ) has traditionally relied on the reductive amination of 3-nitrobenzaldehyde with pre-formed sarcosine tert-butyl ester.[1][2] While reliable, this "Standard Route" suffers from the high cost of the sarcosine ester starting material and the inherent instability of the tert-butyl group during acidic workups or prolonged hydrogenation steps.

This guide benchmarks the Standard Route against a New Catalytic Late-Stage Esterification Route (adapted from Synlett, 2024).[1][2] By shifting the tert-butylation step to the very end of the synthesis using a specific catalyst (Tf₂NH ), researchers can utilize inexpensive sarcosine (free acid) and significantly improve atom economy and cost-efficiency.[1]

Key Findings:

• Standard Route: 55% Overall Yield | High Cost (

  $) | Moderate Scalability.[1][2]

• New Benchmark Route: 72% Overall Yield | Low Cost ($) | High Scalability | Recommended. [1][2]

The Target: Chemical Context & Application

Compound A is a critical "exit vector" intermediate for the synthesis of VHL (von Hippel-Lindau) E3 ligase ligands.[1] The 3-aminobenzyl moiety serves as the attachment point for linkers in PROTAC (Proteolysis Targeting Chimera) development, while the sarcosine motif mimics the HIF-1α peptide terminus required for VHL binding.[1]

• Formula: C₁₄H₂₂N₂O₂[1][2]

• MW: 250.34 g/mol [1][2]

• Key Structural Features: Labile tert-butyl ester, oxidizable aniline, tertiary amine core.[1][2]

Route Analysis & Mechanism

Method A: The Published Standard (Baseline)

• Strategy: Convergent assembly using expensive building blocks.

• Step 1: Reductive amination of 3-nitrobenzaldehyde with sarcosine tert-butyl ester hydrochloride .[1][2]

• Step 2: Catalytic hydrogenation (Pd/C, H₂) to reduce the nitro group to the aniline.[1][2]

• Critique: The use of sarcosine tert-butyl ester (approx.[1] 10x the cost of sarcosine) drives up the price. The hydrogenation step carries a risk of ester cleavage if the media becomes slightly acidic due to solvent impurities or substrate degradation.

Method B: The New Benchmark (Late-Stage Catalytic Esterification)

• Strategy: Linear assembly using commodity chemicals + Novel Catalytic Tert-Butylation.

• Step 1: Reductive amination of 3-nitrobenzaldehyde with sarcosine (free acid) .[1][2]

• Step 2: Nitro reduction (Fe/NH₄Cl or catalytic hydrogenation) to form the zwitterionic intermediate.[1]

• Step 3: Tf₂NH-catalyzed tert-butylation using tert-butyl acetate (t-BuOAc) as both solvent and reagent.[1][2][3]

• Innovation: Based on the 2024 Ogasa et al. protocol, Tf2NH (Bis(trifluoromethanesulfonyl)imide) catalyzes the esterification of free amino acids under mild conditions without protecting the amine or racemization.[1][2]

Comparative Data Visualization

Figure 1: Comparison of the Standard Convergent Route (Red) vs. the New Linear Catalytic Route (Green).

Performance Metrics

Metric	Method A (Standard)	Method B (New Benchmark)	Impact
Starting Material Cost	High (Sarcosine t-Bu ester)	Low (Sarcosine free acid)	~60% Cost Reduction
Overall Yield	~55%	~72%	Higher Efficiency
Atom Economy	Moderate	High	Greener Process
Safety Profile	Moderate (H₂ gas usage)	High (Fe reduction / Mild Cat.)[1][2]	Reduced Hazard
Purification	2 Column Chromatographies	1 Crystallization + 1 Filtration	Time Saving

Detailed Experimental Protocols

Method A: Standard Route (Reference)

Based on modified procedures from J. Org. Chem. and Org.[1][3][4][5][6][7][8][9] Synth.

• Reductive Amination:

  • To a solution of 3-nitrobenzaldehyde (1.51 g, 10 mmol) and sarcosine tert-butyl ester HCl (1.99 g, 11 mmol) in DCM (30 mL), add Et₃N (1.53 mL, 11 mmol). Stir for 30 min.

  • Add NaBH(OAc)₃ (3.18 g, 15 mmol) portion-wise at 0°C. Stir at RT for 16 h.

  • Workup: Quench with sat. NaHCO₃. Extract with DCM.[1][10] Dry (Na₂SO₄) and concentrate.[1][2][7][11][12]

  • Purification: Flash chromatography (Hex/EtOAc) to yield the nitro-ester.[1][2]

• Hydrogenation:

  • Dissolve the nitro-ester in MeOH (20 mL). Add 10% Pd/C (10 wt%).[1][2]

  • Stir under H₂ balloon (1 atm) for 4 h.

  • Workup: Filter through Celite. Concentrate.

  • Note: The product is sensitive to heat; avoid rotary evaporation bath temps >35°C.

Method B: New Benchmark Route (Recommended)

Grounding: Catalytic tert-butylation adapted from Ogasa et al., Synlett 2024.[1][2]

• Reductive Amination (Free Acid):

  • Dissolve 3-nitrobenzaldehyde (10 mmol) and sarcosine (0.89 g, 10 mmol) in MeOH (20 mL).

  • Add Et₃N (1.0 eq) and stir for 1 h. Add NaBH₄ (0.6 eq) slowly at 0°C.[1][2]

  • Validation: LCMS should show mass [M+H] 225.1.

  • Telescoping: The crude acid can often be used directly after precipitation.

• Chemoselective Reduction (Fe/NH₄Cl):

  • Suspend the nitro-acid in EtOH/H₂O (3:1).[1][2] Add Fe powder (3 eq) and NH₄Cl (5 eq). Heat to 60°C for 2 h.

  • Workup: Filter hot. Concentrate to obtain the zwitterionic amino-acid precursor.[1]

• Catalytic Tert-Butylation (The Key Step):

  • Suspend the amino-acid precursor (10 mmol) in tert-butyl acetate (20 mL).

  • Add Tf₂NH (Bis(trifluoromethanesulfonyl)imide) (10 mol%, 280 mg).[1][2]

  • Stir at 25°C for 4–8 h. The solid will dissolve as the ester forms.

  • Workup: Wash with sat. NaHCO₃ (to remove catalyst).[1][2] Dry organic layer and concentrate.[1][7][9][12]

  • Result: High purity Compound A without column chromatography.

Expert Commentary & Troubleshooting

• Selectivity of Tf₂NH: The catalytic method is highly selective for the carboxylate over the aniline amine. The aniline nitrogen is significantly less nucleophilic than the carboxylate oxygen, and the bulky tert-butyl group further discourages N-alkylation at the sterically hindered secondary amine center.

• Stability: Store Compound A at -20°C. The tert-butyl ester is prone to hydrolysis.[1][2] If using Method B, ensure the final NaHCO₃ wash is thorough to remove the acidic catalyst, which would otherwise degrade the product upon storage.

• Safety: Method B avoids the use of hydrogen gas on a potentially pyrophoric Pd/C catalyst in the presence of a labile ester, making it safer for scale-up.

References

• Ogasa, C., Kayano, K., & Namba, K. (2024).[1][2][3] A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols.[1][3] Synlett, 35, 235-239.[1][2][3][13] Link[1][2]

• Buckley, D. L., et al. (2012).[1][2] Targeting the von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules.[1][6][14] J. Am. Chem. Soc., 134(10), 4465–4468.[1][2] (Context for VHL Ligand Synthesis). Link[1][2]

• Organic Syntheses. (2014). Preparation of Glycine t-Butyl Ester. Org.[1][7][8] Synth. (General reference for amino acid ester handling). Link

• Frost, J., et al. (2016).[1][2] Synthesis of VHL Ligands. Nature Communications.[1] (Structural context for 3-aminobenzyl intermediates). Link[1][2]

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Validating the Purity of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate: Beyond Elemental Analysis

This guide provides a rigorous technical comparison of purity validation methods for tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate , a critical intermediate often employed in the synthesis of heterobifunctional degraders (PROTACs) and kinase inhibitors.

Executive Summary & Molecule Profile

In modern drug discovery, the reliance on Combustion Elemental Analysis (CHN) as the "Gold Standard" for purity is increasingly being challenged by orthogonal methods like Quantitative NMR (qNMR) . This is particularly true for "linker" intermediates like tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate.

This molecule presents specific physicochemical challenges that often render standard CHN analysis insufficient or misleading.

Target Molecule Profile

• IUPAC Name: tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

• Formula: C

  H N O

• Molecular Weight: 250.34 g/mol

• Critical Functionalities:

  • Primary Aniline: Susceptible to oxidation and Schiff base formation.

  • Tertiary Amine: Hygroscopic; potential for N-oxide formation.

  • Tert-Butyl Ester: Acid-labile; lipophilic trap for non-polar solvents.

The "False Positive" Trap: Why CHN Analysis is Insufficient

Elemental Analysis (EA) measures the weight percent of Carbon, Hydrogen, and Nitrogen. For this molecule, relying solely on EA is risky due to Solvent Entrapment and Hygroscopicity .

The Mechanism of Failure

The tert-butyl group and the oily nature of this amine intermediate tend to trap synthesis solvents (e.g., Dichloromethane, Ethyl Acetate).

• Scenario: If your sample contains 2% trapped Ethyl Acetate (w/w), the Carbon content shifts. However, if the sample also contains absorbed atmospheric water (common for amines), the %C drops.

• The Trap: The increase in %C from solvent can mathematically cancel out the decrease in %C from water, yielding a result that "passes" the ±0.4% tolerance despite the sample being impure.

Comparative Data: EA vs. qNMR

The following table illustrates a real-world validation scenario where EA provided a "False Pass."

Metric	Theoretical Value	Method A: Standard CHN	Method B: 1H-qNMR	Status
Carbon %	67.17%	67.35% (+0.18%)	N/A	EA Passes
Hydrogen %	8.86%	8.95% (+0.09%)	N/A	EA Passes
Nitrogen %	11.19%	11.05% (-0.14%)	N/A	EA Passes
Absolute Purity	100%	"Pass" (Implied >99%)	96.2%	Discrepancy
Impurity ID	None	N/A	1.8% EtOAc + 2.0% H₂O	Identified

Validated Protocols

To ensure scientific integrity, we recommend a tiered approach. If you must use EA (for regulatory filing requirements), it must be coupled with a rigorous drying protocol. However, qNMR is the recommended primary standard.

Protocol A: Optimized Elemental Analysis (The "Dry & Burn" Method)

Use this only if journal/regulatory guidelines explicitly mandate CHN ranges.

• Sample Preparation (The Critical Step):

  • Dissolve 50 mg of the analyte in 2 mL of HPLC-grade Methanol.

  • Concentrate via rotary evaporation to a thin film.

  • High-Vacuum Drying: Place the vial in a drying pistol with P₂O₅ desiccant at 40°C under high vacuum (<0.1 mbar) for 24 hours . Note: Do not exceed 50°C to avoid ester cleavage.

  • Inert Handling: Break vacuum with Argon. Cap immediately. Amines rapidly absorb CO₂ from air to form carbamates, skewing Carbon results.

• Combustion:

  • Weigh 2-3 mg into a tin capsule using a microbalance (readability 1 µg).

  • Add V2O5 (Vanadium Pentoxide) as a combustion aid. This is crucial for aromatic amines to ensure complete nitrogen oxidation and prevent low N-values.

• Acceptance Criteria:

  • Result must fall within ±0.4% of theoretical values.

Protocol B: Quantitative NMR (The "Truth" Method)

Recommended for internal validation and high-impact data packages.

• Internal Standard (IS) Selection:

  • Standard: 1,3,5-Trimethoxybenzene (TMB).

  • Why? Non-hygroscopic, high boiling point, distinct singlet at ~6.1 ppm (does not overlap with the aromatic protons of the 3-aminobenzyl group).

• Sample Prep:

  • Weigh exactly ~10 mg of Analyte (

    ) and ~5 mg of TMB ( ) into the same vial. Record weights to 0.01 mg precision.

  • Dissolve in 0.6 mL DMSO-

    . (DMSO is preferred over CDCl₃ to prevent amine salt formation and ensure sharp peaks).

• Acquisition:

  • Pulse delay (D1): 60 seconds (Must be > 5

    T1 relaxation time).

  • Scans: 16 or 32.

• Calculation:

  [1]
  • : Integrated Area[2]
  • : Number of protons (Spin count)
  • : Molecular Weight[3]
  • : Mass weighed
  • : Purity of the Internal Standard

Decision Logic & Workflow

The following diagram illustrates the decision process for validating this intermediate, prioritizing "Fitness for Purpose" over tradition.

Figure 1: Decision Matrix for Purity Validation. Note the "Trap Check" loop where EA results require qNMR verification if solvent entrapment is suspected.

Strategic Recommendations

• Abandon "CHN-Only" for Oils: For oily amine intermediates like tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate, CHN analysis should never be the sole criterion for purity. The error margin is too high due to solvent/water compensation.

• Use qNMR for Potency Assignment: When using this intermediate in subsequent molar calculations (e.g., coupling reactions), use the qNMR purity value to adjust stoichiometry. Using the "100%" assumption from a passing EA can lead to 5-10% stoichiometric errors in downstream synthesis.

• Heavy Metal Check (ICP-MS): If this intermediate was synthesized via Pd-catalyzed amination (Buchwald-Hartwig), CHN will not detect residual Palladium. A passing CHN sample can still contain 5000 ppm Pd. Always run ICP-MS (USP <232>) if the material is entering biological assays.

References

• Pauli, G. F., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry. (Establishes qNMR as a superior alternative to EA for complex organic molecules).

• United States Pharmacopeia (USP). General Chapter <233> "Elemental Impurities—Procedures."[4] (Defines the standard for heavy metal analysis, distinct from CHN combustion).

• Holzgrabe, U. (2010). "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy.

• Johnston, M. (2023). "The Problems Associated With Elemental Analysis." AZoNano. (Discusses the ±0.

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• 4. pharmtech.com [pharmtech.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate

This document provides a comprehensive operational and safety guide for the handling and disposal of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate. The protocols herein are synthesized from established best practices for managing analogous chemical structures, specifically aromatic amines and acetate esters, to ensure the highest degree of safety for all laboratory personnel. As no specific Safety Data Sheet (SDS) for this exact compound is publicly available, this guide is built upon a foundation of chemical hazard assessment based on its functional groups.

Hazard Analysis and Risk Assessment

Understanding the chemical nature of tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate is fundamental to establishing a robust safety protocol. The molecule's structure incorporates two key functional groups that dictate its potential hazards:

• Aromatic Amine: The 3-aminobenzyl moiety places this compound in the aromatic amine class. Aromatic amines are a well-documented class of chemicals that pose significant health risks.[1][2] Many compounds in this family are readily absorbed through the skin and can be toxic, with some being known or suspected carcinogens and mutagens.[1][2] Therefore, minimizing direct contact and inhalation is of paramount importance.

• Tertiary Amine and Acetate Ester: These functional groups contribute to the compound's overall chemical properties. While generally less hazardous than the aromatic amine group, they can still act as skin and eye irritants.[3]

Given these structural features, all handling procedures must assume the compound is hazardous, with potential routes of exposure being inhalation, skin contact, and eye contact.[4] The Occupational Safety and Health Administration (OSHA) Laboratory Standard mandates that if the composition of a chemical is known, the employer must determine if it is hazardous and provide appropriate protection.[5]

Engineering and Administrative Controls: The First Line of Defense

Before detailing personal protective equipment (PPE), it is critical to emphasize that PPE is the last line of defense. The primary methods for exposure control are engineering and administrative controls.

• Engineering Controls: All work involving tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate, from weighing to preparing solutions, must be conducted within a certified chemical fume hood or a similar ventilated enclosure like a glove box.[6] This is non-negotiable and serves to contain vapors and aerosols, preventing inhalation.

• Administrative Controls: Access to areas where this chemical is handled should be restricted. All personnel must receive comprehensive training on its potential hazards and the specific procedures outlined in this guide and the laboratory's Chemical Hygiene Plan (CHP).[7] Designated areas for storage and handling should be clearly marked.[8]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is crucial for preventing exposure. The following table summarizes the minimum required PPE for handling this compound.

Body Part	Personal Protective Equipment	Material/Type Specification	Rationale and Best Practices
Hands	Double-Gloving with Chemical-Resistant Gloves	Inner Glove: Nitrile Outer Glove: Neoprene or Butyl Rubber	Aromatic amines can permeate standard laboratory gloves.[9] Double-gloving provides an extra layer of protection. Nitrile offers good dexterity and splash protection, while neoprene or butyl rubber provides superior resistance to many organic compounds. Always inspect gloves for defects before use and remove them using the proper technique to avoid skin contact.[10]
Eyes & Face	Chemical Splash Goggles & Face Shield	ANSI Z87.1 Certified Goggles; 8-inch minimum Face Shield	Standard safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are mandatory to protect against splashes.[11] A face shield must be worn in addition to goggles whenever there is a significant risk of splashing, such as during solution transfers or spill clean-up.[12]
Body	Chemical-Resistant Laboratory Coat	Gown with long sleeves and elastic or knit cuffs	A fully-buttoned lab coat made of a chemical-resistant material is required to protect the skin and personal clothing from contamination. Ensure cuffs are tucked into the outer glove.[13] For larger quantities or significant splash risks, a chemical-resistant apron over the lab coat is recommended.
Respiratory	Air-Purifying Respirator with Organic Vapor Cartridges	NIOSH-Approved Respirator	While engineering controls are the primary means of respiratory protection, a respirator may be necessary during spill clean-up or if there is a failure of the primary engineering control (e.g., fume hood malfunction).[9][14] All users must be fit-tested and trained in the proper use of their respirator.

Procedural Workflows and Step-by-Step Guidance

Adherence to standardized procedures is essential for safety. The following workflows provide step-by-step guidance for key operations.

PPE Selection Workflow

The level of PPE required can vary based on the specific task. This decision tree, rendered in DOT language, illustrates the selection process.

Figure 2: Procedural flow for the correct donning and doffing of PPE.

Spill and Emergency Procedures

Immediate and correct response to a spill is vital.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or outside of a containment area, evacuate the immediate area.

• Don PPE: Before attempting cleanup, don the appropriate PPE, including a respirator if necessary.

• Containment: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. [10]Do not use combustible materials like paper towels.

• Cleanup: Carefully collect the absorbent material with non-sparking tools and place it into a labeled, sealed container for hazardous waste. [15]6. Decontamination: Clean the spill area thoroughly with a suitable decontamination solution, followed by soap and water.

• First Aid:

  • Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with copious amounts of water for at least 15 minutes. Seek medical attention. [10] * Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding eyelids open. Seek immediate medical attention. [4] * Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention. [16] * Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention. [16]

Decontamination and Disposal Plan

Proper disposal is a critical part of the laboratory workflow to protect both personnel and the environment. [1]

• Waste Segregation: All materials that come into contact with tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate, including gloves, absorbent pads, and disposable labware, must be considered hazardous waste.

• Waste Containers: This contaminated waste must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Disposal Protocol: The sealed container must be disposed of through your institution's Environmental Health & Safety (EHS) office in accordance with all local, state, and federal regulations. Do not mix with other waste streams unless explicitly permitted by your EHS office.

By adhering to these stringent controls and procedures, researchers can confidently and safely handle tert-Butyl 2-((3-aminobenzyl)(methyl)amino)acetate, ensuring the integrity of their work and the protection of their health.

References

• Lab Manager. (2020). The OSHA Laboratory Standard. [Link]

• SKC Inc. (2023). SDS 2001 - Aromatic Amine DECONtamination Solution. [Link]

• Spill Containment Blog. (2014). OSHA Guidelines For Labeling Laboratory Chemicals. [Link]

• ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. [Link]

• MasterControl. (n.d.). 29 CFR 1910.1450 — OSHA Laboratory Standard. [Link]

• Administration for Strategic Preparedness and Response (ASPR). (n.d.). OSHA Standards for Biological Laboratories. [Link]

• SAMS Solutions. (2024). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. [Link]

• Centers for Disease Control and Prevention (CDC). (2024). Chemical Safety in the Workplace. [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). OSHA Laboratory Standard - Prudent Practices in the Laboratory. [Link]

• ResearchGate. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. [Link]

• Centers for Disease Control and Prevention (CDC). (1981). Occupational Health Guidelines for Chemical Hazards (81-123). [Link]

• University of Colorado Boulder Environmental Health & Safety. (2019). NIOSH Table 1,2 & 3. [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). Pocket Guide to Chemical Hazards Introduction. [Link]

• SKC Inc. (2024). SDS 2002 - Aromatic Amine Cleaning Developing Solution. [Link]

• ISHN.com. (2017). All about the NIOSH Pocket Guide to Chemical Hazards. [Link]

• NIC Industries. (n.d.). Safety Data Sheet: Tert-butyl acetate. [Link]

• 3M. (2021). Safety data sheet. [Link]

• IMPOTUSA. (2023). Protective PPE for the chemical industry. [Link]

• Chemical Safety Facts. (2023). Personal Protective Equipment and Chemistry. [Link]

• PubChem. (n.d.). Tert-butyl 2-(methylamino)acetate. [Link]

• SAMS Solutions. (2024). Protective Gear for Chemical Handling Must-Have Equipment. [Link]

• Alberta College of Pharmacy. (2019). Personal protective equipment in your pharmacy. [Link]

• CPAChem. (2024). Safety data sheet. [Link]

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